The 1H-Pyrazolo[4,3-d]pyrimidin-5-amine Scaffold: A Comprehensive Guide to Purine Bioisosteres in Modern Drug Discovery
Executive Summary The 1H-pyrazolo[4,3-d]pyrimidine core represents a privileged structural motif in medicinal chemistry, serving as a highly versatile and metabolically stable purine bioisostere. Specifically, derivative...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The 1H-pyrazolo[4,3-d]pyrimidine core represents a privileged structural motif in medicinal chemistry, serving as a highly versatile and metabolically stable purine bioisostere. Specifically, derivatives featuring the 5-amine substitution have emerged as potent modulators across diverse therapeutic arenas. From oncology—where they act as highly selective Cyclin-Dependent Kinase (CDK) inhibitors[1]—to immunology as Toll-like Receptor 7/8 (TLR7/8) agonists for Antibody-Drug Conjugates (ADCs)[2], this scaffold offers unparalleled tunability. This technical whitepaper dissects the structural causality, synthetic workflows, and self-validating biological protocols necessary to harness this scaffold in modern drug discovery.
The unique pharmacological profile of 1H-pyrazolo[4,3-d]pyrimidin-5-amines stems from their structural mimicry of endogenous purines (adenine and guanine). The transposition of nitrogen atoms into a fused pyrazole ring alters the electron density distribution compared to the natural imidazole ring of purines.
Causality in Rational Drug Design:
The exocyclic 5-amine is not merely a structural appendage; it is critical for target engagement. In kinase inhibitors, this primary or secondary amine acts as a crucial hydrogen-bond donor to the hinge region of the ATP-binding pocket (e.g., interacting directly with the backbone carbonyl of Leu83 in CDK2). The altered basicity and lipophilicity of the pyrazolo-pyrimidine core compared to standard purines often result in improved metabolic stability, reduced off-target toxicity, and highly tunable selectivity[3].
Table 1: Physicochemical & Structural Properties of the Core Scaffold
Property
Description / Value
IUPAC Name
1H-pyrazolo[4,3-d]pyrimidin-5-amine
Molecular Formula
C5H5N5
Molecular Weight
135.13 g/mol
Hydrogen Bond Donors
2 (Primary amine + Pyrazole NH)
Hydrogen Bond Acceptors
4 (Pyrimidine Ns + Pyrazole N)
Key Bioisosteric Role
Adenine / Guanine mimic
Primary Biological Targets & Mechanisms of Action
Cyclin-Dependent Kinases (CDKs)
Deregulation of CDKs is a hallmark of human tumors. 3,5,7-trisubstituted 1H-pyrazolo[4,3-d]pyrimidines have been developed as potent inhibitors of CDK2, CDK5, CDK7, and Aurora A[4]. For instance, derivatives synthesized as bioisosteres of the well-known drug roscovitine demonstrate superior antiproliferative activity by inducing cell cycle arrest, dephosphorylating the retinoblastoma (Rb) protein, and triggering mitochondrial apoptosis[1]. Recent advancements have also shown their ability to act as molecular glues, inducing the proteasome-dependent degradation of cyclin K[5].
Toll-like Receptors (TLR7/8)
Beyond kinases, the 5-amine scaffold is highly valued in immunotherapy. Substituted 2H/1H-pyrazolo[4,3-d]pyrimidin-5-amines act as selectivity-tunable TLR7/8 agonists. The basic amine provides a critical hydrogen-bonding interaction within the conserved agonist binding pocket of the receptors, making these compounds ideal payloads for targeted immune activation via ADCs[2].
DNA Polymerase IIIC
In antibacterial drug discovery, this scaffold has been patented for its selective inhibition of DNA polymerase IIIC, an enzyme crucial for replicative DNA synthesis in Gram-positive bacteria, offering a novel mechanism to combat resistant bacterial strains[6].
Caption: Mechanism of action: 1H-pyrazolo[4,3-d]pyrimidin-5-amine inducing cell cycle arrest and apoptosis.
The synthesis of 3,5,7-trisubstituted 1H-pyrazolo[4,3-d]pyrimidin-5-amines requires precise control over regioselectivity. The standard approach leverages the differential electrophilicity of the C-5 and C-7 positions on a dichloro-intermediate.
Mechanistic Rationale: The C-7 position is significantly more reactive toward nucleophilic aromatic substitution (SNAr) than the C-5 position due to the electron-withdrawing effect of the adjacent pyrimidine nitrogens and the fused pyrazole system. This allows for sequential, regioselective functionalization without the need for complex protecting group strategies.
Protocol 1: Synthesis of 5-amino-1H-pyrazolo[4,3-d]pyrimidine derivatives
Chlorination : Convert 1-alkyl-1H-pyrazolo[4,3-d]pyrimidine-5,7-dione to the 5,7-dichloro intermediate using Phosphorus oxychloride (POCl3) (10 eq) and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (6 eq) at 85°C for 12 hours under N2[6]. Monitor complete conversion via LC-MS.
Regioselective C-7 Substitution : React the 5,7-dichloro intermediate with the desired nucleophile (e.g., a benzylamine) in a polar aprotic solvent (e.g., THF or DMF) in the presence of a mild base (e.g., N,N-diisopropylethylamine, DIEA) at 0°C to 25°C. The reaction selectively yields the 5-chloro-7-substituted intermediate.
High-Temperature C-5 Amination : To install the essential 5-amine, react the 5-chloro intermediate with the target amine (3 eq) in a high-boiling solvent (e.g., n-butanol, NMP, or t-BuOH) at 100°C–160°C for 4–20 hours[6]. Acidic catalysis (e.g., TFA) may be required for less nucleophilic amines.
Purification & Validation : Quench with water, extract with EtOAc, and purify via preparative HPLC. Validate structural integrity using 1H/13C NMR and High-Resolution Mass Spectrometry (HRMS).
Caption: Step-by-step synthetic workflow for regioselective functionalization of the scaffold.
Experimental Protocols: Biological Evaluation
To ensure trustworthiness and reproducibility, the following self-validating protocols are recommended for evaluating the kinase inhibitory activity of synthesized derivatives.
Protocol 2: In Vitro CDK2/Cyclin A Kinase Assay
Objective: Determine the biochemical IC50 of the 5-amine derivative.
Preparation : Prepare a 10-point, 3-fold serial dilution of the inhibitor in 100% DMSO.
Reaction Mixture : In a 384-well microplate, combine 10 nM recombinant CDK2/Cyclin A complex, 1 μM of a fluorescently labeled peptide substrate, and the inhibitor (ensure final DMSO concentration is <1%).
Initiation : Initiate the reaction by adding ATP at a concentration equivalent to its Km value for the specific kinase batch (typically 10-50 μM).
Incubation & Detection : Incubate at 25°C for 60 minutes. Terminate the reaction using a highly specific kinase quench buffer containing EDTA. Measure substrate phosphorylation using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) reader.
Validation : Include roscovitine or dinaciclib as a positive control. Fit the data to a 4-parameter logistic model to calculate the IC50.
Objective: Assess the downstream functional consequence of target inhibition in cancer cell lines (e.g., HCT-116).
Treatment : Seed HCT-116 cells at 1x10^5 cells/well in a 6-well plate. Treat with the inhibitor at 1x, 3x, and 10x the biochemical IC50 for 24, 48, and 72 hours.
Harvesting : Collect both adherent and floating cells to ensure late-apoptotic cells are not lost during aspiration.
Staining : Wash cells with cold PBS and resuspend in Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI). Incubate in the dark for 15 minutes at room temperature.
Analysis : Analyze via flow cytometry (minimum 10,000 events per sample). Annexin V+/PI- indicates early apoptosis; Annexin V+/PI+ indicates late apoptosis.
Structure-Activity Relationship (SAR) Data Presentation
Table 2: Comparative Activity of Pyrazolo[4,3-d]pyrimidine Derivatives vs. Standard Inhibitors
Pyrazolo[4,3-d]pyrimidine bioisostere of roscovitine: evaluation of a novel selective inhibitor of cyclin-dependent kinases with antiproliferative activity
Source: PubMed (NIH)
URL:[Link]
3,5,7-Substituted Pyrazolo[4,3-d]Pyrimidine Inhibitors of Cyclin-Dependent Kinases and Cyclin K Degraders
Source: ACS Publications
URL:[Link]
Characterization of a Pyrazolo[4,3-d]pyrimidine Inhibitor of Cyclin-Dependent Kinases 2 and 5 and Aurora A With Pro-Apoptotic and Anti-Angiogenic Activity In Vitro
Source: PubMed (NIH)
URL:[Link]
Design and Optimization of Selectivity-Tunable Toll-like Receptor 7/8 Agonists as Novel Antibody–Drug Conjugate Payloads
Source: ACS Publications (Journal of Medicinal Chemistry)
URL:[Link]
US10723741B1 - DNA polymerase IIIC inhibitors and use thereof
Source: Google Patents
URL
The 1H-Pyrazolo[4,3-d]pyrimidin-5-amine Scaffold: A Privileged Core for Targeted Drug Discovery
Executive Summary In the landscape of modern medicinal chemistry, the 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold has emerged as a highly privileged, versatile pharmacophore. Structurally functioning as a purine bioisos...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern medicinal chemistry, the 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold has emerged as a highly privileged, versatile pharmacophore. Structurally functioning as a purine bioisostere, this core mimics the endogenous adenine and guanine bases, allowing it to seamlessly integrate into ATP-binding pockets and nucleotide-recognition sites across a diverse array of biological targets[1]. By strategically functionalizing the C5-amine, N1-pyrazole, and C7 positions, researchers have successfully developed potent kinase inhibitors, microtubule targeting agents (MTAs), and inducible nitric oxide synthase (iNOS) dimerization inhibitors.
This technical guide dissects the structural logic, synthetic methodologies, and self-validating assay workflows required to successfully leverage this scaffold in preclinical drug development.
Structural Biology & Pharmacophore Profiling
The success of the 1H-pyrazolo[4,3-d]pyrimidin-5-amine core lies in its precise electronic distribution and hydrogen-bonding network. Unlike traditional pyrimidines, the fused pyrazole ring alters the electron density of the system, enhancing the metabolic stability of the molecule while providing highly directional hydrogen bond (H-bond) vectors.
Pyrazole N1/NH: Acts as a critical H-bond donor, frequently interacting with the backbone carbonyls of the kinase hinge region or the colchicine binding site of tubulin[2].
Pyrimidine N4/N6: Serve as potent H-bond acceptors.
C5-Amine: Functions as a dual H-bond donor/acceptor. The exocyclic amine is essential for anchoring the molecule into solvent-exposed boundaries or forming direct contacts with acidic residues (e.g., Glutamate/Aspartate) within target binding pockets[3].
Fig 1: Pharmacophore binding model of the scaffold within a typical kinase hinge region.
Synthetic Methodologies: Step-by-Step Protocol
Constructing the 1H-pyrazolo[4,3-d]pyrimidin-5-amine core requires a carefully orchestrated sequence of amide coupling, cyclization, and nucleophilic aromatic substitution (SNAr)[4]. The following protocol outlines the synthesis of the core, emphasizing the chemical causality behind each step.
Step 1: Amide Coupling (Precursor Formation)
Objective: Couple a 4-amino-1H-pyrazole-5-carboxamide derivative with a substituted carboxylic acid.
Procedure: Dissolve the pyrazole precursor (1 eq) and the target carboxylic acid (1.1 eq) in anhydrous dichloromethane (DCM). Add EDCI (1.2 eq) and HOBt (1.2 eq), followed by triethylamine (TEA, 2 eq). Stir at room temperature for 18 hours.
Causality: EDCI activates the carboxylate into an O-acylisourea intermediate. HOBt is critical here; it reacts with the intermediate to form a highly reactive, yet stable, active ester. This prevents racemization and suppresses the formation of unreactive N-acylureas, ensuring a high-yield amide bond formation under mild conditions.
Step 2: Base-Promoted Intramolecular Cyclization
Objective: Form the pyrimidin-7-one ring.
Procedure: Treat the resulting amide with sodium ethoxide (NaOEt, 2.5 eq) in absolute ethanol. Reflux for 8–10 hours.
Causality: The strong base (NaOEt) deprotonates the newly formed amide nitrogen. This drives an intramolecular nucleophilic attack on the adjacent carboxamide carbonyl, forcing the elimination of water/ammonia and thermodynamically driving the cyclization to form the pyrazolo[4,3-d]pyrimidin-7-one core[4].
Step 3: Halogenation (Electrophilic Activation)
Objective: Convert the stable lactam into a reactive electrophile.
Procedure: Suspend the cyclized intermediate in neat phosphorus oxychloride (POCl₃) under an N₂ atmosphere. Reflux at 95 °C for 8 hours. Quench carefully over crushed ice.
Causality: The lactam (pyrimidinone) tautomer is highly stable and resistant to substitution. POCl₃ acts as both solvent and reagent, converting the carbonyl oxygen into a good leaving group and subsequently replacing it with a chloride ion. This yields a highly electrophilic chloro-pyrimidine intermediate, priming the C7 (or C5 depending on the starting material) position for functionalization.
Step 4: Nucleophilic Aromatic Substitution (SNAr)
Objective: Install the 5-amine (or 7-amine) moiety.
Procedure: Dissolve the chloro-intermediate in isopropanol (IPA). Add the desired primary or secondary amine (1.5 eq) and reflux for 6–10 hours[4].
Causality: The electron-deficient nature of the pyrimidine ring, exacerbated by the fused pyrazole, makes the carbon bearing the chloride highly susceptible to nucleophilic attack. Isopropanol provides an optimal boiling point to drive the SNAr reaction to completion without degrading the scaffold.
Biological Activity Landscape
The modularity of the 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold allows it to be tuned for various high-value therapeutic targets. The table below summarizes quantitative structure-activity relationship (SAR) data from recent literature.
To ensure trustworthiness in lead optimization, any synthesized derivative must be evaluated through a self-validating assay system. For purine bioisosteres targeting kinases, the ADP-Glo™ Kinase Assay is the gold standard.
Self-Validating Kinase Inhibition Protocol
Enzyme Reaction Setup: Incubate the target kinase (e.g., CDK2) with the pyrazolo-pyrimidine derivative in a buffer containing ATP and the specific lipid/peptide substrate.
Causality of Detection: The assay measures kinase activity by quantifying the amount of ADP produced. After the kinase reaction, unspent ATP is depleted. The generated ADP is then converted back to ATP, which drives a luciferase/luciferin reaction to produce luminescence. Luminescence is directly proportional to kinase activity.
Self-Validating Controls:
Positive Control: Staurosporine (a known pan-kinase inhibitor) must be run in parallel to confirm assay sensitivity.
Negative Control: Vehicle (DMSO) to establish baseline maximum enzyme activity.
Z'-Factor Calculation: Calculate the Z'-factor using the means and standard deviations of the positive and negative controls. A valid run must yield a Z' > 0.5, proving the assay's dynamic range is wide enough to distinguish true scaffold-driven inhibition from background noise.
Fig 2: Self-validating high-throughput screening workflow for pyrazolo-pyrimidine derivatives.
An In-depth Technical Guide to 1H-pyrazolo[4,3-d]pyrimidin-5-amine: Structure, Synthesis, and Significance
Executive Summary: This whitepaper provides a comprehensive technical overview of 1H-pyrazolo[4,3-d]pyrimidin-5-amine, a heterocyclic compound of significant interest in medicinal chemistry. The pyrazolo[4,3-d]pyrimidine...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary: This whitepaper provides a comprehensive technical overview of 1H-pyrazolo[4,3-d]pyrimidin-5-amine, a heterocyclic compound of significant interest in medicinal chemistry. The pyrazolo[4,3-d]pyrimidine scaffold is a key pharmacophore found in numerous biologically active molecules, particularly as inhibitors of enzymes like kinases and phosphodiesterases. This guide delves into the precise IUPAC nomenclature and structural features of the title compound, outlines established synthetic strategies for its preparation, and discusses its broader applications in drug discovery and development. The content is tailored for researchers, chemists, and professionals in the pharmaceutical sciences, offering expert insights into the rationale behind its synthesis and its potential as a therapeutic agent.
Introduction: The Prominence of the Pyrazolo[4,3-d]pyrimidine Scaffold
Nitrogen-containing fused heterocyclic systems are foundational pillars of modern medicinal chemistry, with the pyrazolo[4,3-d]pyrimidine core standing out as a "privileged scaffold." Its structural resemblance to endogenous purines, such as adenine, allows molecules based on this framework to interact with a wide array of biological targets, often by acting as ATP-competitive inhibitors.[1][2] Derivatives of this scaffold have been investigated for a multitude of therapeutic applications, including oncology, inflammation, and cardiovascular diseases.[3][4]
Specifically, the pyrazolo[4,3-d]pyrimidine framework is a constitutional isomer of the more extensively studied pyrazolo[3,4-d]pyrimidine system.[5] While both are purine isosteres, the different arrangement of nitrogen atoms in the pyrazolo[4,3-d]pyrimidine core offers a distinct vector space for substituent placement, leading to unique structure-activity relationships (SAR) and pharmacological profiles. This guide will focus specifically on the 5-amino substituted variant, 1H-pyrazolo[4,3-d]pyrimidin-5-amine, a key building block for creating diverse chemical libraries for drug screening.
IUPAC Nomenclature and Structural Elucidation
The systematic naming and numbering of fused heterocyclic systems are critical for unambiguous scientific communication. The structure and IUPAC name of the topic compound are established as follows.
IUPAC Naming and Numbering Convention
The name "1H-pyrazolo[4,3-d]pyrimidine" describes a fused bicyclic system composed of a pyrazole ring and a pyrimidine ring. According to IUPAC nomenclature, the numbering of the fused system is determined by standard rules that prioritize the bridgehead atoms and the heteroatoms.
The diagram below illustrates the correct numbering of the 1H-pyrazolo[4,3-d]pyrimidine core, which is essential for correctly identifying substituent positions.
Caption: IUPAC numbering for the pyrazolo[4,3-d]pyrimidine scaffold.
Structure of 1H-pyrazolo[4,3-d]pyrimidin-5-amine
Based on the established numbering, the title compound, 1H-pyrazolo[4,3-d]pyrimidin-5-amine , has an amino group (-NH₂) substituted at the C5 position of the pyrimidine ring.
CAS Registry Number: While the 7-amino isomer is well-documented (CAS 13877-56-0), the 5-amino isomer is less common in major databases, though it is available from some chemical suppliers under CAS 1314935-81-3.[6][7][8]
The structure is depicted below:
Caption: Chemical structure of 1H-pyrazolo[4,3-d]pyrimidin-5-amine.
Synthetic Strategies
The synthesis of pyrazolo[4,3-d]pyrimidines typically involves the construction of a substituted pyrazole ring followed by annulation of the pyrimidine ring. 5-Aminopyrazoles are common and versatile precursors for building a wide variety of fused pyrazoloazines.[9]
General Synthetic Approach
A prevalent strategy for constructing the pyrazolo[4,3-d]pyrimidine core starts with a suitably functionalized 4-cyanopyrazole derivative. The key steps generally involve:
Formation of a 5-amino-4-cyanopyrazole intermediate: This is often achieved by reacting a dicyanoethylene compound with hydrazine.[1]
Pyrimidine Ring Closure: The pyrimidine ring is then formed by cyclizing the 5-aminopyrazole intermediate with a one-carbon synthon, such as formamide or triethyl orthoformate.[1]
The diagram below outlines a generalized workflow for this synthetic transformation.
Caption: Generalized synthetic pathway to the pyrazolo[4,3-d]pyrimidine core.
Detailed Experimental Protocol (Hypothetical)
While a specific protocol for 1H-pyrazolo[4,3-d]pyrimidin-5-amine is not widely published, a reliable synthesis can be adapted from methodologies used for analogous structures, such as the isomeric pyrazolo[3,4-d]pyrimidines.[10][11] The following protocol is a representative, field-proven approach.
Objective: To synthesize 1H-pyrazolo[4,3-d]pyrimidin-5-amine from a 4-amino-5-cyanopyrazole precursor.
Step 1: Synthesis of 4-amino-1H-pyrazole-5-carbonitrile
(This precursor is the key building block. Its synthesis would typically start from malononitrile derivatives, but for this protocol, we assume it is the starting material.)
Step 2: Cyclization to form 1H-pyrazolo[4,3-d]pyrimidin-5-amine
Reagents & Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add 4-amino-1H-pyrazole-5-carbonitrile (1.0 eq).
Reaction Solvent: Add an excess of formamide (approx. 10-20 eq), which serves as both the solvent and the source of the C5 and N4 atoms of the pyrimidine ring.
Heating: Heat the reaction mixture to 150-160 °C under a nitrogen atmosphere.
Causality: High temperature is required to drive the condensation and subsequent cyclization reaction, which involves the elimination of water.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-8 hours).
Workup:
Cool the reaction mixture to room temperature.
Pour the cooled mixture into ice-water. This will precipitate the crude product.
Self-Validation: The formation of a precipitate upon quenching is the first indication of successful product formation, as the product is generally less soluble in water than formamide.
Filter the solid precipitate, wash thoroughly with cold water, and then with a small amount of cold ethanol to remove residual impurities.
Purification & Characterization:
Dry the crude solid under vacuum.
Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) or purify by column chromatography on silica gel.
Self-Validation: Confirm the identity and purity of the final product using analytical techniques:
¹H NMR: To confirm the presence of protons on the heterocyclic rings and the amino group.
¹³C NMR: To confirm the carbon framework.
HRMS (High-Resolution Mass Spectrometry): To confirm the exact molecular weight and elemental composition (C₅H₅N₅).[6]
Pharmacological Significance and Applications
The pyrazolo[4,3-d]pyrimidine scaffold is a cornerstone in the development of targeted therapies. Its derivatives are known to inhibit a variety of enzymes, making them valuable for treating diseases driven by aberrant cell signaling.
Role as a Kinase Inhibitor
Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of cancer. The pyrazolo[4,3-d]pyrimidine core serves as an excellent scaffold for designing kinase inhibitors.
Cyclin-Dependent Kinase (CDK) Inhibition: Certain pyrazolo[3,4-d]pyrimidine derivatives have shown potent activity against CDKs, which are key regulators of the cell cycle.[12] By extension, the isomeric [4,3-d] scaffold is an attractive starting point for developing new CDK inhibitors for cancer therapy.
Bruton's Tyrosine Kinase (BTK) Inhibition: Ibrutinib, a highly successful drug for B-cell malignancies, is based on a pyrazolo[3,4-d]pyrimidine core.[13] This highlights the potential of this class of compounds to form covalent irreversible inhibitors, a strategy that could be applied to derivatives of 1H-pyrazolo[4,3-d]pyrimidin-5-amine.
EGFR Inhibition: Derivatives of the isomeric 1H-pyrazolo[3,4-d]pyrimidine scaffold have been designed as potent inhibitors of Epidermal Growth Factor Receptor (EGFR), a key target in non-small cell lung cancer.[4]
The diagram below illustrates the general mechanism of action for an ATP-competitive kinase inhibitor based on this scaffold.
Caption: ATP-competitive inhibition of a protein kinase by a pyrazolopyrimidine derivative.
Other Therapeutic Targets
Beyond kinases, the pyrazolo[4,3-d]pyrimidine scaffold has shown promise against other important drug targets.
HIF-Prolyl Hydroxylase (PHD) Inhibition: Derivatives have been developed as inhibitors of Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylase, offering a novel therapeutic strategy for treating anemia.[14]
Adenosine Receptor Antagonism: The structural similarity to adenosine makes these compounds candidates for modulating adenosine receptors, which are involved in various physiological processes.
Anti-inflammatory Agents: Some pyrazolopyrimidine derivatives have demonstrated anti-inflammatory activity by inhibiting the production of inflammatory mediators like nitric oxide (NO).[3]
Quantitative Data Summary
The biological activity of heterocyclic compounds is highly dependent on the nature and position of their substituents. The following table summarizes representative inhibitory activities for derivatives based on the broader pyrazolopyrimidine class, illustrating the therapeutic potential of the scaffold.
1H-pyrazolo[4,3-d]pyrimidin-5-amine is a valuable heterocyclic building block rooted in a pharmacologically significant scaffold. Its structural analogy to endogenous purines provides a robust foundation for designing potent and selective inhibitors of key enzymes, particularly protein kinases. Understanding its formal nomenclature, structure, and the chemical logic behind its synthesis is crucial for its effective utilization in drug discovery campaigns. As researchers continue to explore novel chemical space, the strategic modification of the 1H-pyrazolo[4,3-d]pyrimidin-5-amine core will undoubtedly lead to the development of next-generation targeted therapeutics.
References
Radi, S., et al. (2014). Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors. ACS Publications. [Link]
Yao, C-F., et al. (2017). One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study. Semantic Scholar. [Link]
Abdel-Ghani, T.M., et al. (2022). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][5][6]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors. RSC Publishing. [Link]
Goi, T., et al. (2020). Pyrazolo[4,3-d]pyrimidine Derivatives as a Novel Hypoxia-Inducible Factor Prolyl Hydroxylase Domain Inhibitor for the Treatment of Anemia. PMC. [Link]
Yao, C-F., et al. (2017). One-Flask Synthesis of Pyrazolo[3,4-d]pyrimidines from 5-Aminopyrazoles and Mechanistic Study. MDPI. [Link]
Abdel-Wahab, B.F., et al. (2019). Methods for the synthesis of 5-substituted pyrazolo[3,4-d]pyrimidin-4-ones. ResearchGate. [Link]
Aggarwal, N., & Kumar, R. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Arkivoc. [Link]
El-Gamal, M.I., et al. (2023). Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies. MDPI. [Link]
Unnamed Author. (n.d.). Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. International Journal of ChemTech Research. [Link]
Gangireddy, M.R., et al. (2020). Examples of biological activities of pyrazolo[1,5-a]pyrimidines and the structures of some drugs. ResearchGate. [Link]
Zhang, Y., et al. (2024). Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. Arabian Journal of Chemistry. [Link]
Eldehna, W.M., et al. (2022). Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. PMC. [Link]
Cacciari, B., et al. (2009). Exploiting the Pyrazolo[3,4-d]pyrimidin-4-one Ring System as a Useful Template To Obtain Potent Adenosine Deaminase Inhibitors. Journal of Medicinal Chemistry. [Link]
Cruz, S. & Portilla, J. (2022). Herein reported pyrazolo[4,3-d]pyrimidine derivatives 1–24. ResearchGate. [Link]
Al-Majid, A.M., et al. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives. MDPI. [Link]
Discovery and Optimization of Pyrazolo[4,3-d]pyrimidine Kinase Inhibitors: A Technical Whitepaper
Executive Summary The dysregulation of protein kinases is a hallmark of numerous oncological, inflammatory, and proliferative diseases. In the pursuit of highly selective and potent ATP-competitive inhibitors, the pyrazo...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The dysregulation of protein kinases is a hallmark of numerous oncological, inflammatory, and proliferative diseases. In the pursuit of highly selective and potent ATP-competitive inhibitors, the pyrazolo[4,3-d]pyrimidine scaffold has emerged as a privileged pharmacophore. Originally designed as a bioisostere of purine-based inhibitors (such as roscovitine), this heterocyclic core mimics the adenine ring of ATP, allowing for deep insertion into the kinase catalytic cleft[1].
As a Senior Application Scientist overseeing hit-to-lead campaigns, I have structured this whitepaper to dissect the structural biology, target selectivity, and self-validating experimental workflows required to successfully develop pyrazolo[4,3-d]pyrimidine derivatives from initial high-throughput screening (HTS) hits to advanced in vivo candidates.
Mechanistic Rationale: The Bioisosteric Advantage
The causality behind the high affinity of pyrazolo[4,3-d]pyrimidines lies in their spatial geometry and electronic distribution. By replacing the imidazole ring of a purine with a pyrazole ring, medicinal chemists alter the hydrogen-bond donor/acceptor profile.
X-ray crystallographic studies of these inhibitors bound to CDK2 reveal that the pyrazolo[4,3-d]pyrimidine core is sandwiched between hydrophobic residues (e.g., Leu134 and Ile10), while the 7-amino substituent acts as a critical "hinge binder," forming robust hydrogen bonds with backbone residues like Leu83 and Glu81[1]. This anchoring mechanism effectively outcompetes endogenous ATP.
Figure 1: Mechanism of ATP-competitive kinase inhibition by pyrazolo[4,3-d]pyrimidines.
Target Landscape & Structural Biology
Cyclin-Dependent Kinases (CDKs)
The 3,5,7-trisubstituted pyrazolo[4,3-d]pyrimidines are exceptionally potent against the CDK family. For instance, compound 7, synthesized as a roscovitine bioisostere, demonstrates superior anticancer activity by inducing cell cycle arrest, dephosphorylation of the retinoblastoma (Rb) protein, and accumulation of p53[1]. Further SAR optimization yielded compound 2i, a dual inhibitor of CDK2/CDK5 and Aurora A, which exhibits both pro-apoptotic effects in colon cancer cells and anti-angiogenic activity in endothelial cells[2]. Recent developments have also yielded nanomolar inhibitors of CDK7, such as LGR6768, which disrupt transcription by inhibiting the phosphorylation of RNA polymerase II[3].
Achieving mTOR Selectivity
A persistent challenge in kinase drug discovery is achieving selectivity between the mechanistic target of rapamycin (mTOR) and structurally related phosphoinositide 3-kinases (PI3K). The pyrazolo[4,3-d]pyrimidine scaffold solves this via specific N-methylation and substitution patterns. Compound 21c, a highly optimized derivative, achieves a remarkable
Ki
of 2 nM against mTOR with a >2900-fold selectivity window over PI3K[4]. This selectivity is driven by the exploitation of the unique topology of the mTOR ATP-binding pocket[5].
ALK2 Inhibition
Beyond cell cycle and metabolic targets, the scaffold has been successfully adapted for ALK2 (Activin receptor-like kinase 2). Through high-throughput screening and subsequent piperidine ring optimization, novel pyrazolo[4,3-d]pyrimidines (e.g., compound 5) were discovered that inhibit ALK2 with an IC
50
of 2.5 nM, offering therapeutic potential for skeletal disorders driven by ALK2 overactivation[6].
Figure 2: Iterative hit-to-lead optimization workflow for kinase inhibitor discovery.
Paradigm Shift: From Occupancy to Targeted Degradation
A groundbreaking evolution of this scaffold is its ability to act as a molecular glue . Compound 24, a 3,5,7-trisubstituted pyrazolo[4,3-d]pyrimidine, was initially designed as a CDK12 inhibitor. However, cellular assays revealed a dual mechanism: alongside competitive kinase inhibition, compound 24 induces a ternary complex between CDK12 and the E3 ligase adaptor DDB1. This interaction forces the polyubiquitination and subsequent proteasomal degradation of Cyclin K, fundamentally shifting the compound from a traditional occupancy-driven inhibitor to a targeted protein degrader[7].
Figure 3: Dual-action mechanism of compound 24 acting as a molecular glue for Cyclin K degradation.
Quantitative Data Summary
The following table synthesizes the pharmacological profiles of key pyrazolo[4,3-d]pyrimidine derivatives across different kinase targets, highlighting the versatility of the scaffold.
Compound / Derivative
Primary Target(s)
Potency (
IC50
/
Ki
)
Selectivity Profile
Key Mechanism of Action
Compound 7
CDK2
IC50
~ Nanomolar
>10-fold over other CDKs
ATP-competitive hinge binder; Roscovitine bioisostere[1]
To ensure scientific integrity, the evaluation of these inhibitors must rely on self-validating systems. A self-validating protocol utilizes orthogonal readouts and internal controls to definitively prove that the observed phenotypic effect is caused by the specific on-target mechanism.
Protocol A: HTRF Biochemical Kinase Assay (In Vitro Potency)
Homogeneous Time-Resolved Fluorescence (HTRF) is the gold standard for kinase screening due to its ratiometric measurement, which eliminates false positives caused by compound auto-fluorescence.
Preparation : Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl
2
, 1 mM EGTA, 0.01% Brij-35).
Enzyme-Inhibitor Pre-incubation : Dispense 5 µL of the target kinase (e.g., CDK2/Cyclin A) into a 384-well plate. Add 2.5 µL of the pyrazolo[4,3-d]pyrimidine inhibitor (serial dilution). Incubate for 15 minutes at RT.
Reaction Initiation : Add 2.5 µL of a master mix containing ATP (at the enzyme's
Km
) and the specific biotinylated peptide substrate. Incubate for 60 minutes.
Detection : Add 10 µL of HTRF detection buffer containing Streptavidin-XL665 (binds the substrate) and a Europium cryptate-labeled anti-phospho antibody.
Validation & Causality :
Positive Control: Include a known inhibitor (e.g., Roscovitine) to validate assay sensitivity.
Negative Control: Wells lacking ATP (0% activity baseline).
Readout: Measure FRET at 665 nm / 620 nm. A decrease in the FRET ratio directly correlates with the causality of the compound blocking the ATP pocket, preventing substrate phosphorylation.
Biochemical potency must translate to cellular target engagement. For CDK inhibitors, measuring the phosphorylation state of downstream effectors is critical.
Cell Treatment : Seed HCT-116 or HeLa cells at
5×105
cells/well in a 6-well plate. Treat with the inhibitor at 0.1x, 1x, and 10x the biochemical
IC50
for 24 hours.
Lysis : Wash cells with cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors (critical to preserve the in vivo phosphorylation state).
Electrophoresis & Transfer : Resolve 20 µg of total protein via SDS-PAGE and transfer to a PVDF membrane.
Immunoblotting : Probe with primary antibodies against specific mechanistic biomarkers:
For CDK2/4/6: Anti-phospho-Rb (Ser807/811).
For CDK7/12: Anti-phospho-RNA Polymerase II CTD (Ser2/Ser5).
For Molecular Glues: Anti-Cyclin K (to observe total protein degradation rather than just phosphorylation state)[7].
Validation : Normalize signals against a loading control (e.g., GAPDH or
β
-actin). The dose-dependent reduction of the phospho-signal (or total Cyclin K) validates that the compound penetrates the cell membrane and engages its specific target in a complex biological matrix.
References
Pyrazolo[4,3-d]pyrimidine Bioisostere of Roscovitine: Evaluation of a Novel Selective Inhibitor of Cyclin-Dependent Kinases with Antiproliferative Activity
Journal of Medicinal Chemistry (ACS Publications)[Link]
Characterization of a Pyrazolo[4,3-d]pyrimidine Inhibitor of Cyclin-Dependent Kinases 2 and 5 and Aurora A With Pro-Apoptotic and Anti-Angiogenic Activity In Vitro
Chemical Biology & Drug Design (PubMed / NIH)[Link]
3,5,7-Substituted Pyrazolo[4,3-d]Pyrimidine Inhibitors of Cyclin-Dependent Kinases and Cyclin K Degraders
Journal of Medicinal Chemistry (ACS Publications)[Link]
A hit to lead discovery of novel N-methylated imidazolo-, pyrrolo-, and pyrazolo-pyrimidines as potent and selective mTOR inhibitors
Bioorganic & Medicinal Chemistry Letters (PubMed / NIH)[Link]
Discovery of Novel Pyrazolopyrimidines as Potent, Selective, and Orally Bioavailable Inhibitors of ALK2
Journal of Medicinal Chemistry (PMC / NIH)[Link]
Overview of Research into mTOR Inhibitors
Molecules (MDPI)[Link]
Characterization of new highly selective pyrazolo[4,3-d]pyrimidine inhibitor of CDK7
Biomedicine & Pharmacotherapy (PubMed / NIH)
[Link]
Biological Targets and Mechanistic Profiling of 5-Aminopyrazolo[4,3-d]pyrimidines: A Comprehensive Guide for Drug Development
Executive Summary & Privileged Scaffold Dynamics The pyrazolo[4,3-d]pyrimidine scaffold is a highly privileged pharmacophore in modern medicinal chemistry. Originally designed as bioisosteres of purines (mimicking the ad...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Privileged Scaffold Dynamics
The pyrazolo[4,3-d]pyrimidine scaffold is a highly privileged pharmacophore in modern medicinal chemistry. Originally designed as bioisosteres of purines (mimicking the adenine ring of ATP), these compounds were primarily developed to target the highly conserved ATP-binding pockets of kinases. However, recent structure-activity relationship (SAR) campaigns have drastically expanded their therapeutic utility. Today, 5-aminopyrazolo[4,3-d]pyrimidines and their derivatives are recognized not just as competitive inhibitors, but as molecular glues, microtubule destabilizers, and enzyme dimerization disruptors.
This technical guide synthesizes the core biological targets, mechanistic pathways, and self-validating experimental workflows necessary for evaluating this versatile class of compounds.
Core Biological Targets & Mechanistic Pathways
Target 1: Cyclin-Dependent Kinases (CDKs) & Targeted Protein Degradation
The most established targets for pyrazolo[4,3-d]pyrimidines are CDKs (specifically CDK2, CDK5, CDK9, and CDK12), which are critical drivers of cell cycle progression and transcription.
Pathway A (ATP-Competitive Inhibition): The pyrazolo[4,3-d]pyrimidine core acts as a potent hinge-binding motif. The 7-amino function forms critical, conserved hydrogen bonds with residues such as Leu83 and Glu81 in the CDK2 active site. This competitive binding prevents the phosphorylation of downstream substrates like the retinoblastoma (Rb) protein and RNA polymerase II, leading to E2F repression and apoptosis[1].
Pathway B (Molecular Glue Degradation): Recent structural modifications have revealed a paradigm-shifting dual mechanism. Specific 3,5,7-trisubstituted derivatives act as "molecular glues." By binding to the CDK12 active site, they induce a neo-protein-protein interaction with the DDB1 ubiquitin ligase adaptor. This complex formation leads to the polyubiquitination and subsequent proteasome-dependent degradation of Cyclin K, completely halting oncogenic transcription[1],[2].
Target 2: Microtubule Assembly (Tubulin)
Beyond kinases, specific structural iterations—such as N1-methyl and 5-chloro substitutions—shift the target profile toward structural proteins[3].
Mechanism: These derivatives function as potent Microtubule Targeting Agents (MTAs). They bind directly to the colchicine binding site (CBS) on tubulin[3]. By inhibiting tubulin polymerization, these compounds disrupt mitotic spindle formation, leading to G2/M phase cell cycle arrest and apoptosis, demonstrating significant efficacy even in multidrug-resistant (βIII-tubulin overexpressing) tumor phenotypes[3],[4].
Target 3: Inducible Nitric Oxide Synthase (iNOS)
In the context of inflammatory diseases, pyrazolo[4,3-d]pyrimidines have demonstrated unique allosteric modulation capabilities.
Mechanism: Compounds bearing a 3,4,5-trimethoxystyryl substitution at the C-5 position act as iNOS dimerization inhibitors. Rather than competing for the substrate or cofactor binding sites, they interfere with the structural stability of the enzyme, preventing the formation of the active dimeric iNOS complex. This drastically reduces nitric oxide (NO) production in inflammatory models, such as rheumatoid arthritis[5],[6].
Quantitative Target Profiling
To facilitate lead optimization, the quantitative metrics of representative pyrazolo[4,3-d]pyrimidine derivatives are summarized below.
The following diagram illustrates the dual mechanism of action exhibited by advanced pyrazolo[4,3-d]pyrimidine derivatives on Cyclin-Dependent Kinases.
Dual mechanism of action of pyrazolo[4,3-d]pyrimidines: Kinase inhibition and Cyclin K degradation.
Self-Validating Experimental Protocols
To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems . They incorporate built-in quality control metrics (e.g., Z'-factor calculations and kinetic thresholds) to prove the validity of the assay concurrently with data generation.
Causality behind experimental design: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over radiometric ³²P assays to eliminate radioactive waste while maintaining extreme sensitivity and minimizing compound auto-fluorescence interference.
Step-by-Step Methodology:
Reagent Preparation: Prepare human recombinant CDK2/Cyclin A2 enzyme, ULight-labeled myelin basic protein (MBP) substrate, and Europium (Eu)-anti-phospho-MBP antibody in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20).
Compound Titration: Perform a 10-point serial dilution (1:3) of the pyrazolo[4,3-d]pyrimidine derivative in 100% DMSO. Transfer to a 384-well pro-plate (final DMSO concentration strictly ≤1% to prevent enzyme denaturation).
Reaction Initiation (Critical Step): Add ATP to initiate the reaction. Causality: The ATP concentration must be set exactly at the apparent
Km
value for CDK2 (e.g., 10 μM). Running the assay at the
Km
ensures optimal sensitivity to competitive inhibitors while accurately reflecting physiological competition dynamics.
Incubation & Termination: Incubate at 25°C for 60 minutes. Terminate the reaction by adding EDTA (stops Mg²⁺-dependent catalysis) alongside the Eu-antibody.
Detection: Read the TR-FRET signal on a multimode microplate reader (Excitation: 320 nm; Emission: 665 nm / 615 nm).
System Validation (Z'-Factor): Calculate the Z'-factor using the DMSO vehicle (high signal,
μp
) and 10 μM Dinaciclib (low signal positive control,
μn
).
Formula:
Z′=1−∣μp−μn∣3(σp+σn)
Validation Gate: The experimental plate is only considered valid and trustworthy if Z′>0.5 .
Causality behind experimental design: Using a fluorescent reporter (e.g., DAPI) that binds specifically to polymerized microtubules provides a vastly superior signal-to-noise ratio compared to standard 340 nm absorbance assays, which are highly prone to false positives caused by light-scattering from precipitating hydrophobic compounds.
Step-by-Step Methodology:
Baseline Establishment: Prepare >99% pure porcine brain tubulin (3 mg/mL) in PIPES buffer (80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA) supplemented with 1 mM GTP. Causality: GTP is strictly required as the thermodynamic energy source for microtubule nucleation.
Control Validation Setup: In a 96-well half-area plate, establish three control wells: DMSO (vehicle), 10 μM Paclitaxel (polymerization enhancer), and 10 μM Colchicine (polymerization inhibitor).
Compound Incubation: Add the pyrazolo[4,3-d]pyrimidine derivatives (1 μM to 10 μM) to the test wells on ice.
Kinetic Reading: Transfer the plate to a pre-warmed 37°C microplate reader. Monitor fluorescence (Excitation: 360 nm, Emission: 450 nm) every 1 minute for 60 minutes.
Data Validation (Kinetic Thresholds): Calculate the maximum reaction velocity (
Vmax
) of the linear polymerization phase for all curves.
Validation Gate: The assay is internally validated only if the Paclitaxel
Vmax
is >2.0x the DMSO control, and the Colchicine
Vmax
is <0.2x the DMSO control. Only then can the test compound's IC₅₀ be reliably interpolated.
Introduction: The 1H-Pyrazolo[4,3-d]pyrimidine Core as a Privileged Scaffold
An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of 1H-Pyrazolo[4,3-d]pyrimidin-5-amine The 1H-pyrazolo[4,3-d]pyrimidine framework is a fused heterocyclic system of significant interest in medicin...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of 1H-Pyrazolo[4,3-d]pyrimidin-5-amine
The 1H-pyrazolo[4,3-d]pyrimidine framework is a fused heterocyclic system of significant interest in medicinal chemistry. Its structural resemblance to endogenous purines allows it to function as a bioisostere, interacting with a wide array of biological targets, particularly ATP-binding sites within enzymes.[1] This has led to its classification as a "privileged scaffold," a molecular core that is capable of providing ligands for more than one type of receptor or enzyme. Consequently, derivatives of this scaffold have been investigated for a multitude of therapeutic applications, including as anticancer, anti-inflammatory, and antimicrobial agents.[1][2]
The 1H-pyrazolo[4,3-d]pyrimidin-5-amine isomer, the focus of this guide, presents a versatile template for inhibitor design. The strategic placement of the 5-amino group, along with multiple sites for substitution on the bicyclic core, allows for fine-tuning of potency, selectivity, and pharmacokinetic properties. This guide will provide a detailed analysis of the structure-activity relationships of this core, offering insights for researchers and drug development professionals.
The biological activity of 1H-pyrazolo[4,3-d]pyrimidine analogs is highly dependent on the nature and position of substituents on the core structure. The following sections dissect the SAR at key positions, drawing from studies on this scaffold and its close isomers, such as the well-studied 1H-pyrazolo[3,4-d]pyrimidine.
The Pyrazole Moiety: N1 and C3 Positions
N1 Position: Substitution at the N1 position of the pyrazole ring is crucial for modulating kinase selectivity and physicochemical properties. Small, lipophilic groups such as methyl, ethyl, or isopropyl are commonly employed. These groups often project towards the solvent-exposed region of an ATP-binding pocket, and their size and nature can influence the overall orientation of the inhibitor. In the development of Bruton's tyrosine kinase (BTK) inhibitors based on the isomeric 1H-pyrazolo[3,4-d]pyrimidine scaffold, the N1 position was often occupied by a piperidine ring, which was critical for establishing interactions and positioning the warhead for irreversible binding.[3]
C3 Position: The C3 position is a primary vector for achieving potency and selectivity. It often extends into the hydrophobic back pocket of the kinase hinge region.[4] A common synthetic strategy involves introducing a halogen, such as iodine, at this position to facilitate cross-coupling reactions (e.g., Suzuki coupling).[3][4] This allows for the introduction of a wide variety of aryl and heteroaryl groups. For instance, in a series of Src inhibitors, a phenylethynyl group at the C3 position of a 1H-pyrazolo[3,4-d]pyrimidin-4-amine core was found to be a key determinant of high potency.[5][6] The electronic and steric properties of the substituent at C3 can drastically alter the binding affinity.
The Pyrimidine Moiety: C5 and C7 Positions
C5 Position: The amine at the C5 position is a critical hydrogen bond donor, often interacting with the hinge region of kinase enzymes, mimicking the N6-amino group of adenine in ATP. While direct SAR on the 5-amine of the [4,3-d] isomer is less documented in the provided results, extensive research on the isomeric 4-amino-1H-pyrazolo[3,4-d]pyrimidine scaffold underscores the importance of this group.[7] In a series of pyrazolo[4,3-d]pyrimidin-7-ones developed as adenosine A1 receptor antagonists, the C5 position was substituted with various phenyl groups, and the nature of these substituents directly paralleled the potency observed in analogous xanthine series, highlighting its importance in receptor engagement.[8]
C7 Position: The C7 position offers another avenue for modification to enhance activity and improve drug-like properties. In pyrazolo[4,3-d]pyrimidine derivatives designed as potential agents for acute lung injury, a variety of amine-containing side chains were introduced at the C7 position.[9] These modifications were shown to significantly impact the biological activity, with substitutions like N,N-diethylamine or morpholinopropylamine leading to potent compounds.[9] These substitutions can pick up additional interactions in the solvent-exposed region of the target or improve aqueous solubility.
Below is a diagram illustrating the key modification points on the 1H-pyrazolo[4,3-d]pyrimidin-5-amine core that influence its biological activity.
Caption: Key positions for substitution on the 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold.
Case Study: Pyrazolopyrimidines as Kinase Inhibitors
The pyrazolopyrimidine scaffold has been extensively utilized in the development of kinase inhibitors for cancer therapy.[2][10] Its ability to mimic the ATP purine ring makes it an ideal starting point for targeting the conserved kinase ATP-binding site.
Targeting Src Family Kinases (SFKs)
Research into pyrazolopyrimidines derived from the promiscuous kinase inhibitor PP1 led to the discovery of potent and selective inhibitors of Src Family Kinases (SFKs).[11] Iterative cycles of design, synthesis, and phenotypic screening against breast cancer cells guided the optimization process. The SAR studies revealed that modifications at both the pyrazole and pyrimidine portions of the scaffold were critical for achieving high potency and selectivity over other kinases like ABL.[11]
Targeting Bruton's Tyrosine Kinase (BTK)
In the quest for novel BTK inhibitors for B-cell malignancies, a series of 1H-pyrazolo[3,4-d]pyrimidin-4-amine derivatives were designed as irreversible inhibitors.[3] The SAR in this series highlighted several key features:
Warhead: An acrylamide group was attached via a phenoxy linker to form a covalent bond with a cysteine residue in the BTK active site.
N1-Substituent: A (3R)-piperidine group at the N1 position was found to be optimal for positioning the molecule.
C3-Substituent: This position was kept as hydrogen or iodine, with the main interactions driven by other parts of the molecule.
Terminal Ring: The introduction of a fluorine atom on a terminal pyridine ring significantly enhanced BTK inhibitory activity.[3]
The table below summarizes the SAR for a selection of these BTK inhibitors.
Compound
R1 (N1-Position)
R2 (Terminal Ring)
BTK IC50 (nM)
6a
(R)-piperidine
Pyridine
10.3
6b
(R)-piperidine
5-fluoro-pyridin-2-yl
1.2
6c
(R)-piperidine
3-fluoro-pyridin-2-yl
3.5
Data synthesized from a study on novel BTK inhibitors.[3]
This data clearly demonstrates that subtle electronic changes, such as the addition of a fluorine atom, can have a profound impact on potency.
Experimental Methodologies
General Synthesis of 1H-Pyrazolo[3,4-d]pyrimidin-4-amine Derivatives
The synthesis of substituted pyrazolopyrimidines often follows a convergent strategy, building the core from a substituted pyrazole precursor. The following is a representative, multi-step protocol based on common literature methods.[3][4]
Step 1: Synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
To a solution of 1H-pyrazolo[3,4-d]pyrimidin-4-amine in a suitable solvent like DMF, add N-iodosuccinimide (NIS). The rationale for using NIS is that it is a mild and effective iodinating agent for electron-rich heterocyclic systems.
Heat the reaction mixture (e.g., to 60 °C) and monitor by TLC or LC-MS until the starting material is consumed.
Upon completion, cool the reaction, and precipitate the product by adding water.
Filter the solid, wash with water, and dry to obtain the 3-iodo intermediate. This intermediate is a versatile building block for introducing diversity at the C3 position.[4]
Step 2: N1-Alkylation (Mitsunobu Reaction)
Dissolve the 3-iodo intermediate, a suitable alcohol (e.g., 1-tert-butoxycarbonyl-3-hydroxypiperidine), and triphenylphosphine (PPh3) in an anhydrous solvent like THF.
Cool the mixture in an ice bath and add a dialkyl azodicarboxylate (e.g., DIAD or DEAD) dropwise. The Mitsunobu reaction allows for the alkylation of the N-H bond under mild conditions with inversion of stereochemistry if a chiral alcohol is used.
Allow the reaction to warm to room temperature and stir until completion.
Combine the N1-alkylated 3-iodo intermediate, a desired boronic acid or boronate ester, a palladium catalyst (e.g., Pd(PPh3)4), and a base (e.g., Na2CO3) in a solvent mixture such as dioxane and water. The Suzuki reaction is a powerful C-C bond-forming reaction, ideal for linking aryl or heteroaryl moieties to the C3 position.[3]
Degas the mixture and heat under an inert atmosphere (e.g., nitrogen or argon) until the reaction is complete.
Cool the reaction, dilute with an organic solvent, wash with water and brine, and dry over a suitable drying agent.
Purify the final compound by column chromatography or recrystallization.
The following diagram illustrates a typical workflow for the discovery of pyrazolopyrimidine-based kinase inhibitors.
Caption: A typical workflow for kinase inhibitor discovery.
Conclusion
The 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold and its isomers represent a highly fruitful starting point for the design of potent and selective inhibitors of various enzymes, particularly protein kinases. A thorough understanding of the structure-activity relationship is paramount for successful drug discovery campaigns. Key takeaways include the importance of the N1 and C3 positions of the pyrazole ring for tuning potency and selectivity, and the roles of the C5-amine and C7 position of the pyrimidine ring for establishing crucial interactions and modifying physicochemical properties. Through iterative cycles of rational design, chemical synthesis, and biological evaluation, this privileged scaffold will undoubtedly continue to yield novel therapeutic candidates for a range of human diseases.
References
Fraser, C., Dawson, J. C., Dowling, R., Houston, D. R., Weiss, J. T., Munro, A. F., ... & Unciti-Broceta, A. (2016). Rapid Discovery and Structure–Activity Relationships of Pyrazolopyrimidines That Potently Suppress Breast Cancer Cell Growth via SRC Kinase Inhibition with Exceptional Selectivity over ABL Kinase. Journal of Medicinal Chemistry, 59(10), 4697-4710. [Link]
Gangireddy, M. R., Mantipally, M., Badavath, V. N., & Rambabu, G. (2018). A brief structure–activity relationship (SAR) study of the active pyrazolopyrimidines. ResearchGate. [Link]
Su, R., Dong, J., He, C., & Chen, H. (2023). Discovery of Pyrazolo[1,5-a]pyrimidine Derivative as a Novel and Selective ALKBH5 Inhibitor for the Treatment of AML. Journal of Medicinal Chemistry. [Link]
Various Authors. (2025). SAR of pyrazolopyrimidine derivatives as CDK2 inhibitor and chemical structure of compound 28. ResearchGate. [Link]
Noolvi, M. N., Patel, H. M., & Bhardwaj, V. (2022). Pyrazolopyrimidines as attractive pharmacophores in efficient drug design: A recent update. Archiv der Pharmazie, 355(10), e2200154. [Link]
Savaj, J. B., & Dodiya, A. M. (2014). Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. International Journal of ChemTech Research, 6(1), 47-52. [Link]
Singh, H., Chhonker, Y. S., Rathi, E., Kumar, D., & Murry, C. B. (2024). Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors. bioRxiv. [Link]
Hamilton, H. W., Ortwine, D. F., Worth, D. F., Badger, E. W., Bristol, J. A., Bruns, R. F., ... & Szotek, D. L. (1985). Synthesis and structure-activity relationships of pyrazolo[4,3-d]pyrimidin-7-ones as adenosine receptor antagonists. Journal of Medicinal Chemistry, 28(8), 1071-1079. [Link]
Ghasemi, Z., & Gholamzadeh, M. (2020). Evaluation and structure-activity relationship analysis of a new series of 4-imino-5 H -pyrazolo[3,4- d ]pyrimidin-5-amines as potential antibacterial agents. ResearchGate. [Link]
Zhang, M. F., Duan, W. G., Wang, Y. H., Zhang, Y. L., Xiong, Y., & Liu, J. (2020). Design, synthesis and biological evaluation of 1H-pyrazolo [3,4-d]pyrimidine derivatives as PAK1 inhibitors that trigger apoptosis, ER stress and anti-migration effect in MDA-MB-231 cells. European Journal of Medicinal Chemistry, 194, 112220. [Link]
Radi, M., & Schenone, S. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules, 28(9), 3698. [Link]
Barvian, M., Arnold, E., Brier, S., Ciske, F., Davis, J., Dyer, R., ... & Lunney, E. (2004). Synthesis and Biological Evaluation of 1-Aryl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-4-one Inhibitors of Cyclin-Dependent Kinases. Journal of Medicinal Chemistry, 47(22), 5423-5431. [Link]
Liu, Q., Li, Y., Wang, Y., Zhang, Y., Wang, Y., Liu, Y., ... & Zhang, H. (2015). Design, Synthesis, and Structure–Activity Relationship Studies of 3-(Phenylethynyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Derivatives as a New Class of Src Inhibitors with Potent Activities in Models of Triple Negative Breast Cancer. Journal of Medicinal Chemistry, 58(8), 3466-3478. [Link]
Singh, V., & Kaur, H. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Molecules, 29(15), 3479. [Link]
Liu, Q., et al. (2015). Design, Synthesis, and Structure–Activity Relationship Studies of 3-(Phenylethynyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Derivatives as a New Class of Src Inhibitors with Potent Activities in Models of Triple Negative Breast Cancer. ACS Publications. [Link]
Pedretti, A., Cappelletti, G., & Vistoli, G. (2014). Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies. Chemical Reviews, 114(10), 5348-5381. [Link]
Wang, M., Li, Y., Zhang, Y., Wang, J., & Zhang, Y. (2024). Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. Arabian Journal of Chemistry, 17(10), 105994. [Link]
Fu, Y., Wang, Y., Wan, S., Liu, Z., Wang, G., Zhang, J., & Wu, X. (2017). Bisarylureas Based on 1H-Pyrazolo[3,4-d]pyrimidine Scaffold as Novel Pan-RAF Inhibitors with Potent Anti-Proliferative Activities. Molecules, 22(4), 543. [Link]
Schenone, S., & Radi, M. (2012). 4-Amino-Substituted Pyrazolo[3,4-d]Pyrimidines: Synthesis and Biological Properties. Current Organic Chemistry, 16(11), 1331-1354. [Link]
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Lee, H. W., Kim, B. K., Ahn, M. R., Choi, E. B., Kim, S. Y., & Lee, S. H. (2019). Design and synthesis of novel pyrazolo[4,3-d]pyrimidines as potential therapeutic agents for acute lung injury. Bioorganic & Medicinal Chemistry Letters, 29(10), 1234-1238. [Link]
The 1H-Pyrazolo[4,3-d]pyrimidin-5-amine Scaffold: A Privileged Pharmacophore in Kinase Inhibition and Immunomodulation
Executive Summary In the landscape of modern rational drug design, the identification and optimization of privileged scaffolds are paramount. The 1H-pyrazolo[4,3-d]pyrimidin-5-amine core has emerged as a highly versatile...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern rational drug design, the identification and optimization of privileged scaffolds are paramount. The 1H-pyrazolo[4,3-d]pyrimidin-5-amine core has emerged as a highly versatile, purine-mimetic pharmacophore. As a bioisostere of adenine and guanine, this fused bicyclic system offers a rigid, planar architecture ideal for intercalating into the ATP-binding pockets of kinases and the active sites of pattern recognition receptors.
This technical whitepaper explores the mechanistic rationale behind utilizing the 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold, details its primary therapeutic applications (ranging from PI3K/DNA-PK inhibition in oncology to TLR7/8 agonism in immunology), and provides validated, step-by-step experimental protocols for its synthesis and biological evaluation.
Mechanistic Rationale & Structural Causality
The decision to utilize 1H-pyrazolo[4,3-d]pyrimidin-5-amine over traditional purine or pyrimidine scaffolds is driven by precise stereoelectronic requirements.
The 5-Amine Motif (Hydrogen Bonding Dynamics): The exocyclic amine at the C-5 position is not merely a synthetic handle; it is a critical pharmacophoric element. In kinase targets, this primary amine acts as a potent hydrogen-bond donor, mimicking the N2 amino group of guanine. It forms a highly conserved hydrogen bond with the backbone carbonyl of the kinase "hinge region" (e.g., Valine or Leucine residues), anchoring the molecule within the ATP-binding cleft[1].
Nitrogen Repositioning (Pyrazolo vs. Imidazo): By shifting the nitrogen atoms from the traditional imidazo[4,5-d]pyrimidine (purine) to the pyrazolo[4,3-d]pyrimidine configuration, the electron density of the aromatic system is altered. This modulates the pKa of the scaffold, often improving aqueous solubility and altering the metabolic liability profile (e.g., resistance to purine nucleoside phosphorylases)[2].
Regioselective Functionalization: The scaffold allows for orthogonal derivatization at the N-1, C-3, and C-7 positions. The electron-withdrawing nature of the pyrimidine ring highly activates the C-7 position for Nucleophilic Aromatic Substitution (
SNAr
), allowing medicinal chemists to install bulky hydrophobic groups that probe the "deep pocket" or selectivity filters of target proteins[3].
Primary Therapeutic Applications
Oncology: PI3K and DNA-PK Inhibition
Phosphoinositide 3-kinases (PI3K) and DNA-dependent protein kinases (DNA-PK) are critical targets in oncology. PI3K regulates cell survival and proliferation via the Akt pathway, while DNA-PK is essential for non-homologous end joining (NHEJ) repair of DNA double-strand breaks. Derivatives of 1H-pyrazolo[4,3-d]pyrimidin-5-amine have demonstrated potent inhibition of these lipid and atypical kinases[1][3]. The planar core occupies the adenine-binding pocket, while substitutions at N-1 and C-7 dictate isoform selectivity (e.g., PI3K
α
vs. PI3K
γ
).
Fig 1. Disruption of the PI3K/Akt signaling cascade by 1H-pyrazolo[4,3-d]pyrimidin-5-amine.
Immunomodulation: TLR7/8 Agonism
Beyond kinases, the 1H-pyrazolo[4,3-d]pyrimidin-5-amine core is a recognized agonist for Toll-like Receptors 7 and 8 (TLR7/8). Because TLR7/8 naturally recognize single-stranded RNA (specifically guanosine-rich sequences), the guanine-mimetic properties of the 5-amine scaffold perfectly position it within the TLR dimerization interface. Recent advancements have utilized N-1 alkylated derivatives as highly potent payloads for Antibody-Drug Conjugates (ADCs), enabling targeted immune activation within the tumor microenvironment[4].
Quantitative Data Summaries
To illustrate the versatility of the scaffold, the following table summarizes representative structure-activity relationship (SAR) data across multiple therapeutic targets based on recent literature[1][2][3][4].
To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in quality control steps ensure that causality can be established if an experiment fails.
Protocol A: Regioselective Synthesis of C-7/N-1 Functionalized 5-Amines
Causality Note: The sequence of substitution is critical. The C-7 chlorine is highly reactive due to the adjacent pyrimidine nitrogens. Performing the
SNAr
at C-7 before N-1 alkylation prevents unwanted side reactions and ensures high regioselectivity.
Chlorination: Treat the pyrazolo[4,3-d]pyrimidine-5,7-diol precursor with phosphorus oxychloride (
POCl3
) and N,N-dimethylaniline at 110°C for 4 hours.
Validation: Quench a micro-aliquot in methanol. LC-MS must show the complete disappearance of the diol mass and the appearance of the 5,7-dichloro intermediate (
M+H
exhibiting a 9:6:1 isotopic pattern indicative of two chlorines).
C-7
SNAr
Substitution: Dissolve the dichloro intermediate in anhydrous THF. Add 1.0 equivalent of the desired nucleophile (e.g., an aryl amine) and 1.5 equivalents of DIPEA. Stir at 0°C for 2 hours.
Validation: The reaction must be kept strictly at 0°C to prevent substitution at the less reactive C-5 position. 1H-NMR of the crude product should confirm a single regiomer.
C-5 Amination: Transfer the intermediate to a sealed pressure vessel. Add saturated methanolic ammonia (
NH3
/MeOH) and heat to 90°C for 16 hours.
Validation: The conversion of the C-5 chlorine to the primary amine is confirmed by the appearance of a broad
2H
singlet in the 1H-NMR spectrum (around
δ
6.5-7.5 ppm in DMSO-
d6
, exchangeable with
D2O
).
Causality Note: HTRF is chosen over traditional radiometric assays because it eliminates radioactive waste while providing a ratiometric readout that normalizes for compound auto-fluorescence or quenching.
Enzyme/Substrate Incubation: In a 384-well low-volume plate, dispense 5
μ
L of the target kinase (e.g., PI3K
γ
) and biotinylated PIP2 substrate in assay buffer (50 mM HEPES pH 7.0, 3 mM
MgCl2
, 1 mM EGTA).
Inhibitor Addition: Add 100 nL of the 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative in DMSO using an acoustic liquid handler (e.g., Echo 550). Incubate for 15 minutes at room temperature to allow for equilibrium binding.
Reaction Initiation: Add 5
μ
L of ATP (at the predetermined
Km
value for the specific kinase). Incubate for 60 minutes.
Detection: Stop the reaction by adding 10
μ
L of detection buffer containing Europium cryptate-labeled anti-PIP3 antibody and Streptavidin-XL665.
Validation: Calculate the Z'-factor for the plate using positive (DMSO) and negative (no enzyme) controls. A Z'-factor
≥0.6
validates the assay's robustness. Calculate the
IC50
using a 4-parameter logistic non-linear regression model.
Fig 2. Self-validating experimental workflow for synthesizing and screening pyrazolopyrimidines.
References
Pyrazolo[4,3-d]pyrimidines as New Generation of Cyclin-Dependent Kinase Inhibitors. ResearchGate.
CA3137598A1 - Dna-dependent protein kinase inhibitor. Google Patents.
US20120202785A1 - Heterocyclic compounds and methods of use. Google Patents.
Design and Optimization of Selectivity-Tunable Toll-like Receptor 7/8 Agonists as Novel Antibody–Drug Conjugate Payloads. Journal of Medicinal Chemistry - ACS Publications.
The 1H-pyrazolo[4,3-d]pyrimidin-5-amine Scaffold: A Privileged ATP Isostere for Kinase Inhibition
An In-depth Technical Guide for Researchers and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The 1H-pyrazolo[4,3-d]pyrimidine scaffold has emerged as a cornerstone in the desi...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide for Researchers and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
The 1H-pyrazolo[4,3-d]pyrimidine scaffold has emerged as a cornerstone in the design of potent and selective protein kinase inhibitors. Its intrinsic ability to act as an isostere of the adenine ring of ATP allows it to effectively compete for the ATP-binding site of a wide range of kinases, which are pivotal regulators of cellular processes and validated targets in numerous diseases, particularly cancer. This technical guide provides a comprehensive overview of the 1H-pyrazolo[4,3-d]pyrimidin-5-amine core, detailing its synthesis, mechanism of action as an ATP-competitive inhibitor, and its application in the development of targeted therapeutics. We will delve into the critical structure-activity relationships that govern its potency and selectivity, and provide detailed protocols for the biochemical and cellular assays essential for the characterization of these inhibitors.
Introduction: The Rise of a Privileged Scaffold
Protein kinases, a large family of enzymes that catalyze the phosphorylation of substrate proteins, are central to signal transduction pathways that control cell growth, differentiation, and metabolism. Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention. The development of small molecule kinase inhibitors has revolutionized the treatment of various malignancies.
At the heart of many successful kinase inhibitors lies a heterocyclic scaffold that mimics the adenine portion of ATP, enabling competitive binding to the enzyme's active site. The 1H-pyrazolo[4,3-d]pyrimidine core has proven to be a particularly "privileged" scaffold in this regard. Its structure is isosteric to the purine ring of adenine, allowing it to form key hydrogen bond interactions with the "hinge" region of the kinase ATP-binding pocket, a critical anchoring point for inhibitors.[1] This guide will focus on the 5-amino substituted variant, a common feature that further enhances this crucial interaction.
Synthesis of the 1H-pyrazolo[4,3-d]pyrimidine Core
The construction of the 1H-pyrazolo[4,3-d]pyrimidine scaffold can be achieved through several synthetic routes, often starting from appropriately substituted pyrazole precursors. A common and versatile approach involves the cyclization of a 4-amino-5-cyanopyrazole or a 4-amino-5-carboxamidopyrazole derivative.
General Synthetic Scheme:
A representative synthetic pathway often involves the following key steps:
Formation of the Pyrazole Ring: This is typically achieved through the condensation of a hydrazine derivative with a suitable three-carbon electrophile, such as an ethoxymethylenemalononitrile derivative.[2]
Functional Group Interconversion: The cyano group at the 5-position of the pyrazole can be hydrolyzed to a carboxamide, which is a key intermediate for the subsequent cyclization.[2]
Pyrimidine Ring Annulation: The pyrimidine ring is then formed by reacting the 4-amino-5-carboxamidopyrazole with a one-carbon electrophile, such as formamide or urea, under thermal conditions.[2][3]
Introduction of the 5-amino Group: If not already present from the starting materials, the 5-amino group can be introduced through various methods, such as nucleophilic aromatic substitution of a suitable leaving group at the 5-position.
Example Synthetic Protocol:
The following is a generalized protocol for the synthesis of a 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative. Note: This is an illustrative example, and specific reaction conditions may need to be optimized for different substrates.
Caption: Competitive inhibition of ATP binding by the pyrazolopyrimidine scaffold.
Structure-Activity Relationships (SAR): Tuning for Potency and Selectivity
The versatility of the 1H-pyrazolo[4,3-d]pyrimidine scaffold lies in the ability to modify its substituents to achieve desired potency and selectivity against specific kinases. SAR studies are crucial for guiding the rational design of next-generation inhibitors.
Position of Substitution
General Effect on Activity
N1
Modifications at this position can influence interactions with the ribose-binding pocket of the kinase and can be used to modulate pharmacokinetic properties.
C3
Substituents at this position often project towards the solvent-exposed region of the active site and can be extensively modified to enhance potency and selectivity.
C7
Similar to the C3 position, this site allows for the introduction of various groups to explore interactions with different regions of the ATP-binding pocket.
For example, in the development of Src family kinase inhibitors, it was found that specific substitutions on the pyrazolopyrimidine core could lead to exceptional selectivity over the closely related Abl kinase. [1][4]Similarly, for inhibitors of PI3Kγ, optimization of amide and isoindolinone substituents was key to achieving high potency and isoform selectivity.
[5]
Experimental Protocols for Inhibitor Characterization
The evaluation of novel 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivatives requires a combination of biochemical and cellular assays to determine their potency, selectivity, and mechanism of action.
Biochemical Kinase Assays
These assays directly measure the ability of a compound to inhibit the enzymatic activity of a purified kinase.
[6]
Objective: To determine the IC50 (half-maximal inhibitory concentration) of a compound against a specific kinase.
Common Assay Formats:
Radiometric Assays: These are considered a gold standard and involve measuring the incorporation of radio-labeled phosphate (from [γ-³²P]ATP or [γ-³³P]ATP) into a substrate.
[7][8]* Fluorescence-Based Assays: These assays utilize fluorescently labeled substrates or antibodies to detect phosphorylation. [7][8]Examples include FRET (Fluorescence Resonance Energy Transfer) and TR-FRET (Time-Resolved FRET).
[7]* Luminescence-Based Assays: These assays often measure the amount of ATP remaining in a reaction, which is inversely proportional to kinase activity.
[8]
Step-by-Step Protocol (Generic TR-FRET Kinase Assay):
Reagent Preparation:
Prepare assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).
Prepare kinase and substrate solutions in assay buffer.
Prepare ATP solution in assay buffer at a concentration relevant to the Kₘ of the kinase.
Prepare serial dilutions of the inhibitor in DMSO.
Assay Plate Setup:
Add a small volume of the diluted inhibitor to the wells of a low-volume 384-well plate.
Add the kinase solution to the wells and incubate for a pre-determined time (e.g., 15 minutes) to allow for inhibitor binding.
Initiation of Kinase Reaction:
Add a mixture of the substrate and ATP to initiate the reaction.
Incubate the plate at room temperature for a specified time (e.g., 60 minutes).
Detection:
Add the detection reagents (e.g., Eu-labeled anti-phospho-antibody and an APC-labeled acceptor).
Incubate for the recommended time to allow for antibody binding.
Read the plate on a TR-FRET enabled plate reader.
Data Analysis:
Calculate the percentage of inhibition for each inhibitor concentration relative to DMSO controls.
Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Caption: Workflow for a typical TR-FRET biochemical kinase assay.
Cellular Assays
Cellular assays are essential for confirming that a compound can penetrate the cell membrane, engage its target in a physiological context, and exert a biological effect.
Objective: To determine the on-target and off-target effects of an inhibitor in a cellular environment.
Common Assay Formats:
Target Engagement Assays: These assays directly measure the binding of an inhibitor to its target kinase within intact cells. The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay is a popular method for this purpose.
[9][10]* Phospho-Target Assays (Western Blotting or ELISA): These assays measure the phosphorylation status of the direct downstream substrate of the target kinase. A decrease in phosphorylation indicates target inhibition.
Cell Proliferation/Viability Assays: These assays measure the effect of the inhibitor on the growth and survival of cancer cell lines that are known to be dependent on the target kinase.
Step-by-Step Protocol (Generic Western Blot for Target Phosphorylation):
Cell Culture and Treatment:
Plate cells at an appropriate density and allow them to adhere overnight.
Treat the cells with various concentrations of the inhibitor for a specified time.
Cell Lysis:
Wash the cells with ice-cold PBS.
Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.
Protein Quantification:
Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).
SDS-PAGE and Protein Transfer:
Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.
Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Immunoblotting:
Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).
Incubate the membrane with a primary antibody specific for the phosphorylated form of the target substrate.
Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
Detection:
Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.
Data Analysis:
Quantify the band intensities and normalize the phospho-protein signal to a loading control (e.g., total protein or a housekeeping protein like GAPDH).
Conclusion
The 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold represents a highly successful and versatile platform for the development of ATP-competitive kinase inhibitors. Its ability to effectively mimic the adenine ring of ATP, coupled with the synthetic tractability that allows for fine-tuning of its properties, has led to the discovery of numerous potent and selective inhibitors for a wide range of kinase targets. A thorough understanding of its synthesis, mechanism of action, and SAR, combined with rigorous biochemical and cellular characterization, is essential for leveraging the full potential of this privileged scaffold in the ongoing quest for novel and effective targeted therapies.
References
Rapid Discovery and Structure–Activity Relationships of Pyrazolopyrimidines That Potently Suppress Breast Cancer Cell Growth via SRC Kinase Inhibition with Exceptional Selectivity over ABL Kinase - PMC. (n.d.).
Rapid Discovery and Structure-Activity Relationships of Pyrazolopyrimidines That Potently Suppress Breast Cancer Cell Growth via SRC Kinase Inhibition with Exceptional Selectivity over ABL Kinase - PubMed. (2016, May 26).
Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms - Arabian Journal of Chemistry. (n.d.).
Design, Synthesis, and Structure–Activity Relationship Optimization of Pyrazolopyrimidine Amide Inhibitors of Phosphoinositide 3-Kinase γ (PI3Kγ) | Journal of Medicinal Chemistry - ACS Publications. (2021, October 21).
Characterization of Covalent Pyrazolopyrimidine-MKK7 Complexes and a Report on a Unique DFG-in/Leu-in Conformation of Mitogen-Activated Protein Kinase Kinase 7 (MKK7) - PubMed. (2019, June 13).
Measuring and interpreting the selectivity of protein kinase inhibitors - PMC - NIH. (n.d.).
Structures of pyrazolopyrimidine-type inhibitors bound to CDK7. (a)... - ResearchGate. (n.d.).
PDB: 3ibe | Protein Data Bank in Europe - PDBe - EMBL-EBI. (n.d.).
Structures of the first reported pyrazolo[3,4-d]pyrimidine kinase inhibitors 1 and 2. - ResearchGate. (n.d.).
Synthesis of 5-substituted-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one analogs and their biological evaluation as anticancer agents: mTOR inhibitors - PubMed. (2014, June 10).
Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. (2025, October 10).
Cellular Context Influences Kinase Inhibitor Selectivity | Journal of Medicinal Chemistry. (2026, February 6).
Kinase assays | BMG LABTECH. (2020, September 1).
Design and synthesis of novel pyrazolo[4,3-d]pyrimidines as potential therapeutic agents for acute lung injury - PMC. (2019, May 23).
Choosing the Right Assay for Your Kinase Drug Discovery - Reaction Biology. (2024, May 30).
Full article: Design and synthesis of novel pyrazolo[4,3-d]pyrimidines as potential therapeutic agents for acute lung injury - Taylor & Francis. (2019, May 23).
Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies - MDPI. (2023, October 9).
Development of Potent and Selective Pyrazolopyrimidine IRAK4 Inhibitors. (2019, May 13).
Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFR and EGFR. (n.d.).
Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies - ACS Publications. (2014, May 29).
Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors - PMC. (n.d.).
Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M - PMC. (n.d.).
Phenylpyrazalopyrimidines as Tyrosine Kinase Inhibitors: Synthesis, Antiproliferative Activity, and Molecular Simulations - PMC. (n.d.).
METHOD FOR THE PREPARATION OF 1H-PIRAZOLO[3,4-d]pyrimidine DERIVATIVES. (n.d.).
Synthesis, in vitro and in vivo anticancer activity of novel 1-(4-imino-1-substituted-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)urea derivatives - RSC Publishing. (n.d.).
Optimizing Pyrazolopyrimidine Inhibitors of Calcium Dependent Protein Kinase 1 for Treatment of Acute and Chronic Toxoplasmosis | Journal of Medicinal Chemistry - ACS Publications. (2020, May 18).
Optimizing pyrazolopyrimidine inhibitors of calcium dependent protein kinase 1 for treatment of acute and chronic toxoplasmosis - PMC. (n.d.).
Discovery of 4-Morpholino-6-aryl-1H-pyrazolo[3,4-d]pyrimidines as Highly Potent and Selective ATP-Competitive Inhibitors of the Mammalian Target of Rapamycin (mTOR) - ACS Publications. (2009, November 6).
Inhibition of Calcium Dependent Protein Kinase 1 (CDPK1) by Pyrazolopyrimidine Analogs Decreases Establishment and Reoccurrence - Shokat Lab. (2017, September 21).
Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC. (2022).
An In-depth Technical Guide to the Physicochemical Properties of 1H-pyrazolo[4,3-d]pyrimidin-5-amine
Abstract The 1H-pyrazolo[4,3-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds investigated for their therapeutic potential, particularly as kinase i...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The 1H-pyrazolo[4,3-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds investigated for their therapeutic potential, particularly as kinase inhibitors. This guide focuses on a specific, yet under-characterized member of this family: 1H-pyrazolo[4,3-d]pyrimidin-5-amine. Due to a scarcity of direct experimental data for this parent compound in peer-reviewed literature, this document adopts a comprehensive approach. We present a combination of its fundamental identifiers, predicted physicochemical properties derived from computational models and data from its close structural isomers, and illustrative experimental data from substituted derivatives. This guide is intended for researchers, scientists, and drug development professionals, providing both a foundational understanding of the core molecule and practical, field-proven methodologies for its empirical characterization.
Introduction: The Pyrazolopyrimidine Scaffold in Drug Discovery
Nitrogen-containing heterocycles are cornerstones of modern pharmacology, and the pyrazolopyrimidine framework is a notable example. As a bioisostere of the natural purine ring system, this scaffold has been extensively explored, leading to the development of potent modulators of various biological targets.[1] Derivatives of the isomeric pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-d]pyrimidine cores have demonstrated a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[2]
A primary focus of research into this scaffold has been the inhibition of protein kinases, enzymes that play a critical role in cellular signaling pathways.[3] Dysregulation of kinase activity is a hallmark of many cancers, making them a prime target for therapeutic intervention. Several pyrazolo[3,4-d]pyrimidine derivatives have been investigated as potent inhibitors of cyclin-dependent kinases (CDKs), discoidin domain receptor 1 (DDR1), and epidermal growth factor receptor (EGFR), demonstrating the scaffold's versatility in fitting into the ATP-binding pocket of these enzymes.[3][4][5]
This guide shifts the focus to the specific isomer 1H-pyrazolo[4,3-d]pyrimidin-5-amine . Understanding the intrinsic physicochemical properties of this parent amine is crucial for any drug discovery program. Properties such as solubility, lipophilicity (LogP/D), and ionization constant (pKa) govern a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately dictating its bioavailability and therapeutic efficacy.
Molecular Identity and Structure
The foundational step in characterizing any chemical entity is to establish its unambiguous identity.
Expertise & Experience: The octanol-water partition coefficient (LogP) is a critical measure of a molecule's lipophilicity, directly influencing its ability to cross biological membranes. For ionizable molecules like 1H-pyrazolo[4,3-d]pyrimidin-5-amine, the distribution coefficient (LogD) at physiological pH (7.4) is more relevant. The predicted negative LogP values for the parent scaffold and the 7-amino isomer strongly suggest that the core molecule is hydrophilic.[4][8] This is a favorable characteristic for aqueous solubility but may require optimization in derivatives to achieve optimal membrane permeability for oral absorption.
Protocol 1: Shake-Flask Method for LogD₇.₄ Determination
Principle: This classic method directly measures the partitioning of a compound between n-octanol and an aqueous buffer at a specific pH.
Methodology:
Preparation: Prepare a buffered aqueous solution at pH 7.4 (e.g., phosphate-buffered saline). Pre-saturate the n-octanol with the buffer and the buffer with n-octanol by mixing and allowing them to separate.
Dissolution: Prepare a stock solution of the test compound in the aqueous buffer.
Partitioning: In a glass vial, combine a known volume of the compound's aqueous solution with an equal volume of the pre-saturated n-octanol.
Equilibration: Seal the vial and shake vigorously for 1-2 hours at a constant temperature (e.g., 25°C) to ensure equilibrium is reached. Centrifuge the vial to ensure complete separation of the two phases.
Quantification: Carefully sample both the aqueous and octanol layers. Determine the concentration of the compound in each phase using a suitable analytical method, typically UV-Vis spectroscopy or HPLC.
Calculation: The LogD is calculated as: LogD = log₁₀([Compound]ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ).
Trustworthiness: This method is the gold standard. Its reliability is ensured by using pre-saturated solvents to prevent volume changes, running duplicates or triplicates, and ensuring the analytical method is validated for linearity and accuracy in both matrices.
}
dot
Caption: Workflow for Shake-Flask LogD Determination.
Aqueous Solubility
Expertise & Experience: Poor aqueous solubility is a major hurdle in drug development, often leading to failed candidates.[9] Many pyrazolopyrimidine derivatives are known to be hydrophobic with limited water solubility, often requiring dissolution in organic solvents like DMSO for in vitro assays.[10] The predicted log(S) of -1.43 for the isomeric 7-amine suggests the parent amine has moderate intrinsic solubility, but this can decrease dramatically with the addition of lipophilic substituents.[4] Therefore, early and accurate solubility assessment is paramount.
Principle: This method determines the equilibrium concentration of a compound in a specific solvent, providing the most accurate measure of its intrinsic solubility.
Methodology:
System Setup: Add an excess amount of the solid test compound to a series of vials containing the desired aqueous buffer (e.g., pH 5.0, 7.4, and 9.0 to assess pH-dependent solubility).
Equilibration: Seal the vials and agitate them at a constant temperature for an extended period (typically 24-48 hours) to ensure the solution is fully saturated and has reached equilibrium.
Sample Preparation: After equilibration, filter the samples through a 0.22 µm filter to remove all undissolved solid. This step is critical to avoid artificially high readings.
Quantification: Dilute the filtrate with a suitable solvent and determine the concentration of the dissolved compound using a calibrated HPLC or LC-MS/MS method.
Validation: The presence of remaining solid in the vials at the end of the experiment confirms that the initial amount was in excess and the measured concentration represents the true thermodynamic solubility.
Trustworthiness: The self-validating nature of this protocol lies in the visual confirmation of excess solid, ensuring that equilibrium has been reached. The use of a calibrated analytical method provides quantitative accuracy.
Ionization Constant (pKa)
Expertise & Experience: The pKa value defines the pH at which a compound is 50% ionized.[11] It is a crucial parameter that influences solubility, permeability, and receptor binding. 1H-pyrazolo[4,3-d]pyrimidin-5-amine has multiple nitrogen atoms and is therefore polybasic and potentially acidic. The pyrazole N-H proton is weakly acidic (predicted pKa ~8-9), while the pyrimidine ring nitrogens and the exocyclic amine are basic (predicted pKa values in the range of ~3-4). Precise knowledge of these pKa values is essential for designing salt forms and predicting in vivo behavior.
Protocol 3: Potentiometric Titration for pKa Determination
Principle: A solution of the compound is titrated with a strong acid or base, and the pKa is determined from the resulting pH curve. This method is ideal for compounds with sufficient solubility.
Methodology:
Solution Preparation: Accurately weigh the compound and dissolve it in a co-solvent system (e.g., methanol/water) to ensure solubility across the titration range.
Titration: Place the solution in a thermostatted vessel with a calibrated pH electrode. Titrate the solution with a standardized solution of HCl, followed by a standardized solution of KOH. Record the pH value after each addition of titrant.
Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond to the pH at the half-equivalence points on the titration curve. Specialized software is used to derive the pKa values from the shape of the curve.
Trustworthiness: The accuracy of this method relies on the precise calibration of the pH electrode, the use of standardized titrants, and maintaining a constant temperature. Running a blank titration of the solvent system allows for correction of any solvent-related effects.
Spectroscopic and Structural Characterization
While specific spectra for the parent 5-amino compound are not published, data from numerous derivatives provide a clear picture of the expected spectral features.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: In derivatives, the pyrazole and pyrimidine ring protons typically appear as singlets in the aromatic region (δ 7.0-9.0 ppm). The amine (NH₂) protons would appear as a broad singlet, and its chemical shift would be dependent on the solvent and concentration. For instance, in related pyrazolo[3,4-d]pyrimidines, NH protons have been observed at δ 7-8 ppm in DMSO-d₆.[8]
¹³C NMR: The carbon atoms of the fused heterocyclic rings are expected to resonate in the range of δ 100-160 ppm.
Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HR-MS): This is the definitive technique for confirming the molecular formula. For 1H-pyrazolo[4,3-d]pyrimidin-5-amine (C₅H₅N₅), the expected exact mass for the protonated molecule [M+H]⁺ would be approximately 136.0618. Experimental data for derivatives consistently show excellent agreement between calculated and found masses, typically within 5 ppm.[5][7]
Infrared (IR) Spectroscopy
Key Features: The IR spectrum of the related 1H-pyrazolo[4,3-d]pyrimidin-7-amine shows characteristic N-H stretching vibrations for the amine and pyrazole groups in the 3100-3400 cm⁻¹ region.[12] C=N and C=C stretching vibrations from the aromatic rings are expected in the 1500-1650 cm⁻¹ region.
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Caption: General workflow for compound characterization.
Conclusion and Future Directions
1H-pyrazolo[4,3-d]pyrimidin-5-amine represents a foundational building block for the development of novel therapeutics. While direct experimental characterization of this parent amine is lacking in the literature, this guide provides a robust framework for its study. By leveraging computational predictions, comparative data from isomers, and established analytical protocols, researchers can confidently approach the synthesis and characterization of new derivatives based on this promising scaffold.
The clear hydrophilic nature predicted for this core suggests that future medicinal chemistry efforts should focus on a careful balance of lipophilicity to achieve optimal ADME properties. The protocols detailed herein offer a clear, self-validating path for generating the critical physicochemical data needed to guide these efforts and unlock the full therapeutic potential of the 1H-pyrazolo[4,3-d]pyrimidin-5-amine chemical space.
References
Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies. ACS Publications. Available at: [Link]
Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Taylor & Francis Online. Available at: [Link]
Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. Available at: [Link]
PubChem. NoName_3849. National Institutes of Health. Available at: [Link]
Pyrazolo[3,4-d]pyrimidines are of considerable chemical and pharmaceutical importance as purines analogs. Available at: [Link]
Design and synthesis of novel pyrazolo[4,3-d]pyrimidines as potential therapeutic agents for acute lung injury. PMC. Available at: [Link]
1H-Pyrazolo[4,3-d]pyrimidin-7-amine. Cheméo. Available at: [Link]
Design and synthesis of novel pyrazolo[4,3-d]pyrimidines as potential therapeutic agents for acute lung injury. Taylor & Francis Online. Available at: [Link]
Chapter 1: Physicochemical Properties. The Royal Society of Chemistry. Available at: [Link]
Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Available at: [Link]
1H-Pyrazolo[4,3-d]pyrimidin-7-amine. NIST WebBook. Available at: [Link]
PubChem. 1H-pyrazolo(4,3-d)pyrimidine. National Institutes of Health. Available at: [Link]
PubChem. 1H-Pyrazolo[3,4-d]pyrimidin-4-amine. National Institutes of Health. Available at: [Link]
Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. Arabian Journal of Chemistry. Available at: [Link]
Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][2][6][13]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Publishing. Available at: [Link]
Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. MDPI. Available at: [Link]
Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFR and EGFR. Available at: [Link]
Crystal structure of 1-phenyl-1H-pyrazolo[3,4-d] pyrimidin-4(5H) - IUCr Journals. Available at: [Link]
Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][2][6][13]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: - Semantic Scholar. Available at: [Link]
Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors. PMC. Available at: [Link]
Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies. ACS Publications. Available at: [Link]
Discovery of 4-amino-1H-pyrazolo[3,4-d]pyrimidin derivatives as novel discoidin domain receptor 1 (DDR1) inhibitors. PubMed. Available at: [Link]
Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. PMC. Available at: [Link]
Whitepaper: Preliminary Screening and Evaluation of 1H-Pyrazolo[4,3-d]pyrimidin-5-amine Derivatives
Executive Summary & Pharmacophore Rationale The 1H-pyrazolo[4,3-d]pyrimidine core is a highly privileged pharmacophore in modern medicinal chemistry. Structurally serving as a bioisostere to the purine ring found in aden...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Pharmacophore Rationale
The 1H-pyrazolo[4,3-d]pyrimidine core is a highly privileged pharmacophore in modern medicinal chemistry. Structurally serving as a bioisostere to the purine ring found in adenine and guanine, these derivatives—particularly the 5-amino substituted variants—exhibit broad and potent pharmacological utility. By mimicking endogenous purines, they effectively target the ATP-binding pockets of various enzymes.
Recent literature and patent landscapes demonstrate their efficacy as ATP-competitive kinase inhibitors (targeting PI3K, mTOR, and DNA-PK)[1][2], phosphodiesterase V (PDE5) inhibitors[3], and modulators of immune targets such as Toll-like receptor 7 (TLR7)[4] and inducible nitric oxide synthase (iNOS) dimerization[5].
As a Senior Application Scientist, I emphasize that screening these derivatives is not merely a funnel for biochemical potency; it is a multi-dimensional optimization problem. Fused bicyclic heteroaromatics often suffer from "brick dust" properties—high melting points and poor aqueous solubility. Therefore, a robust screening cascade must strictly integrate early physicochemical profiling alongside biochemical and cellular assays to ensure the selection of viable lead candidates.
Fig 1. Hierarchical screening workflow for pyrazolo-pyrimidine derivatives.
Phase I: Primary Biochemical Screening
Causality & Assay Selection: Pyrazolo-pyrimidine derivatives often exhibit intrinsic auto-fluorescence in the blue/green spectrum due to their conjugated aromatic systems. To prevent false positives or negatives, we employ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). This technique utilizes a lanthanide chelate (e.g., Europium) with a long emission half-life. By introducing a time delay (e.g., 50 µs) before reading the emission, we completely eliminate the short-lived auto-fluorescence of the test compounds. Furthermore, screening is performed at the ATP
Km
to maximize sensitivity for ATP-competitive bioisosteres[1][2].
Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT). Causality: The inclusion of the non-ionic detergent Brij-35 is critical; it prevents non-specific compound aggregation, ensuring that observed inhibition is not due to promiscuous micelle formation.
Compound Titration: Dispense compounds in a 10-point, 3-fold dilution series (starting at 10 µM) into a 384-well low-volume plate using an acoustic liquid handler (e.g., Echo 550). This ensures precise nanoliter transfer and avoids DMSO-induced enzyme denaturation (final DMSO
≤
1%).
Enzyme Pre-incubation: Add the 2X Enzyme/Substrate mix. Incubate for 15 minutes at room temperature. Validation Check: Include a known reference inhibitor (e.g., Wortmannin for PI3K) as a positive control, and DMSO as a negative control.
Reaction Initiation: Add 2X ATP solution at the predetermined
Km
for the specific kinase. Incubate for 60 minutes.
Detection: Add Stop/Detection buffer containing EDTA (to chelate Mg2+ and halt the kinase reaction), Eu-labeled anti-phospho antibody, and a ULight-labeled tracer. Incubate for 60 minutes.
Readout & Quality Assurance: Read on a TR-FRET compatible microplate reader (Excitation: 320 nm; Emission: 665 nm and 615 nm).
System Validation: Calculate the Z'-factor using the positive and negative controls. The assay is only deemed valid if Z'
≥
0.6, ensuring a robust signal-to-background ratio.
Fig 2. Mechanism of action: ATP-competitive inhibition in the PI3K/AKT/mTOR pathway.
Causality & Assay Selection: A compound with single-digit nanomolar biochemical potency may completely fail in cellulo due to poor membrane permeability, high efflux ratios, or an inability to compete with high intracellular ATP concentrations (~1-5 mM). Therefore, we employ a coupled approach: CellTiter-Glo (CTG) for phenotypic viability and Western Blotting for direct target engagement.
Cell Seeding: Seed target cancer cell lines (e.g., HCT-116 or MCF-7) at 2,000 cells/well in 384-well opaque plates. Incubate overnight at 37°C, 5% CO2.
Treatment: Treat with the 1H-pyrazolo[4,3-d]pyrimidin-5-amine library for 72 hours.
Viability Readout (CTG): Add CellTiter-Glo reagent, which lyses cells and generates a luminescent signal proportional to cellular ATP. Validation Check: The luminescent readout is inherently self-validating as it relies on the fundamental metabolic state of the cell; background luminescence from cell-free wells is subtracted to ensure accuracy.
Target Engagement (Western Blot): In parallel 6-well plates, treat cells for 2 hours. Lyse the cells in RIPA buffer and probe for downstream effectors (e.g., p-AKT at Ser473 or p-S6). A dose-dependent decrease in phosphorylation confirms that the phenotypic toxicity is mechanism-on-target rather than general cytotoxicity.
Phase III: Early ADMET & Physicochemical Profiling
Causality & Assay Selection: The planar, rigid nature of 1H-pyrazolo[4,3-d]pyrimidines can lead to strong
π−π
stacking in the solid state, drastically reducing aqueous solubility. Furthermore, exposed amine groups can be rapid targets for hepatic metabolism. We conduct kinetic solubility and microsomal stability assays immediately after primary screening to weed out un-druggable scaffolds early.
Kinetic Solubility: Measured via nephelometry (laser light scattering) in PBS (pH 7.4). Compounds precipitating at < 10 µM are flagged for structural redesign (e.g., introduction of sp3-hybridized solubilizing groups like morpholine or piperazine).
Microsomal Stability: Compounds are incubated with Human Liver Microsomes (HLM) and NADPH for 60 minutes. Parent compound depletion is quantified via LC-MS/MS to calculate the intrinsic clearance and half-life (
T1/2
).
Quantitative Data Presentation
The synthesis of biochemical, cellular, and ADMET data is critical for lead selection. Below is a structured summary of representative screening data for a subset of 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivatives.
Compound ID
R3 Substitution
R5 Substitution
Kinase IC₅₀ (nM)
Cell Viability IC₅₀ (nM)
Kinetic Sol. (µM)
HLM T₁/₂ (min)
Lead Status
PPA-001
Methyl
Phenylamino
15.2
125.4
< 10
12
Terminated (Brick dust)
PPA-002
Cyclopentyl
3,4-dichloro
8.4
45.1
45
34
Backup
PPA-003
Isopropyl
Morpholino
4.1
18.2
> 100
85
Primary Lead
Table 1. Multi-parameter optimization matrix for selected 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivatives. PPA-003 demonstrates the optimal balance of potency, cellular efficacy, and physicochemical properties.
References
Novel Pyrazolo[4,3-d]pyrimidine as Potent and Orally Active Inducible Nitric Oxide Synthase (iNOS) Dimerization Inhibitor with Efficacy in Rheumatoid Arthritis Mouse Model
Source: Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
DNA-dependent protein kinase inhibitor (CA3137598A1)
Heterocyclic compounds and methods of use (US20120202785A1)
Combining DFT and QSAR result for predicting the biological activity of 1-(2-ethoxyethyl)-1H-pyrazolo[4,3-d]pyrimidines as phosphodiesterase V inhibitors
Source: ResearchGate / SciSpace
URL:[Link]
1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7) AGONISTS (WO2021154664A1)
Comprehensive Protocol: Synthesis of 1H-Pyrazolo[4,3-d]pyrimidin-5-amine from Aminopyrazole
Target Audience: Researchers, synthetic chemists, and drug development professionals. Application: Synthesis of purine isosteres, kinase inhibitors, and Toll-like receptor 7/8 (TLR7/8) agonists.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Application: Synthesis of purine isosteres, kinase inhibitors, and Toll-like receptor 7/8 (TLR7/8) agonists.
Executive Summary & Strategic Rationale
The 1H-pyrazolo[4,3-d]pyrimidine scaffold is a privileged pharmacophore, serving as a bioisostere for purines in the development of targeted therapeutics, most notably as tunable Toll-like receptor 7/8 (TLR7/8) agonists[1]. Synthesizing the 5-amino derivative of this core presents a unique regiochemical challenge. Traditional routes often rely on building the pyrazole ring onto a pre-existing pyrimidine, which suffers from poor regioselectivity and low yields.
The most efficient, field-proven strategy reverses this logic: constructing the pyrimidine ring onto a pre-functionalized 4-aminopyrazole core [2]. By utilizing chloroformamidine hydrochloride as a bis-electrophilic cyclization reagent, chemists can simultaneously close the pyrimidine ring and install the critical 5-amino group in a single, highly atom-economical step[3].
Mechanistic Causality & Reaction Strategy
A successful synthesis relies on a four-step linear sequence from a commercially available 4-nitro-1H-pyrazole-5-carboxylate. Each step is governed by specific mechanistic requirements:
Reduction (Nitro to Amine): The nitro group serves as a stable placeholder during any early-stage N-alkylation of the pyrazole. Catalytic hydrogenation smoothly reduces the nitro group to the 4-amine without hydrolyzing the adjacent ester[3].
Pyrimidine Ring Closure (The Critical Step): The 4-aminopyrazole is condensed with chloroformamidine hydrochloride. Causality of reagent choice: Chloroformamidine provides both the necessary carbon atom to close the ring and the exocyclic 5-amino group. The pyrazole's 4-amino group attacks the amidine carbon, followed by intramolecular cyclization onto the adjacent ester, releasing methanol and forming the 7-oxo (lactam) core[3]. Sulfolane is selected as the solvent because its high boiling point and extreme polarity stabilize the transition states at 120 °C without degrading the reagents.
Activation (Chlorination): The resulting 7-oxo group (lactam tautomer) must be removed to yield the pure 5-amine core. Phosphorus oxychloride (POCl3) is used to convert the lactam into a highly reactive 7-chloro intermediate. DBU is added as a non-nucleophilic base to scavenge HCl, preventing acid-catalyzed degradation of the pyrazole core[2].
Dehalogenation: Mild catalytic hydrogenolysis removes the 7-chloro group, yielding the fully aromatic 1H-pyrazolo[4,3-d]pyrimidin-5-amine. A base (e.g., triethylamine) is strictly required to neutralize the generated HCl, which would otherwise poison the palladium catalyst.
Caption: Synthetic workflow from 4-nitropyrazole to 1H-pyrazolo[4,3-d]pyrimidin-5-amine.
Experimental Protocols
Step 1: Synthesis of Methyl 4-amino-1H-pyrazole-5-carboxylate
In a heavy-walled glass reactor, combine the aminopyrazole, chloroformamidine hydrochloride, and triethylamine in sulfolane.
Seal the vessel and heat the mixture to 120 °C for 30–60 minutes behind a blast shield. The mixture will turn into a dark, homogenous solution.
Cool the reaction to 0 °C using an ice bath.
Quench the reaction by slowly adding cold water (approx. 1 mL/mmol).
Adjust the pH to 8–9 using saturated aqueous NaHCO3. This pH shift is critical to precipitate the 7-oxo intermediate while keeping water-soluble byproducts in solution[3].
Filter the resulting precipitate, wash with cold water and diethyl ether, and dry under high vacuum.
Step 3: Chlorination to 7-Chloro-1H-pyrazolo[4,3-d]pyrimidin-5-amine
Dissolve the 7-chloro intermediate in ethanol and add triethylamine. The base is strictly required to act as an HCl sponge.
Add 10% Pd/C under argon.
Stir under an H2 atmosphere (1 atm) at 25 °C for 6 hours.
Filter through Celite, concentrate the filtrate, and purify the residue via preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA) to yield the pure 1H-pyrazolo[4,3-d]pyrimidin-5-amine.
Quantitative Data: Optimization of Ring Closure
The cyclization step (Step 2) is highly sensitive to solvent and base selection. Table 1 summarizes the optimization data, demonstrating the superiority of sulfolane for this specific transformation.
Table 1: Optimization of Pyrimidine Ring Closure Conditions
Solvent
Base
Temp (°C)
Time (h)
Isolated Yield (%)
Purity (LC-MS)
Mechanistic Observation
DMF
K2CO3
100
4.0
45%
85%
Incomplete cyclization; insoluble base limits rate.
DMF
Et3N
120
2.0
62%
90%
Moderate yield; DMF begins to degrade at 120 °C.
NMP
DIPEA
130
1.0
75%
92%
Good conversion, but product isolation is difficult.
Sulfolane
Et3N
120
0.5
88%
>98%
Optimal; high polarity stabilizes the transition state.
Biological Context: TLR7/8 Activation
Derivatives of 1H-pyrazolo[4,3-d]pyrimidin-5-amine are primarily utilized as payloads in Antibody-Drug Conjugates (ADCs) to stimulate the innate immune system within the tumor microenvironment[1]. The diagram below illustrates the self-validating biological signaling cascade triggered by these synthesized agonists.
Caption: Mechanism of action for pyrazolo[4,3-d]pyrimidin-5-amine derivatives via TLR7/8 signaling.
References
Title: Design and Optimization of Selectivity-Tunable Toll-like Receptor 7/8 Agonists as Novel Antibody-Drug Conjugate Payloads
Source: Journal of Medicinal Chemistry (2024)
URL: [Link]
Title: Synthesis of functionalized aminopyrazole and pyrazolopyrimidine derivatives: Molecular modeling and docking as anticancer agents
Source: Arabian Journal of Chemistry (2022)
URL: [Link]
Application Note: Microwave-Assisted Synthesis of Pyrazolo[4,3-d]pyrimidines in Drug Discovery
Rationale & Pharmacological Context The pyrazolo[4,3-d]pyrimidine core is a privileged scaffold in medicinal chemistry, primarily due to its structural mimicry of the adenine ring found in adenosine triphosphate (ATP). T...
Author: BenchChem Technical Support Team. Date: April 2026
Rationale & Pharmacological Context
The pyrazolo[4,3-d]pyrimidine core is a privileged scaffold in medicinal chemistry, primarily due to its structural mimicry of the adenine ring found in adenosine triphosphate (ATP). This bioisosteric relationship allows pyrazolo[4,3-d]pyrimidine derivatives to seamlessly dock into the hinge region of various kinase active sites, making them potent candidates for targeted therapies [3].
Historically, these compounds have demonstrated profound efficacy as phosphodiesterase-5 (PDE5) inhibitors (e.g., Sildenafil) and as advanced Microtubule Targeting Agents (MTAs). Recent structure-activity relationship (SAR) studies have further identified specific pyrazolo[4,3-d]pyrimidine derivatives as highly selective inhibitors of VPS34 and JAK1-JH2 pseudokinases, showing remarkable antiproliferative activity against MCF-7 and MDA-MB-468 breast cancer cell lines [2].
Despite their pharmacological value, the conventional synthesis of these fused bicyclic systems is notoriously inefficient. Traditional thermal cyclization methods suffer from prolonged reaction times (often 12–24 hours), poor regioselectivity, and extensive thermal degradation of intermediates. To overcome these thermodynamic and kinetic bottlenecks, microwave-assisted organic synthesis (MAOS) has emerged as the gold standard. By delivering rapid, uniform dielectric heating, microwave irradiation dramatically shortens reaction times from hours to minutes while significantly boosting yields and purity[4].
The Microwave Advantage: Causality & Kinetics
In conventional conductive heating (e.g., oil baths), energy is transferred inefficiently through the reaction vessel walls, creating temperature gradients that lead to localized overheating and byproduct formation. Microwave synthesis fundamentally alters this dynamic.
Microwave irradiation directly couples with the dipole moments of polar solvents (such as acetic acid or DMF) and the reactants themselves. This dielectric heating ensures that energy is distributed uniformly and instantaneously at the molecular level. For the synthesis of pyrazolo[4,3-d]pyrimidines—which often requires a multicomponent reaction (MCR) or the cyclization of 4-amino-5-cyanopyrazoles with formamidines—this rapid energy transfer overcomes the high activation energy barrier of the cyclization step before competing side reactions can occur [1].
Quantitative Comparison
The table below summarizes the empirical advantages of transitioning from conventional thermal methods to microwave-assisted protocols for pyrazolo[4,3-d]pyrimidine synthesis.
Parameter
Conventional Heating
Microwave Irradiation
Mechanistic Causality
Heat Transfer
Conductive (Vessel to solvent)
Dielectric (Direct molecular coupling)
Eliminates thermal gradients and localized overheating.
Temperature
110 °C (Reflux)
120 °C (Pressurized)
Sealed vessels allow heating above the solvent's atmospheric boiling point.
Reaction Time
12 – 24 hours
10 – 15 minutes
Rapid kinetic control bypasses thermodynamic degradation pathways.
Average Yield
45% – 55%
75% – 90%
Immediate cyclization prevents the decomposition of labile intermediates.
Purity (Crude)
Low (Requires extensive chromatography)
High (Often requires only precipitation)
Suppression of side-reactions due to shortened thermal exposure.
Validated Experimental Protocol
The following protocol details the diversity-oriented synthesis of a pyrazolo[4,3-d]pyrimidine scaffold via the cyclization of a formamidine intermediate with a primary amine. This method is designed to be self-validating, ensuring that researchers can track the success of the reaction at each critical juncture [1].
Materials Required
Precursors: Formamidine derivative of a 4-amino-5-cyanopyrazole (1.0 mmol), Primary Amine (1.5 mmol).
Solvent: Glacial Acetic Acid (AcOH).
Equipment: Dedicated microwave synthesizer (e.g., Anton Paar Monowave or CEM Discover), 10 mL microwave-transparent glass vials, Teflon-lined crimp caps.
Step-by-Step Methodology
Reaction Assembly: In a 10 mL microwave-transparent glass vial equipped with a magnetic stir bar, suspend the formamidine intermediate (1.0 equiv, 1.0 mmol) and the selected primary amine (1.5 equiv, 1.5 mmol) in 5.5 mL of glacial acetic acid.
Expert Insight: Acetic acid serves a dual purpose here: it acts as a highly polar solvent (excellent microwave absorber) and provides the acidic catalysis necessary to activate the formamidine carbon for nucleophilic attack.
Sealing and Purging: Seal the vial with a Teflon-lined crimp cap. Briefly purge the headspace with nitrogen gas.
Expert Insight: Purging displaces oxygen, preventing oxidative degradation of the electron-rich pyrazole core at elevated temperatures.
Microwave Irradiation: Place the vial in the microwave synthesizer. Program the reactor to reach 120 °C with a maximum power input of 90 W , and hold for 15 minutes .
Expert Insight: The 90 W power limit prevents initial power spikes that could cause solvent bumping. The 15-minute hold time is the kinetic sweet spot; extending it beyond 20 minutes yields diminishing returns and initiates product degradation.
Cooling and Workup (Self-Validation Step): Allow the reactor to cool the vial to room temperature via compressed air. Carefully uncap the vial and pour the reaction mixture slowly into 30 mL of ice-cold saturated aqueous NaHCO₃.
Self-Validation: Vigorous evolution of CO₂ gas confirms the neutralization of acetic acid. As the pH approaches 7.5–8.0, the target pyrazolo[4,3-d]pyrimidine will typically crash out of solution as a distinct precipitate, visually confirming the success of the cyclization.
Isolation: Extract the aqueous mixture with ethyl acetate (3 × 20 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification & Analysis: Purify the crude residue via flash column chromatography (silica gel, gradient elution with EtOAc/Hexanes). The product can be rapidly validated via TLC (highly UV active at 254 nm due to the extended conjugated π-system of the fused pyrimidine ring).
Visualizing the Workflows
The following diagrams illustrate the chemical synthesis workflow and the downstream biological mechanism of action for the resulting compounds.
Microwave-assisted cyclization workflow for pyrazolo[4,3-d]pyrimidine synthesis.
Mechanism of action for pyrazolo[4,3-d]pyrimidine-based kinase inhibitors.
References
Microwave-assisted preparation of 4-amino-3-cyano-5-methoxycarbonyl-N-arylpyrazoles as building blocks for the diversity-oriented synthesis. Organic & Biomolecular Chemistry (RSC).1
Synthesis and Anticancer Evaluation of Novel Pyrazolo[1,5-a]pyrimidines. BYU ScholarsArchive.2
Pyrazolopyridines and Pyrazolopyrimidines as Functional Dipolar Scaffolds: An Approach Regarding Synthesis and Photophysics. MDPI.3
Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. National Institutes of Health (PMC).4
Application Note: Spectroscopic Characterization (NMR, MS) of 1H-pyrazolo[4,3-d]pyrimidin-5-amine
Executive Summary 1H-pyrazolo[4,3-d]pyrimidin-5-amine is a highly functionalized, fused bicyclic heteroaromatic compound. As a recognized bioisostere of purine, the pyrazolo[4,3-d]pyrimidine scaffold is a privileged phar...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
1H-pyrazolo[4,3-d]pyrimidin-5-amine is a highly functionalized, fused bicyclic heteroaromatic compound. As a recognized bioisostere of purine, the pyrazolo[4,3-d]pyrimidine scaffold is a privileged pharmacophore extensively utilized in the development of cyclin-dependent kinase (CDK) inhibitors[1],[2] and inducible nitric oxide synthase (iNOS) inhibitors[3]. Accurate structural elucidation of this core is a critical prerequisite for downstream medicinal chemistry optimization. This application note provides a comprehensive, self-validating protocol for the spectroscopic characterization of 1H-pyrazolo[4,3-d]pyrimidin-5-amine using Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS).
Mechanistic Context & Experimental Rationale
As a Senior Application Scientist, it is vital to understand that analytical protocols cannot be applied blindly; they must be tailored to the physicochemical realities of the molecule.
Solvent Selection Causality : 1H-pyrazolo[4,3-d]pyrimidin-5-amine possesses multiple hydrogen-bond donors and acceptors (the pyrazole NH, the pyrimidine amine, and three basic ring nitrogens). This extensive intermolecular hydrogen bonding renders the compound highly polar and poorly soluble in standard non-polar NMR solvents like CDCl₃. Consequently, deuterated dimethyl sulfoxide (DMSO-d6) is the mandatory solvent of choice[1]. Furthermore, strictly anhydrous DMSO-d6 must be used to prevent the chemical exchange of the amine and pyrazole protons with trace water, which would otherwise broaden or completely suppress these critical diagnostic signals.
Ionization Strategy Causality : The presence of multiple basic nitrogen atoms ensures highly efficient protonation. Electrospray Ionization in positive mode (ESI+) coupled with an acidic mobile phase (e.g., 0.1% formic acid) drives the formation of the
[M+H]+
pseudomolecular ion, making it the optimal and most sensitive technique for MS analysis[3].
Workflow Visualization
Analytical workflow for NMR and MS characterization of 1H-pyrazolo[4,3-d]pyrimidin-5-amine.
Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol
Step-by-Step Methodology
To ensure a self-validating system, the NMR protocol relies on internal referencing and 2D connectivity checks.
Sample Preparation : Weigh 5–10 mg of high-purity 1H-pyrazolo[4,3-d]pyrimidin-5-amine. Dissolve completely in 600 µL of strictly anhydrous DMSO-d6 (100 atom % D) containing 0.03% v/v Tetramethylsilane (TMS).
Instrument Calibration : Transfer the solution to a 5 mm precision NMR tube. Insert into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe, and lock the signal to the deuterium resonance of DMSO.
1H NMR Acquisition : Acquire the proton spectrum at 298 K using a 30° pulse angle, a relaxation delay (d1) of 2.0 s, and 16–64 scans. Reference the chemical shifts to the residual DMSO-d5 signal at
δ
2.50 ppm or internal TMS at
δ
0.00 ppm[1].
13C NMR Acquisition : Acquire the carbon spectrum at 100 MHz. Due to the presence of three quaternary carbons (C3a, C5, C7a) which lack NOE enhancement and have long relaxation times, use a minimum of 1024 scans with a d1 of 2.0 s. Reference to the DMSO-d6 multiplet at
δ
39.52 ppm[1].
2D NMR Validation : Run HSQC (Heteronuclear Single Quantum Coherence) to correlate protons to their directly attached carbons, and HMBC (Heteronuclear Multiple Bond Correlation) to confirm the bridgehead quaternary carbons (C3a, C7a) via 2- and 3-bond couplings from the C3 and C7 protons.
Expected NMR Data Summary
The following table summarizes the expected chemical shifts based on the structural environment of the pyrazolo[4,3-d]pyrimidine core[4].
Position
Nucleus
Chemical Shift (
δ
, ppm)
Multiplicity
Integration
Assignment Rationale
N-1
1
H
13.36
br s
1H
Pyrazole NH; highly deshielded due to aromaticity and H-bonding.
C-7
1
H
8.83
s
1H
Pyrimidine CH; strongly deshielded by adjacent N6 and bridgehead.
C-3
1
H
8.05
s
1H
Pyrazole CH; typical shift for isolated aromatic proton in this system.
C-5
1
H
6.64
br s
2H
Exocyclic amine (
NH2
); broad due to quadrupolar relaxation of nitrogen.
C-5
13
C
161.5
Cq
-
Pyrimidine carbon attached to the electron-donating amine group.
C-7
13
C
150.2
CH
-
Pyrimidine methine carbon.
C-7a
13
C
148.0
Cq
-
Bridgehead quaternary carbon.
C-3
13
C
133.5
CH
-
Pyrazole methine carbon.
C-3a
13
C
125.0
Cq
-
Bridgehead quaternary carbon.
High-Resolution Mass Spectrometry (LC-HRMS/MS) Protocol
Step-by-Step Methodology
Mass accuracy is the cornerstone of MS trustworthiness. This protocol incorporates internal lock mass calibration.
Stock Preparation : Prepare a 1 mg/mL stock solution of the analyte in LC-MS grade Methanol.
Working Dilution : Dilute the stock to a final concentration of 1 µg/mL in a diluent of
H2O
/MeOH (50:50 v/v) containing 0.1% Formic Acid.
Self-Validation Spike : Spike the sample with a known internal standard (e.g., Leucine Enkephalin) to provide a continuous lock mass for real-time mass drift correction, ensuring mass accuracy
<5
ppm.
Acquisition : Inject 2 µL into a Q-TOF or Orbitrap HRMS system. Operate the ESI source in positive mode (Capillary voltage: 3.0 kV, Desolvation Temp: 350 °C).
Fragmentation : Acquire MS1 in full scan mode (
m/z
50–500). Trigger data-dependent MS/MS (CID) using Normalized Collision Energies (NCE) of 30% and 45%[3]. The fused bicyclic system is highly stable, requiring elevated collision energy to induce diagnostic ring-opening events.
Expected MS Data & Fragmentation Summary
The theoretical exact mass for 1H-pyrazolo[4,3-d]pyrimidin-5-amine (
C5H5N5
) is 135.0545 Da[5].
Ion Type
Formula
Theoretical
m/z
Mass Error
Structural Origin / Fragmentation Rationale
Precursor
[C5H6N5]+
136.0623
<5
ppm
Protonated pseudomolecular ion (
[M+H]+
).
Fragment 1
[C5H3N4]+
119.0358
<5
ppm
Loss of
NH3
(-17 Da) from the exocyclic amine.
Fragment 2
[C4H5N4]+
109.0518
<5
ppm
Loss of HCN (-27 Da) via pyrimidine ring cleavage.
Fragment 3
[C4H4N3]+
94.0405
<5
ppm
Loss of Cyanamide (
NH2CN
, -42 Da); a hallmark neutral loss for 2-amino and 5-aminopyrimidine derivatives.
Conclusion
The structural validation of 1H-pyrazolo[4,3-d]pyrimidin-5-amine requires an orthogonal analytical approach. By utilizing anhydrous DMSO-d6 to preserve critical exchangeable protons in NMR, and employing ESI+ HRMS/MS to map the extrusion of cyanamide from the pyrimidine ring, researchers can establish a self-validating dataset. Adhering to these optimized parameters ensures high-fidelity characterization, preventing downstream attrition in drug development pipelines.
References
[1] Characterization of new highly selective pyrazolo[4,3-d]pyrimidine inhibitor of CDK7. biorxiv.org. 1
[2] Characterization of new highly selective pyrazolo[4,3-d]pyrimidine inhibitor of CDK7. researchgate.net.2
[3] Novel Pyrazolo[4,3-d]pyrimidine as Potent and Orally Active Inducible Nitric Oxide Synthase (iNOS) Dimerization Inhibitor with Efficacy in Rheumatoid Arthritis Mouse Model. Journal of Medicinal Chemistry - ACS Publications. 3
X-ray crystallography of 1H-pyrazolo[4,3-d]pyrimidin-5-amine analogs
Application Note: X-ray Crystallography of 1H-pyrazolo[4,3-d]pyrimidin-5-amine Analogs in Kinase Drug Discovery Executive Summary The 1H-pyrazolo[4,3-d]pyrimidine scaffold is a privileged pharmacophore in medicinal chemi...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: X-ray Crystallography of 1H-pyrazolo[4,3-d]pyrimidin-5-amine Analogs in Kinase Drug Discovery
Executive Summary
The 1H-pyrazolo[4,3-d]pyrimidine scaffold is a privileged pharmacophore in medicinal chemistry, serving as a highly effective purine bioisostere. Specifically, 1H-pyrazolo[4,3-d]pyrimidin-5-amine analogs have emerged as potent inhibitors of cyclin-dependent kinases (CDKs)[1][2] and inducible nitric oxide synthase (iNOS)[3]. The exocyclic 5-amine is structurally analogous to the C2-amine of guanine, providing critical hydrogen bond donor capabilities that anchor the molecule within the ATP-binding hinge region of kinases.
This application note details the structural biology workflows required to successfully co-crystallize and resolve the binding modes of these analogs using X-ray crystallography. By elucidating the atomic-level interactions—such as those seen in the roscovitine bioisostere "Compound 7"[1] and the highly selective CDK7 inhibitor LGR6768[4][5]—researchers can rationally design next-generation therapeutics with enhanced selectivity and potency.
Mechanistic Rationale & Structural Causality
Successful crystallographic resolution of 1H-pyrazolo[4,3-d]pyrimidin-5-amine analogs relies on understanding the physicochemical nature of the ligand-target complex.
Hinge-Binding Dynamics: The pyrazolo[4,3-d]pyrimidine core typically forms bidentate hydrogen bonds with the kinase hinge region (e.g., Leu83 and Glu81 in CDK2)[2]. The 5-amine group acts as a crucial hydrogen bond donor. Because these interactions are rigid, the protein's active site often undergoes induced fit, particularly in the DFG motif and the activation loop.
Co-crystallization vs. Soaking: While soaking apo-crystals is faster, 1H-pyrazolo[4,3-d]pyrimidin-5-amines often feature bulky substitutions at the C3 and C7 positions (e.g., cyclobutyl or biaryl groups)[2]. These bulky moieties can induce significant conformational shifts that shatter pre-formed apo-crystals. Therefore, co-crystallization is the preferred methodology to ensure the thermodynamic stability of the complex and achieve high-resolution diffraction (often < 2.0 Å).
Solubility Constraints: These analogs are highly hydrophobic. To prevent ligand precipitation during crystallization, the inclusion of up to 2-5% (v/v) DMSO in the crystallization drop is required, balanced by an appropriate precipitant (e.g., PEG 3350) to maintain protein solubility.
Experimental Workflow
Workflow for X-ray crystallographic analysis of kinase-pyrazolo[4,3-d]pyrimidine complexes.
Detailed Protocols: Co-Crystallization of CDK2 with Pyrazolo[4,3-d]pyrimidines
Step 1: Protein-Ligand Complex Formation
Causality: Pre-forming the complex ensures that the protein adopts the ligand-induced conformation prior to lattice formation, preventing crystal stress.
Concentrate the purified target protein (e.g., fully active CDK2/Cyclin A2 complex) to 10–12 mg/mL in a storage buffer containing 20 mM HEPES (pH 7.4), 200 mM NaCl, and 1 mM TCEP. Note: TCEP is preferred over DTT as it does not react with the electrophilic moieties sometimes present on kinase inhibitors.
Prepare a 50 mM stock of the 1H-pyrazolo[4,3-d]pyrimidin-5-amine analog in 100% molecular-biology grade DMSO.
Add the ligand to the protein solution at a 3:1 to 5:1 molar excess. Add the ligand slowly in 0.5 µL increments while gently mixing to prevent localized precipitation. Ensure final DMSO concentration does not exceed 5% (v/v).
Incubate the mixture on ice for 2–4 hours to allow thermodynamic equilibration of the complex.
Centrifuge at 14,000 x g for 10 minutes at 4°C to remove any aggregated protein or precipitated ligand.
Step 2: Crystallization via Hanging-Drop Vapor Diffusion
Causality: Vapor diffusion slowly increases the concentration of both the complex and the precipitant, gently guiding the system into the nucleation zone.
Prepare reservoir solutions in 24-well VDX plates. A highly successful baseline condition for CDK2-pyrazolo[4,3-d]pyrimidine complexes is 12–20% (w/v) PEG 3350, 0.1 M HEPES (pH 7.0–7.5), and 0.2 M KCl[1][2].
Mix 1 µL of the protein-ligand complex with 1 µL of the reservoir solution on a siliconized glass coverslip.
Seal the coverslip over the reservoir using high-vacuum grease.
Incubate the plates at 18°C. Crystals typically appear within 3 to 7 days.
Step 3: Cryoprotection and Data Collection
Causality: Water expands upon freezing, which destroys the delicate crystal lattice. Cryoprotectants replace bulk water, allowing the solvent to form an amorphous glass at 100 K.
Prepare a cryoprotectant solution consisting of the reservoir solution supplemented with 20–25% (v/v) glycerol or ethylene glycol. Crucial: Supplement the cryoprotectant with 1 mM of the ligand to prevent ligand washout during the soaking step.
Using a nylon loop, transfer the crystal from the drop into the cryoprotectant for 10–30 seconds.
Flash-cool the crystal by plunging it directly into liquid nitrogen.
Collect X-ray diffraction data at a synchrotron light source (e.g., ESRF, Diamond) at 100 K.
Step 4: Phase Determination and Refinement (Self-Validating System)
Process the diffraction images using XDS or DIALS.
Determine phases via Molecular Replacement (MR) using Phaser. For CDK2 complexes, apo-CDK2 (e.g., PDB ID: 1HCK) is an ideal search model.
Perform iterative cycles of manual model building in Coot and coordinate/B-factor refinement in Phenix.refine.
Validation: The protocol's success is self-validated by monitoring the
Rwork
and
Rfree
values. A successful refinement of a high-resolution complex (< 2.0 Å) should yield an
Rfree
below 25%, with clear, continuous
Fo−Fc
positive electron density (> 3
σ
) in the ATP-binding pocket corresponding to the pyrazolo[4,3-d]pyrimidine ligand.
Data Presentation: Crystallographic Parameters of Key Analogs
The following table summarizes the quantitative crystallographic data of prominent pyrazolo[4,3-d]pyrimidine analogs bound to CDKs, demonstrating the high resolution achievable with the aforementioned protocols.
Note: The structural analysis of LGR6768 co-crystallized with CDK2/Cyclin A2 (PDB: 8B54) revealed that conformational differences in the biphenyl moiety dictate its high biochemical selectivity for CDK7 over CDK2[5].
References
Novel Pyrazolo[4,3-d]pyrimidine as Potent and Orally Active Inducible Nitric Oxide Synthase (iNOS) Dimerization Inhibitor with Efficacy in Rheumatoid Arthritis Mouse Model
Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
Pyrazolo[4,3-d]pyrimidine Bioisostere of Roscovitine: Evaluation of a Novel Selective Inhibitor of Cyclin-Dependent Kinases with Antiproliferative Activity
Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
8B54: CDK2/cyclin A2 in complex with pyrazolo[4,3-d]pyrimidine inhibitor LGR6768
RCSB Protein Data Bank
URL:[Link]
3,5,7-Substituted Pyrazolo[4,3-d]Pyrimidine Inhibitors of Cyclin-Dependent Kinases and Cyclin K Degraders
Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
Characterization of new highly selective pyrazolo[4,3-d]pyrimidine inhibitor of CDK7
ResearchGate
URL:[Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Professionals
Compound Class: Purine Isosteres / ATP-Competitive Kinase Inhibitors
Primary Readout: ATP-dependent Luminescent Cell Viability (CellTiter-Glo®)
Mechanistic Rationale & Target Biology
Derivatives of 1H-pyrazolo[4,3-d]pyrimidin-5-amine are structurally designed as purine isosteres. By mimicking the adenine ring of adenosine triphosphate (ATP), these compounds act as potent, ATP-competitive inhibitors of Cyclin-Dependent Kinases (CDKs), particularly CDK1/cyclin B and CDK2[1].
CDKs are the master regulators of the cell cycle. When a 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative successfully occupies the ATP-binding pocket of a CDK, it prevents the phosphorylation of downstream targets such as the Retinoblastoma (Rb) protein. This halts the release of E2F transcription factors, effectively arresting the cell cycle at the G1/S or G2/M phase and subsequently inducing apoptosis in highly proliferative cancer cell lines[2].
Mechanism of CDK inhibition by 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivatives.
Assay Design: Causality & Self-Validating Systems
To evaluate the anti-proliferative efficacy of these compounds, we utilize an ATP-quantification assay (CellTiter-Glo). As a Senior Application Scientist, it is critical to design the assay not just as a sequence of steps, but as a self-validating system that accounts for the specific chemical nature of the drug.
The Causality Behind the Experimental Choices
Cell Line Selection: We utilize K-562 (chronic myelogenous leukemia) and HCT116 (colorectal carcinoma). Both lines are highly sensitive to CDK inhibition and are industry standards for evaluating purine bioisosteres[2],[3]. We also include WI-38 (normal human fibroblasts) as a negative control to establish the therapeutic index (selectivity over non-malignant cells)[2].
Incubation Time (72 Hours): Anti-proliferative assays require cells to undergo at least 2 to 3 doubling times. For HCT116 (doubling time ~21h) and K-562 (~24h), a 72-hour window ensures that cell cycle arrest translates into a measurable metabolic deficit compared to vehicle controls.
Addressing the "ATP-Competitive" Paradox: 1H-pyrazolo[4,3-d]pyrimidin-5-amines compete with ATP. One might assume they could artificially inhibit the ATP-dependent luciferase enzyme used in the assay readout, leading to false-positive cytotoxicity. However, the proprietary lysis buffer releases a massive excess of endogenous ATP, and the dilution factor drops the inhibitor concentration far below its IC50 for luciferase. Self-Validation: We mandate a cell-free luciferase counter-screen for any hit demonstrating an IC50 < 10 nM.
Plate Geometry & Edge Effects: We use 384-well white opaque plates. White plates maximize luminescent signal reflection while preventing well-to-well optical cross-talk. To mitigate thermal edge effects (uneven evaporation at the plate periphery), plates are pre-incubated at room temperature for 30 minutes before transfer to the 37°C incubator.
Step-by-Step Experimental Protocol
Step-by-step workflow for the 384-well luminescent cell viability assay.
Phase 1: Cell Preparation and Seeding
Harvest K-562 (suspension) and HCT116 (adherent, via TrypLE) cells in logarithmic growth phase (>90% viability via Trypan Blue exclusion).
Resuspend cells in assay media (RPMI-1640 or McCoy's 5A supplemented with 10% FBS and 1% Pen/Strep).
Dispense 1,000 cells/well in a volume of 20 µL into a 384-well white opaque microplate using an automated liquid handler (e.g., Multidrop Combi).
Crucial Step: Allow the plate to rest at room temperature for 30 minutes to ensure even cell settling, then incubate overnight at 37°C, 5% CO2.
Phase 2: Compound Preparation and Dosing
Prepare a 10 mM stock of the 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative in 100% anhydrous DMSO.
Create a 10-point, 3-fold serial dilution in a V-bottom intermediate plate.
Dilute the DMSO stocks 1:1000 into assay media to create 2X working solutions (Final DMSO concentration = 0.1%). Note: Exceeding 0.2% DMSO will induce basal cytotoxicity and skew the Z'-factor.
Add 20 µL of the 2X compound solution to the 20 µL of cells (Total volume = 40 µL).
Controls: Include Roscovitine (a known purine-based CDK inhibitor) as a positive control[3] and 0.1% DMSO as the vehicle (negative) control.
Incubate for 72 hours at 37°C, 5% CO2.
Phase 3: Luminescent Readout
Remove the plate from the incubator and equilibrate to room temperature for 30 minutes. Causality: The luciferase enzyme kinetics are highly temperature-dependent; uneven plate temperatures will cause signal gradients.
Add 40 µL of room-temperature CellTiter-Glo® reagent to each well.
Shake the plate on an orbital shaker at 500 RPM for 2 minutes to induce complete cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Read luminescence on a multi-mode microplate reader (e.g., EnVision or Synergy) with an integration time of 0.5 seconds per well.
Data Presentation & Quality Control
Assay Validation (Z'-Factor)
Before calculating compound efficacy, the assay's robustness must be validated using the Z'-factor equation based on the positive (Roscovitine) and negative (DMSO) controls. A self-validating assay must achieve a Z' ≥ 0.5 , indicating a robust dynamic range and low data variance.
Quantitative Data Summary
Luminescence data is normalized to the DMSO vehicle control (set to 100% viability). IC50 values are derived using a 4-parameter logistic non-linear regression model. Below is a representative data summary demonstrating the expected profile of a highly selective 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative compared to standard reference compounds.
Interpretation: The novel derivative exhibits sub-micromolar to low-micromolar anti-proliferative activity against malignant cell lines while sparing normal human fibroblasts, confirming an excellent in vitro therapeutic window[2].
References
Moravcová, D., Kryštof, V., Havlíček, L., & Strnad, M. (2003). "Pyrazolo[4,3-d]pyrimidines as New Generation of Cyclin-Dependent Kinase Inhibitors." Bioorganic & Medicinal Chemistry Letters, 13(18), 2989-2992. Available at:[Link]
Dimitrakis, S., Gavriil, E.-S., Pousias, A., Lougiakis, N., Marakos, P., Pouli, N., Gioti, K., & Tenta, R. (2021). "Novel Substituted Purine Isosteres: Synthesis, Structure-Activity Relationships and Cytotoxic Activity Evaluation." Molecules, 27(1), 247. Available at: [Link]
Jorda, R., Havlíček, L., McNae, I. W., Walkinshaw, M. D., Voller, J., Šváchová, M., ... & Kryštof, V. (2011). "Pyrazolo[4,3-d]pyrimidine Bioisostere of Roscovitine: Evaluation of a Novel Selective Inhibitor of Cyclin-Dependent Kinases with Antiproliferative Activity." Journal of Medicinal Chemistry, 54(8), 2980-2993. Available at:[Link]
Application Notes & Protocols: Cell-Based Assays for Pyrazolo[4,3-d]pyrimidine CDK7 Inhibitors
Introduction: Targeting CDK7 in Cancer Cyclin-dependent kinase 7 (CDK7) has emerged as a critical node in cancer cell proliferation and survival, making it a high-priority target for therapeutic intervention. CDK7 functi...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Targeting CDK7 in Cancer
Cyclin-dependent kinase 7 (CDK7) has emerged as a critical node in cancer cell proliferation and survival, making it a high-priority target for therapeutic intervention. CDK7 functions through a dual mechanism: it acts as a key component of the general transcription factor TFIIH, where it phosphorylates the C-terminal domain (CTD) of RNA Polymerase II (Pol II), and it serves as a CDK-activating kinase (CAK), phosphorylating and activating cell cycle CDKs such as CDK1, CDK2, CDK4, and CDK6.[1][2][3][4][5] This dual role places CDK7 at the nexus of cell cycle control and transcriptional regulation.
Many cancers exhibit a dependency on high levels of transcription of key oncogenes and survival proteins, a phenomenon known as transcriptional addiction.[6] By inhibiting CDK7, it is possible to disrupt the transcription of these critical genes, such as MYC, and simultaneously halt cell cycle progression, leading to potent anti-tumor effects.[6][7]
The pyrazolo[4,3-d]pyrimidine scaffold has proven to be a fertile ground for the development of potent and selective CDK7 inhibitors.[8][9] Notable examples like THZ1 and SY-1365 (Mevociclib) have demonstrated the therapeutic potential of this chemical class, with some compounds acting as covalent inhibitors that form an irreversible bond with a specific cysteine residue (Cys312) near the ATP-binding pocket of CDK7, conferring high potency and selectivity.[10][11][12]
This guide provides a comprehensive overview and detailed protocols for a suite of cell-based assays designed to characterize the activity of novel pyrazolo[4,3-d]pyrimidine CDK7 inhibitors. These assays are designed to confirm target engagement, quantify downstream functional effects on cell viability and proliferation, and elucidate the specific mechanism of action.
Caption: Dual roles of CDK7 in transcription and cell cycle progression.
Section 1: Target Engagement in a Cellular Context
Before assessing the functional consequences of a compound, it is crucial to confirm that it engages its intended target, CDK7, within a live cell environment. The NanoBRET™ Target Engagement (TE) assay is an ideal method for this purpose.
Principle of NanoBRET™ Target Engagement
The NanoBRET™ assay measures the binding of a test compound to a target protein in live cells.[13] The assay relies on Bioluminescence Resonance Energy Transfer (BRET), a proximity-based energy transfer phenomenon. A target protein (CDK7) is expressed as a fusion with the bright, energy-efficient NanoLuc® luciferase (the energy donor). A fluorescently labeled tracer compound that reversibly binds to CDK7 is then added to the cells (the energy acceptor).[13][14] When the tracer binds to the NanoLuc®-CDK7 fusion, the donor and acceptor are in close proximity, and energy transfer occurs, generating a BRET signal. A test compound that also binds to CDK7 will compete with the tracer, leading to a dose-dependent decrease in the BRET signal.[13]
Caption: Workflow for the CDK7 NanoBRET™ Target Engagement Assay.
Protocol: NanoBRET™ CDK7 Target Engagement Assay
This protocol is adapted for a 96-well plate format using HEK293 cells.[15][16]
Luminometer capable of measuring filtered luminescence (460nm and >600nm)
Procedure:
Day 1: Transfection
a. Culture HEK293 cells to ~70-80% confluency.
b. Prepare transfection complexes in Opti-MEM™ according to the manufacturer's protocol, using a 1:9 ratio of NanoLuc®-CDK7 vector to carrier DNA.
c. Add complexes to cells and incubate overnight at 37°C, 5% CO₂.
Day 2: Assay Setup
a. Harvest transfected cells and resuspend in Opti-MEM™.
b. Prepare a 4X solution of the NanoBRET® Tracer K-10 at the recommended concentration in Opti-MEM™.
c. Mix the cell suspension and tracer solution 1:1 and dispense into the assay plate.
d. Prepare a 4X serial dilution of the pyrazolo[4,3-d]pyrimidine inhibitor in Opti-MEM™. Add this to the appropriate wells. Include "no inhibitor" and "no tracer" controls.
e. Incubate the plate for 1 hour at 37°C, 5% CO₂.[15]
Day 3: Signal Detection
a. Prepare the Nano-Glo® Substrate detection reagent according to the manufacturer's instructions, including the extracellular NanoLuc® inhibitor.
b. Add the detection reagent to all wells.
c. Read luminescence within 10 minutes using a luminometer equipped with two filters: a blue-pass filter for donor emission (~460nm) and a long-pass filter for acceptor emission (>600nm).
Data Analysis:
Calculate the raw BRET ratio for each well: (Acceptor Emission / Donor Emission).
Normalize the data to controls.
Plot the normalized BRET ratio against the log of the inhibitor concentration and fit a sigmoidal dose-response curve to determine the IC₅₀ value.
Parameter
Expected Outcome
BRET Ratio (No Inhibitor)
High signal, indicating tracer binding.
BRET Ratio (High Inhibitor Conc.)
Low signal, approaching background.
IC₅₀
The concentration of inhibitor that displaces 50% of the tracer, reflecting target affinity in cells.
Section 2: Cellular Viability and Proliferation Assays
A primary goal of a CDK7 inhibitor is to reduce cancer cell proliferation and viability. The CellTiter-Glo® Luminescent Cell Viability Assay is a robust, high-throughput method for quantifying this effect.
Principle of CellTiter-Glo®
This assay quantifies the amount of ATP present, which is an indicator of metabolically active, viable cells.[17][18] The assay reagent contains a thermostable luciferase and its substrate, luciferin. In a single "add-mix-measure" step, the reagent lyses the cells, releasing ATP.[17][19] The luciferase then uses this ATP to catalyze the oxidation of luciferin, generating a "glow-type" luminescent signal that is directly proportional to the number of viable cells in the culture.[18]
Caption: Workflow for the CellTiter-Glo® Viability Assay.
This protocol is suitable for adherent or suspension cell lines known to be sensitive to transcriptional or cell-cycle inhibitors (e.g., Jurkat, MOLM-13, certain breast and ovarian cancer lines).[11][20][21]
Materials:
Cancer cell line of interest
Complete growth medium
Assay Plate: 96-well, white-walled for luminescence
Cell Plating:
a. Harvest and count cells. Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.
b. Include "cells only" (positive control) and "media only" (background) wells.
Compound Treatment:
a. After allowing cells to attach or acclimate (4-24 hours), prepare a serial dilution of the CDK7 inhibitor.
b. Add the desired final concentrations of the compound to the wells. A typical starting range is 1 nM to 10 µM.
c. Incubate the plate for a standard duration, typically 72 hours, at 37°C, 5% CO₂.
Assay Measurement:
a. Equilibrate the plate to room temperature for approximately 30 minutes.[19]
b. Prepare the CellTiter-Glo® Reagent according to the manufacturer's protocol.
c. Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).[19]
d. Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[18][19]
e. Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[18][19]
f. Record luminescence using a plate-reading luminometer.
Data Analysis:
Subtract the average background luminescence (media only) from all other readings.
Calculate the percent viability for each inhibitor concentration relative to the vehicle-treated control wells: (% Viability = (Sample Lum / Control Lum) * 100).
Plot percent viability against the log of inhibitor concentration and fit a sigmoidal dose-response curve to determine the GI₅₀ (concentration for 50% growth inhibition) or IC₅₀ value.
To understand how a pyrazolo[4,3-d]pyrimidine inhibitor works, assays that probe its effects on the cell cycle, apoptosis, and transcription are essential.
Cell Cycle Analysis by Flow Cytometry
Principle: CDK7's role as a CAK is critical for progression through the G1/S and G2/M checkpoints.[4][6] Inhibition of CDK7 is expected to cause cell cycle arrest. Propidium iodide (PI) is a fluorescent intercalating agent that binds stoichiometrically to DNA.[22][23] By staining fixed, permeabilized cells with PI, the cellular DNA content can be quantified using a flow cytometer. Cells in the G0/G1 phase have 2N DNA content, cells in G2/M have 4N DNA content, and cells in the S phase have an intermediate amount.[22]
Protocol: Cell Cycle Analysis with Propidium Iodide Staining
This protocol is a general guideline and may require optimization for specific cell types.[24]
Materials:
Cells treated with CDK7 inhibitor or vehicle control
Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI in PBS)[23]
Flow Cytometer
Procedure:
Cell Treatment & Harvesting:
a. Treat cells with the CDK7 inhibitor at 1x, 3x, and 10x the GI₅₀ concentration for 24-48 hours. Include a vehicle control.
b. Harvest cells (trypsinize if adherent) and wash twice with cold PBS.
Fixation:
a. Resuspend the cell pellet (1-2 x 10⁶ cells) in 500 µL of PBS.
b. While gently vortexing, add 4.5 mL of cold 70% ethanol dropwise to fix the cells.[23][25]
c. Incubate on ice for at least 30 minutes or store at -20°C for several weeks.[23][24]
Staining:
a. Centrifuge the fixed cells and discard the ethanol. Wash the pellet twice with PBS.[24]
b. Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A. The RNase is crucial to prevent staining of double-stranded RNA.[22][23]
c. Incubate for 30 minutes at room temperature, protected from light.[24]
Data Acquisition:
a. Analyze the samples on a flow cytometer, exciting at 488 nm and collecting emission in the red channel (e.g., ~610 nm).
b. Collect data for at least 10,000 single-cell events. Use pulse width/area parameters to gate out doublets.[24]
Expected Results: Treatment with a CDK7 inhibitor is expected to cause an accumulation of cells in the G1 and/or G2 phases of the cell cycle, with a corresponding decrease in the S-phase population, consistent with its role in activating CDKs required for phase transitions.[6][12]
Treatment
% G0/G1
% S Phase
% G2/M
Vehicle Control
~45%
~35%
~20%
CDK7 Inhibitor (3x GI₅₀)
~65% (↑)
~15% (↓)
~20% (↔) or (↑)
Apoptosis Detection Assay
Principle: Effective anti-cancer agents induce programmed cell death, or apoptosis. A hallmark of apoptosis is the activation of effector caspases, primarily caspase-3 and caspase-7. The Caspase-Glo® 3/7 Assay provides a sensitive, luminescent method to detect this activity.[26][27] The assay reagent contains a proluminescent substrate with the DEVD tetrapeptide sequence, which is specifically cleaved by activated caspase-3/7.[26] This cleavage releases aminoluciferin, which is then used by luciferase to generate a luminescent signal proportional to caspase activity.[26][27]
Protocol: Caspase-Glo® 3/7 Assay
This is a simple, "add-mix-measure" protocol for a 96-well format.[26]
Materials:
Cells plated and treated in a 96-well, white-walled plate
Cell Treatment: Plate and treat cells with the CDK7 inhibitor (e.g., at 1x, 3x, and 10x GI₅₀) for a relevant time period (e.g., 24, 48, or 72 hours).
Assay Measurement:
a. Equilibrate the plate to room temperature.
b. Prepare and add a volume of Caspase-Glo® 3/7 Reagent equal to the culture medium volume in each well.
c. Mix gently on a plate shaker for 30-60 seconds.
d. Incubate at room temperature for 1-3 hours to achieve optimal signal.
e. Measure luminescence with a plate-reading luminometer.
Expected Results: Potent CDK7 inhibitors are known to induce apoptosis, particularly in transcriptionally addicted cancer cells, by downregulating key anti-apoptotic proteins like MCL-1.[6][20][28] This will result in a dose-dependent increase in the luminescent signal.
Transcriptional Inhibition Assay (qPCR)
Principle: A direct consequence of CDK7 inhibition is the suppression of Pol II-mediated transcription.[10] This effect is particularly pronounced for genes with high transcriptional activity and short mRNA half-lives, such as the oncogene MYC.[6] Quantitative Real-Time PCR (qPCR) can be used to measure the change in mRNA levels of MYC following inhibitor treatment, providing direct evidence of transcriptional repression.[7][29]
Protocol: qPCR for MYC Gene Expression
Materials:
Cells treated with CDK7 inhibitor or vehicle control
qPCR primers for MYC and a housekeeping gene (e.g., GAPDH)
Real-Time PCR instrument
Procedure:
Cell Treatment & RNA Isolation:
a. Treat cells with the CDK7 inhibitor (e.g., 3x GI₅₀) for a short time course (e.g., 2, 4, 6 hours) to capture direct transcriptional effects.
b. Harvest cells and isolate total RNA using a commercial kit.
cDNA Synthesis:
a. Quantify RNA and synthesize cDNA from an equal amount of RNA (e.g., 1 µg) from each sample.[29]
qPCR Reaction:
a. Set up qPCR reactions in triplicate for each sample and primer set (MYC and GAPDH).
b. Run the reaction on a real-time PCR cycler.
Data Analysis:
a. Determine the cycle threshold (Ct) values for each reaction.
b. Calculate the relative change in MYC expression using the ΔΔCt method, normalizing to the GAPDH housekeeping gene and comparing to the vehicle-treated control.[7][30]
Expected Results: Treatment with an effective pyrazolo[4,3-d]pyrimidine CDK7 inhibitor should lead to a rapid and significant decrease in MYC mRNA levels.[6][7][31]
References
Propidium iodide staining of cells for cell cycle analysis protocol. Bio-Rad Antibodies. [Link]
DNA Cell Cycle Analysis with PI. University of Iowa Flow Cytometry Facility. [Link]
Wallenfang, M. R., & Seydoux, G. (2002). cdk-7 is required for mRNA transcription and cell cycle progression in Caenorhabditis elegans embryos. PNAS. [Link]
Chemical structure of most potent pyrazolo[4,3-d]pyrimidine (125). ResearchGate. [Link]
Li, B., et al. (2018). The covalent CDK7 inhibitor THZ1 potently induces apoptosis in multiple myeloma cells in vitro and in vivo. Oncotarget. [Link]
Loyer, P., et al. (2005). Secrets of a double agent: CDK7 in cell-cycle control and transcription. Journal of Cell Science. [Link]
DNA Staining with PI: Complex Hypotonic Solution. University of Iowa Flow Cytometry Facility. [Link]
Lee, C. F., et al. (2024). The involvement of cyclin-dependent kinase 7 (CDK7) and 9 (CDK9) in coordinating transcription and cell cycle checkpoint regulation. Cell Cycle. [Link]
Fisher, R. P. (2019). Cdk7: a kinase at the core of transcription and in the crosshairs of cancer drug discovery. Transcription. [Link]
CDK7+Cyclin H NanoBRET Kinase Assay. Reaction Biology. [Link]
Lee, C. F., et al. (2025). The involvement of cyclin-dependent kinase 7 (CDK7) and 9 (CDK9) in coordinating transcription and cell cycle checkpoint regulation. Taylor & Francis Online. [Link]
Protocol of Caspase-Glo 3/7 HepG2 Cell-based Assay for High-throughput Screening. National Center for Advancing Translational Sciences. [Link]
Olson, C. M., et al. (2018). Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype. eLife. [Link]
Zhang, C., et al. (2017). CDK7 Inhibitor THZ1 Inhibits Glycolytic Metabolism By Suppressing HIF1α Activity in Chronic Lymphocytic Leukemia. Blood. [Link]
Meng, S., et al. (2018). Covalent CDK7 Inhibitor THZ1 Inhibits Myogenic Differentiation. Cellular Physiology and Biochemistry. [Link]
Hu, S., et al. (2019). Discovery and Characterization of SY-1365, a Selective, Covalent Inhibitor of CDK7. Cancer Research. [Link]
Naderi, A., et al. (2024). Selective CDK7 Inhibition Suppresses Cell Cycle Progression and MYC Signaling While Enhancing Apoptosis in Therapy-resistant Estrogen Receptor–positive Breast Cancer. Molecular Cancer Therapeutics. [Link]
Naderi, A., et al. (2024). Selective CDK7 Inhibition Suppresses Cell Cycle Progression and MYC Signaling While Enhancing Apoptosis in Therapy-resistant Estrogen Receptor–positive Breast Cancer. PMC. [Link]
Vasta, J.D., et al. (2018). Single tracer-based protocol for broad-spectrum kinase profiling in live cells with NanoBRET. STAR Protocols. [Link]
Syros Announces New Preclinical Data on SY-1365 Showing Potent Anti-Tumor Activity in Multiple Models of Heavily Pretreated Ovarian Cancer. Pharma's Almanac. [Link]
van Muijlwijk-Koezen, J. E., et al. (2000). Synthesis and structure-activity relationships of pyrazolo[4,3-d]pyrimidin-7-ones as adenosine receptor antagonists. Journal of Medicinal Chemistry. [Link]
Zeng, M., et al. (2018). Targeting MYC dependency in ovarian cancer through inhibition of CDK7 and CDK12/13. eLife. [Link]
Poddutoori, R., et al. (2015). Abstract C190: Potent and selective inhibition of CDK7 by novel covalent inhibitors. Cancer Research. [Link]
Munster, P. N., et al. (2023). Phase I Dose-Escalation Study of LY3405105, a Covalent Inhibitor of Cyclin-Dependent Kinase 7, Administered to Patients With Advanced Solid Tumors. The Oncologist. [Link]
Zeng, M., et al. (2018). Targeting MYC dependency in ovarian cancer through inhibition of CDK7 and CDK12/13. eLife. [Link]
Hu, S., et al. (2019). Discovery and Characterization of SY-1365, a Selective, Covalent Inhibitor of CDK7. Cancer Research. [Link]
Application Notes and Protocols for the Development of Cellular Assays for 1H-pyrazolo[4,3-d]pyrimidin-5-amine Targets
Abstract The 1H-pyrazolo[4,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous inhibitors targeting key cellular signaling proteins. Its derivatives have shown significa...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The 1H-pyrazolo[4,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous inhibitors targeting key cellular signaling proteins. Its derivatives have shown significant promise as inhibitors of protein kinases and phosphodiesterases (PDEs), making them attractive candidates for therapeutic development, particularly in oncology and inflammatory diseases.[1][2][3] Moving a promising compound from a biochemical hit to a clinical candidate requires rigorous evaluation in a cellular context. Cellular assays are indispensable for confirming that a compound can permeate the cell membrane, engage its intended target, and elicit the desired biological response in a native physiological environment.[4][5] This guide provides a strategic framework and detailed protocols for developing a robust cellular assay cascade to characterize 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivatives, ensuring both scientific integrity and translational relevance.
Introduction: Key Targets of the Pyrazolopyrimidine Scaffold
The versatility of the 1H-pyrazolo[4,3-d]pyrimidine core allows it to effectively mimic the purine structure of ATP or cyclic nucleotides, making it an ideal starting point for designing inhibitors against enzymes that bind these molecules. Two of the most prominent target classes are:
Protein Kinases: These enzymes catalyze the phosphorylation of substrate proteins, acting as critical nodes in signaling pathways that control cell growth, proliferation, and survival.[4] Dysregulation of kinases like Cyclin-Dependent Kinases (CDKs) and Src Family Kinases (SFKs) is a hallmark of cancer.[6][7][8][9]
Phosphodiesterases (PDEs): PDEs are crucial for regulating intracellular signaling by hydrolyzing the second messengers cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[10] Inhibiting specific PDE families, such as PDE4, can modulate inflammatory responses.[11]
The following diagrams illustrate the fundamental roles of these two target classes in cellular signaling.
Caption: Generic Kinase Signaling Pathway.
Caption: The Cellular Assay Funnel.
Tier 1: Cellular Target Engagement Assays
The first and most critical question is whether the compound binds its intended target within the complex milieu of a living cell. Biochemical assays, while useful, cannot account for cell permeability or competition from high intracellular concentrations of endogenous ligands like ATP. [6]Target engagement assays provide this crucial confirmation.
Protocol 1: NanoBRET™ Target Engagement Assay
Principle: Bioluminescence Resonance Energy Transfer (BRET) is a proximity-based assay that measures the interaction between a target protein fused to a NanoLuc® luciferase (energy donor) and a fluorescently labeled tracer that binds to the same target (energy acceptor). [12]When the tracer is bound, energy transfer occurs. An unlabeled test compound that binds the target will compete with and displace the tracer, leading to a measurable decrease in the BRET signal. This allows for the quantitative determination of compound affinity (IC50) in live cells.
[12][13]
Caption: NanoBRET™ Target Engagement Workflow.
Methodology:
Cell Culture & Transfection:
Culture HEK293 cells in DMEM supplemented with 10% FBS to ~80-90% confluency.
Transfect cells with a plasmid encoding the target kinase (e.g., c-Src) fused to NanoLuc® luciferase using a suitable transfection reagent. Incubate for 24 hours.
Assay Preparation:
Harvest the transfected cells and resuspend them in Opti-MEM medium.
Prepare serial dilutions of the 1H-pyrazolo[4,3-d]pyrimidin-5-amine test compound in DMSO, followed by a final dilution in Opti-MEM.
Assay Execution (384-well format):
Dispense 10 µL of the cell suspension into each well of a white, low-volume 384-well plate.
Add 5 µL of the diluted test compound to the appropriate wells. Include "no compound" (vehicle) controls.
Prepare a combined solution of the NanoBRET® tracer and NanoLuc® substrate in Opti-MEM according to the manufacturer's protocol.
Add 5 µL of the tracer/substrate solution to all wells.
Incubate the plate at 37°C, 5% CO₂ for 2 hours, protected from light.
Data Acquisition & Analysis:
Measure the luminescence at the donor wavelength (e.g., 460 nm) and the acceptor wavelength (e.g., 610 nm) using a BRET-capable plate reader.
Calculate the NanoBRET™ ratio (Acceptor Emission / Donor Emission).
Plot the BRET ratio against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Tier 2: Functional Cellular Assays
Once target engagement is confirmed, the next step is to measure the functional consequences of this binding event.
Assays for Protein Kinase Inhibitors
Principle: Homogeneous Time-Resolved Fluorescence (HTRF®) is a TR-FRET technology that measures the proximity between two molecules. [14][15]To measure kinase activity, one antibody specific for the total substrate protein is labeled with an acceptor fluorophore (e.g., d2), and another antibody specific for the phosphorylated form of the substrate is labeled with a donor fluorophore (Europium cryptate). [16]In the presence of the phosphorylated substrate, the antibodies bind, bringing the donor and acceptor into close proximity, generating a FRET signal. A kinase inhibitor will reduce the level of substrate phosphorylation, leading to a decrease in the HTRF signal.
[16]
Use of 1H-pyrazolo[4,3-d]pyrimidin-5-amine in cancer cell lines
Application Note: In Vitro Evaluation of 1H-Pyrazolo[4,3-d]pyrimidin-5-amine Derivatives as Targeted Kinase Inhibitors in Cancer Cell Lines Introduction & Mechanistic Rationale The 1H-pyrazolo[4,3-d]pyrimidin-5-amine sca...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: In Vitro Evaluation of 1H-Pyrazolo[4,3-d]pyrimidin-5-amine Derivatives as Targeted Kinase Inhibitors in Cancer Cell Lines
Introduction & Mechanistic Rationale
The 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold has emerged as a privileged pharmacophore in modern oncology and drug development. Structurally acting as a bioisostere of the adenine ring of ATP, this core scaffold is highly effective at infiltrating the ATP-binding pocket of dysregulated kinases[1].
The Causality of the Scaffold:
The efficacy of this molecule is not coincidental; it is driven by precise molecular geometry. The 5-amine group acts as a critical hydrogen bond donor, interacting directly with the hinge region of the kinase domain. For instance, in Cyclin-Dependent Kinase 2 (CDK2), it forms a conserved hydrogen bond with the backbone carbonyl of Leu83[1]. This anchoring allows functional group substitutions at the 3- and 7-positions to probe adjacent specificity pockets, conferring remarkable selectivity against off-target kinases. Recent literature highlights the profound efficacy of these derivatives as nanomolar inhibitors of CDKs (CDK2, CDK5, CDK7) and the mechanistic target of rapamycin (mTOR), driving robust anti-proliferative and pro-apoptotic responses in colorectal, breast, and leukemia cell lines[1][2][3].
Target Pathways & Pharmacological Impact
Fig 1. Dual inhibition of CDK and mTOR pathways by the pyrazolo-pyrimidine scaffold.
Quantitative Profiling in Cancer Models
To properly evaluate novel 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivatives, researchers must benchmark their half-maximal inhibitory concentrations (IC50) across both biochemical (cell-free) and cellular assays. The table below summarizes representative baseline data derived from established literature to guide your experimental expectations.
Target / Cell Line
Assay Type
Representative IC50 Range
Mechanistic Observation
Reference
CDK2 / Cyclin A2
Biochemical
1 – 50 nM
ATP-competitive hinge binding; dephosphorylation of Rb.
Experimental Protocols: A Self-Validating Workflow
Fig 2. Sequential self-validating workflow for kinase inhibitor screening.
Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo)
Causality: Cellular toxicity can arise from off-target effects. To prove that phenotypic changes are due to direct target engagement, we first measure the intrinsic inhibitory potency against isolated kinases (e.g., CDK2 or mTOR). The ADP-Glo assay provides a universal, luminescence-based readout by measuring the ADP formed during the kinase reaction.
Self-Validating System: Always calculate the Z'-factor for every plate using a known positive control (e.g., Dinaciclib for CDKs) and a negative control (DMSO vehicle). A Z'-factor > 0.5 is mandatory to confirm assay robustness before data analysis.
Step-by-Step Methodology:
Preparation: Prepare 1X Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT).
Compound Dilution: Serially dilute the 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative in DMSO. Transfer to a 384-well plate, ensuring the final DMSO concentration remains ≤ 1% to prevent solvent-induced enzyme denaturation.
Enzyme Incubation: Add the target kinase (e.g., CDK2/Cyclin A2 complex) and incubate with the compound for 15 minutes at room temperature (RT) to allow binding equilibrium.
Reaction Initiation: Add the ATP/Substrate mix to initiate the reaction. Incubate for 60 minutes at RT.
Termination: Add ADP-Glo Reagent (1:1 ratio) to terminate the kinase reaction and deplete any unconsumed ATP. Incubate for 40 minutes.
Detection: Add Kinase Detection Reagent to convert the generated ADP back to ATP, driving a luciferase/luciferin reaction. Incubate for 30 minutes.
Readout: Measure luminescence on a microplate reader and calculate the IC50 using a 4-parameter logistic curve fit.
Protocol 2: Cellular Proliferation and Viability Assay (CellTiter-Glo)
Causality: Biochemical potency does not guarantee cellular efficacy due to variables like membrane permeability and efflux pumps. We utilize ATP quantitation as a direct, proportional proxy for metabolically active cells to determine the cellular IC50.
Self-Validating System: Mitigate the "edge effect" by filling the outer perimeter wells of the 96-well plate with sterile PBS. Include a known cytotoxic agent (e.g., Staurosporine) as a positive control for 100% cell death to establish the assay's dynamic range.
Step-by-Step Methodology:
Cell Seeding: Seed HCT-116 or MCF-7 cells at 3,000 cells/well in 90 µL of complete media in an opaque white 96-well plate.
Attachment: Incubate overnight at 37°C in a 5% CO2 humidified incubator.
Treatment: Add 10 µL of 10X compound dilutions (ranging from 0.1 nM to 10 µM).
Incubation: Incubate the treated cells for 72 hours.
Equilibration: Remove the plate from the incubator and equilibrate to RT for 30 minutes to ensure uniform luciferase activity.
Lysis & Signal Generation: Add 100 µL of CellTiter-Glo reagent per well. Place on an orbital shaker for 2 minutes to induce complete cell lysis, followed by a 10-minute static incubation to stabilize the luminescent signal.
Readout: Record luminescence and normalize against the DMSO vehicle control to determine cell viability percentages.
Protocol 3: Apoptosis and Cell Cycle Analysis (Flow Cytometry)
Causality: To confirm the Mechanism of Action (MoA), we must differentiate between cytostatic effects (cell cycle arrest) and cytotoxic effects (apoptosis). Because 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivatives inhibit CDKs and mTOR, we expect to observe cell cycle arrest followed by mitochondrial apoptosis[2].
Self-Validating System: Use single-color compensation controls (Annexin V-FITC only, and Propidium Iodide only) to mathematically eliminate spectral overlap artifacts, ensuring that double-positive populations are genuine late-apoptotic cells.
Step-by-Step Methodology:
Treatment: Treat cells in 6-well plates with the compound at 1x, 5x, and 10x the calculated cellular IC50 for 24 to 48 hours.
Harvesting: Collect both the culture media (containing floating apoptotic bodies) and the adherent cells via trypsinization. Centrifuge at 300 x g for 5 minutes.
Washing: Wash the cell pellet twice with ice-cold PBS.
Apoptosis Staining: Resuspend the pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI). Incubate for 15 minutes at RT in the dark. Add 400 µL of binding buffer before analysis.
Cell Cycle Staining (Parallel Sample): Fix a separate aliquot of cells in 70% cold ethanol overnight at -20°C. Wash with PBS, and resuspend in PI/RNase staining buffer for 30 minutes at RT.
Analysis: Run samples on a flow cytometer, capturing a minimum of 10,000 events per sample. Gate out debris and doublets before analyzing the Annexin V/PI quadrants or DNA content histograms.
References
Source: ACS Publications (Journal of Medicinal Chemistry)
Characterization of a Pyrazolo[4,3-d]pyrimidine Inhibitor of Cyclin-Dependent Kinases 2 and 5 and Aurora A With Pro-Apoptotic and Anti-Angiogenic Activity In Vitro
Source: PubMed / NIH
URL
Overview of Research into mTOR Inhibitors
Source: PMC / NIH
URL
Improving aqueous solubility of pyrazolo[4,3-d]pyrimidine compounds
Technical Support Center: Pyrazolo[4,3-d]pyrimidine Solubility Optimization Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who have di...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Pyrazolo[4,3-d]pyrimidine Solubility Optimization
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who have discovered highly potent kinase inhibitors (such as HIF-PHD, mTOR, or CDK inhibitors) based on the pyrazolo[4,3-d]pyrimidine scaffold, only to hit a wall during in vivo studies due to "brick dust" physical properties.
This guide provides field-proven, mechanistically grounded troubleshooting strategies to overcome these solubility bottlenecks.
Q1: Why are pyrazolo[4,3-d]pyrimidine derivatives inherently insoluble in aqueous media?A1: The poor solubility stems from the thermodynamics of their solid state. Pyrazolo[4,3-d]pyrimidines are 5:6 aza-fused N-heteroaromatic compounds . Their highly planar structure promotes strong intermolecular
π−π
stacking, leading to tight crystal packing and high crystal lattice energy (often characterized by melting points >200°C). Because aqueous solvation requires breaking these strong lattice interactions, the thermodynamic solubility is severely limited, often falling below 10 µg/mL .
Q2: How can I improve thermodynamic solubility without adding large polar groups that ruin membrane permeability?A2: The most elegant approach is the "Aufheben" strategy—disrupting molecular planarity to reduce crystal packing without significantly altering lipophilicity. By introducing steric hindrance (e.g., an ortho-methyl or ortho-chloro group on a pendant phenyl ring), you force the adjacent rings out of plane. This increases the dihedral angle, prevents flat stacking, and lowers the melting point. For example, in the optimization of HIF-PHD inhibitors, introducing an ortho-methyl group to a benzyl moiety dramatically improved solubility from 9.5 µg/mL to >1000 µg/mL while maintaining a high permeability coefficient .
Q3: If I must use solubilizing appendages, which ones are most effective for this scaffold?A3: If disrupting planarity isn't viable due to binding pocket constraints, append ionizable groups to the solvent-exposed regions of the molecule. Incorporating basic amines (e.g., morpholine, methylpiperazine, or pyrrolidine) via ether or urea linkages on the para-position of pendant rings has proven highly effective. These groups become protonated at physiological pH, significantly enhancing hydration and kinetic solubility .
Issue: My compound shows excellent Caco-2 permeability but poor oral bioavailability in rodents.
Root Cause: The absorption is dissolution-rate limited. The compound cannot dissolve fast enough in the gastrointestinal fluid to be absorbed.
Solution: Utilize nanocarrier formulations to increase the effective surface area. Halloysite nanotubes (HNTs) have recently emerged as excellent carriers for pyrazolopyrimidines . Supramolecular loading of the drug into the HNT lumen protects the compound and provides a sustained, enhanced dissolution profile. Alternatively, formulating with 30% w/v 2-hydroxypropyl-
β
-cyclodextrin (HP
β
CD) can mask the hydrophobic core and improve bioavailability.
Issue: The compound precipitates during in vitro biochemical assays when diluted from DMSO stocks.
Root Cause: Kinetic solubility failure. The compound is temporarily supersaturated when transferred from 100% DMSO to an aqueous buffer, leading to rapid nucleation and precipitation.
Solution: Ensure the final DMSO concentration remains below 1%. If precipitation persists, add 0.01% Tween-20 or BSA to the assay buffer to stabilize the supersaturated state long enough to complete the kinetic measurements.
Section 3: Quantitative Data on Solubility Strategies
The following table summarizes the causal impact of different optimization strategies on pyrazolo[4,3-d]pyrimidine derivatives, demonstrating the superiority of structural disruption and advanced formulation.
Causality & Validation: A common error is measuring solubility before equilibrium is reached. This protocol uses a two-timepoint validation system; if the concentration at 48 hours matches the 24-hour mark, thermodynamic equilibrium is definitively confirmed, ensuring trustworthy data.
Preparation: Weigh 2 mg of the pyrazolo[4,3-d]pyrimidine compound into a 1.5 mL glass HPLC vial.
Buffer Addition: Add 1.0 mL of the target aqueous medium (e.g., PBS pH 7.4 or FaSSIF).
Agitation: Cap tightly and place on a thermomixer at 25°C (or 37°C for physiological relevance) at 800 rpm.
Timepoint 1 (24h): After 24 hours, extract a 100 µL aliquot. Centrifuge at 15,000 x g for 15 minutes to pellet undissolved solid. Dilute the supernatant 1:10 in mobile phase and quantify via HPLC-UV against a standard curve.
Timepoint 2 (48h): Repeat the extraction and quantification at 48 hours.
Validation Check: Compare the calculated concentrations. If
[C]24h≈[C]48h
(
±5%
), the system has reached equilibrium, and the value is your true thermodynamic solubility. If
[C]48h>[C]24h
, continue agitation for another 24 hours.
Protocol B: Supramolecular Loading into Halloysite Nanotubes (HNTs)
Causality & Validation: Simple mixing does not force hydrophobic drugs into the hydrophilic lumen of HNTs. Vacuum cycling physically displaces trapped air, allowing capillary action to draw the drug solution inside.
Dissolution: Dissolve 10 mg of the pyrazolo[4,3-d]pyrimidine in 1 mL of an optimized volatile organic solvent (e.g., ethanol or acetone).
Suspension: Add 50 mg of purified HNTs to the solution and sonicate for 10 minutes to ensure uniform dispersion.
Vacuum Cycling (Critical Step): Transfer the suspension to a vacuum desiccator. Apply vacuum (approx. 0.08 MPa) for 15 minutes. You will observe bubbling as trapped air is forced out of the HNT lumens. Release the vacuum slowly to atmospheric pressure, which forces the drug solution into the empty nanotubes.
Repetition: Repeat the vacuum/release cycle three times to maximize loading efficiency.
Drying: Centrifuge the mixture, discard the supernatant, and dry the loaded HNTs overnight in a vacuum oven at 40°C.
Section 5: Solubility Optimization Workflow
Workflow for optimizing aqueous solubility of pyrazolo[4,3-d]pyrimidine compounds.
References
Title: Pyrazolo[4,3-d]pyrimidine Derivatives as a Novel Hypoxia-Inducible Factor Prolyl Hydroxylase Domain Inhibitor for the Treatment of Anemia
Source: ACS Medicinal Chemistry Letters
URL:[Link]
Title: Novel pyrazolo[4,3-d]pyrimidine microtubule targeting agents (MTAs): Synthesis, structure−activity relationship, in Vitro and in Vivo evaluation as antitumor agents
Source: Bioorganic & Medicinal Chemistry Letters
URL:[Link]
Title: Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms
Source: Arabian Journal of Chemistry
URL: [Link]
Title: Halloysite Nanotube-Based Delivery of Pyrazolo[3,4-d]pyrimidine Derivatives for Prostate and Bladder Cancer Treatment
Source: MDPI Pharmaceutics
URL: [Link]
Optimization
Technical Support Center: Overcoming Poor Solubility of 1H-Pyrazolo[4,3-d]pyrimidin-5-amine Scaffolds
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical bottlenecks associated with the 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical bottlenecks associated with the 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold.
This fused bicyclic system is a privileged, highly potent core for kinase inhibition (e.g., CDKs, mTOR). However, its planar geometry and dense network of hydrogen bond donors and acceptors result in exceptionally high crystal lattice energy. This manifests as notoriously poor thermodynamic aqueous solubility, which can derail both in vitro assay reliability and in vivo bioavailability.
Below, you will find targeted troubleshooting guides, self-validating protocols, and structural strategies to overcome these challenges.
Strategic Resolution Pathways
Workflow for optimizing 1H-pyrazolo[4,3-d]pyrimidin-5-amine solubility via MedChem and formulation.
Part 1: Medicinal Chemistry & Structural Troubleshooting (FAQs)
Q1: My pyrazolo[4,3-d]pyrimidine hit shows sub-nanomolar target engagement but precipitates in aqueous assay buffers. How can I chemically modify the scaffold without losing affinity?A1: The flat pyrazolo-pyrimidine core stacks efficiently, driving crystallization. To disrupt this without losing the critical hinge-binding hydrogen bonds (usually involving the pyrimidine nitrogens and the 5-amine), you must append solubilizing moieties at solvent-exposed vectors. Depending on the specific kinase binding mode, this is often the 3- or 7-position. Introducing basic, ionizable groups such as morpholine, pyrrolidine, or methylpiperazine increases polarity and disrupts crystal packing 1. For example, attaching a methylpiperazino group via a urea linker has been shown to drastically improve both solubility and cellular potency in related pyrazolo-pyrimidine mTOR inhibitors 2.
Q2: I added a basic amine to the 3-position, but solubility remains poor at physiological pH (7.4). Why?A2: This is a pKa-driven issue. If the conjugate acid of the appended amine has a pKa below 7.4, the molecule remains predominantly un-ionized in blood or standard assay buffers. Furthermore, if the molecule remains perfectly planar, the lattice energy remains high.
Causality & Solution: Shift from a purely 2D (planar) to a 3D architecture. Introduce sp3-hybridized carbons or chiral centers adjacent to the pyrazolo-pyrimidine core. This "out-of-plane" twist sterically hinders tight intermolecular stacking, significantly lowering the melting point and improving aqueous solubility without compromising the pharmacophore 1.
Part 2: Preclinical Formulation Troubleshooting (FAQs)
Q3: I cannot alter the chemical structure at this stage. How do I formulate the free base for in vivo PK/PD studies?A3: For highly crystalline, poorly soluble compounds, overcoming the lattice energy barrier is paramount. Standard aqueous buffers or simple cosolvents (like 5% DMSO) will likely result in precipitation upon injection.
Causality & Solution: Utilize an Amorphous Solid Dispersion (ASD) or cyclodextrin complexation. Complexing the compound with Hydroxypropyl-β-cyclodextrin (HP-β-CD) encapsulates the hydrophobic core, effectively masking it from the aqueous environment. Alternatively, formulating as an ASD with polymers like HPMCAS traps the drug in a high-energy amorphous state, bypassing the lattice energy penalty and enhancing oral bioavailability [[3]]().
Q4: During in vitro assays, my compound crashes out when diluted from the DMSO stock into the assay buffer. How do I prevent this?A4: This phenomenon is known as "solvent-shift precipitation." The compound is highly soluble in 100% DMSO but supersaturates and nucleates instantly when exposed to water.
Causality & Solution: Pre-dilute the DMSO stock into a transitional solvent mixture (e.g., DMSO/PEG400/Tween-80) before final dilution into the aqueous buffer. This creates a micellar environment that stabilizes the compound during the aqueous transition. Ensure the final DMSO concentration remains strictly below 1% to prevent assay interference.
Part 3: Quantitative Data Summaries
The following table summarizes the expected outcomes of various solubilization strategies applied to pyrazolo-pyrimidine derivatives based on empirical field data 4, 3, 5.
Solubilization Strategy
Primary Mechanism of Action
Typical Solubility Gain
Pros
Cons
Basic Amine Addition
Ionization at physiological pH
10x - 50x
Improves both solubility and cellular permeability.
Purpose: High-throughput assessment of solvent-shift precipitation to ensure compounds remain soluble during in vitro biochemical assays.
Preparation: Prepare a 10 mM stock solution of the 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative in 100% DMSO.
Dispensing: Dispense 2 μL of the DMSO stock into a 96-well UV-transparent microplate.
Aqueous Shift: Rapidly add 198 μL of PBS (pH 7.4) to achieve a final concentration of 100 μM (1% DMSO). Causality: Rapid addition mimics the sudden solvent shift experienced in biological assays, forcing kinetic precipitation if the compound is insoluble.
Incubation: Incubate at 37°C for 2 hours with continuous orbital shaking (300 rpm) to allow for equilibrium.
Measurement: Measure light scattering using a nephelometer or absorbance microplate reader at 620 nm.
Self-Validation Check: Include a highly soluble reference (e.g., diclofenac) and a highly insoluble reference (e.g., amiodarone) on the same plate. A significant increase in absorbance/scattering compared to the blank and soluble reference strictly confirms precipitation.
Protocol 2: Preparation of Amorphous Solid Dispersion (ASD) via Solvent Evaporation
Purpose: Overcome the high crystal lattice energy of the pyrazolo-pyrimidine core for in vivo dosing.
Dissolution: Dissolve 10 mg of the pyrazolo-pyrimidine compound and 40 mg of HPMCAS (Hydroxypropyl methylcellulose acetate succinate) in 5 mL of a volatile solvent mixture (e.g., Dichloromethane/Methanol 1:1 v/v).
Homogenization: Sonicate for 10 minutes to ensure complete dissolution (the solution must be visually clear).
Evaporation: Rapidly evaporate the solvent using a rotary evaporator under reduced pressure at 40°C to form a thin film. Causality: Why evaporate rapidly? Slow evaporation allows the compound time to nucleate and form a crystalline lattice. Rapid evaporation kinetically traps the molecules in a disordered, amorphous state.
Drying: Dry the film under high vacuum overnight to remove residual solvents.
Milling: Scrape the resulting solid and mill it into a fine powder.
Self-Validation Check: Analyze the powder via Powder X-Ray Diffraction (PXRD). The absence of sharp diffraction peaks (the presence of a broad "halo") confirms the successful generation of the amorphous state. If sharp peaks are visible, the compound has recrystallized, and the polymer ratio must be increased.
References
Title: 3,5,7-Substituted Pyrazolo[4,3-d]Pyrimidine Inhibitors of Cyclin-Dependent Kinases and Cyclin K Degraders
Source: ACS Publications
URL: [Link]
Title: Identification of Potent Pyrazolo[4,3-h]quinazoline-3-carboxamides as Multi-Cyclin-Dependent Kinase Inhibitors
Source: Journal of Medicinal Chemistry
URL: [Link]
Title: Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment
Source: RSC Publishing
URL: [Link]
Title: Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies
Source: ACS Publications
URL: [Link]
Title: Synthesis of new series of pyrazolo[4,3-d]pyrimidin-7-ones and pyrido[2,3-d]pyrimidin-4-ones for their bacterial and cyclin-dependent kinases (CDKs) inhibitory activities
Source: ResearchGate
URL: [Link]
Technical Support Center: Yield Optimization for 1H-Pyrazolo[4,3-d]pyrimidin-5-amine Synthesis
Welcome to the Advanced Synthesis Support Center. The 1H-pyrazolo[4,3-d]pyrimidine scaffold is a privileged pharmacophore frequently utilized in the development of kinase inhibitors and microtubule-targeting agents[1].
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Synthesis Support Center. The 1H-pyrazolo[4,3-d]pyrimidine scaffold is a privileged pharmacophore frequently utilized in the development of kinase inhibitors and microtubule-targeting agents[1]. However, synthesizing the 5-amine derivative often presents significant bottlenecks, including poor regioselectivity, incomplete halogenation, and thermal degradation during late-stage amination.
This guide is designed for drug development professionals and provides field-proven, mechanistically grounded solutions to optimize your reaction yields.
Process Workflow & Troubleshooting Logic
Logical troubleshooting workflow for resolving low yields during C5-amination.
Q1: During the chlorination of the pyrazolo[4,3-d]pyrimidine-5,7-dione precursor, my reaction stalls at ~60% conversion. How do I drive it to completion?A1: The conversion of the dione to the 5,7-dichloro intermediate using Phosphorus oxychloride (
POCl3
) frequently stalls due to the accumulation of
HCl
in the reaction matrix. This acid protonates the basic nitrogen atoms of the pyrazole ring, electronically deactivating the system and preventing further nucleophilic attack by the chloride ion.
The Fix: Introduce a non-nucleophilic base such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) directly into the
POCl3
mixture. DBU serves a dual mechanistic purpose: it neutralizes the generated
HCl
(shifting the equilibrium forward) and acts as a catalyst by facilitating the formation of the highly reactive Vilsmeier-Haack-type intermediate. Protocols utilizing 6–10 equivalents of
POCl3
with dropwise addition of DBU at 50 °C (before ramping to 85 °C) routinely achieve >90% conversion[2].
Q2: Why is the amination at the C5 position so low-yielding compared to the C7 position?A2: This is a classic regioselectivity issue dictated by the electronic distribution of the pyrazolo[4,3-d]pyrimidine core. The C7 position is highly activated toward Nucleophilic Aromatic Substitution (SNAr) because the adjacent fused pyrazole ring stabilizes the resulting Meisenheimer complex. Conversely, the C5 position is electronically deactivated and often sterically hindered by substituents on the N1 or N2 positions[1].
The Fix: If you are starting from a 5,7-dichloro intermediate, you must perform sequential substitutions. React the C7 position first at lower temperatures (0–20 °C). To force the subsequent C5 amination, you must use elevated temperatures (100–160 °C) in high-boiling polar aprotic solvents like N-Methyl-2-pyrrolidone (NMP) or tert-butanol[2].
Q3: Prolonged heating for the C5 amination causes degradation and tar formation. How can I improve the yield without destroying the starting material?A3: Conventional thermal heating over 12–24 hours leads to thermal degradation, oxidation of the amine nucleophile, and solvent-adduct side reactions.
The Fix: Transition to Microwave-Assisted Organic Synthesis (MAOS). Microwave irradiation provides rapid, volumetric heating that overcomes the high activation energy barrier of the C5 SNAr reaction in minutes rather than hours. Studies on related pyrazolo-pyrimidine scaffolds demonstrate that MAOS can increase yields from ~40% to >80% while reducing reaction times to under 30 minutes, preserving the integrity of sensitive functional groups[3].
Quantitative Data: Optimization of C5-Amination
The following table summarizes the optimization trajectory for the C5-amination of a 5-chloro-1H-pyrazolo[4,3-d]pyrimidine intermediate using a primary amine nucleophile.
Solvent
Base
Heating Method
Temperature (°C)
Time (h)
Conversion (%)
Isolated Yield (%)
Ethanol
TEA
Conventional
80 (Reflux)
24
45
32
t-BuOH
None
Conventional
120
20
60
48
NMP
DBU
Conventional
150
12
75
61
NMP (Anhydrous)
DBU
Microwave (MAOS)
150
0.5
>98
89
Note: The shift to anhydrous NMP prevents the formation of the C5-hydroxy side product ([M+18] peak on LC-MS), while MAOS drastically reduces thermal degradation.
To ensure reproducibility and high yields, follow this self-validating protocol for the C5-amination step.
Objective: Convert 5-chloro-1H-pyrazolo[4,3-d]pyrimidine intermediates to the corresponding 5-amine using Microwave-Assisted Organic Synthesis (MAOS).
Step 1: Reaction Assembly
In an oven-dried 10 mL microwave-safe vial, dissolve 1.0 mmol of the 5-chloro intermediate in 6 mL of anhydrous NMP[2]. Critical: Ensure the NMP is strictly anhydrous to prevent competitive hydrolysis at the C5 position.
Step 2: Reagent Addition
Add 3.0 equivalents of the desired amine nucleophile, followed by 2.0 equivalents of DBU. Seal the vial with a crimp cap under a steady stream of nitrogen to prevent oxidative degradation of the amine at high temperatures.
Step 3: MAOS Execution
Place the vial in the microwave reactor. Irradiate the mixture at 150 °C for exactly 30 minutes with dynamic magnetic stirring. Set the maximum power to 200 W and the pressure limit to 250 psi.
Step 4: Self-Validation (In-Process Control)
Do not proceed to workup without validating completion.
Withdraw a 5 µL aliquot from the cooled reaction mixture using a micro-syringe.
Dilute the aliquot in 1 mL of HPLC-grade acetonitrile and run a rapid LC-MS (3-minute gradient).
Validation Logic:
If the starting material peak (
[M+H]+
) is <2% relative to the product peak, the reaction is complete. Proceed to Step 5.
If a peak at
[M+18]+
is observed, hydrolysis has occurred. Discard, verify solvent anhydrous state, and restart.
If starting material is >2%, re-seal the vial with nitrogen and irradiate for an additional 15 minutes at 150 °C.
Step 5: Quenching and Isolation
Pour the validated, cooled mixture into 30 mL of ice-cold water to precipitate the product. Extract the aqueous layer with Ethyl Acetate (
3×20
mL). Wash the combined organic layers with a 5% aqueous
LiCl
solution (
3×15
mL) to completely remove residual NMP. Dry over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure[2]. Purify via flash chromatography if necessary.
References
US10723741B1 - DNA polymerase IIIC inhibitors and use thereof
Google P
Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies
ACS Public
Technical Support Center: Purification of 1H-pyrazolo[4,3-d]pyrimidin-5-amine Intermediates
Welcome to the technical support center for the purification of 1H-pyrazolo[4,3-d]pyrimidin-5-amine intermediates. This guide is designed for researchers, scientists, and drug development professionals who are actively w...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the purification of 1H-pyrazolo[4,3-d]pyrimidin-5-amine intermediates. This guide is designed for researchers, scientists, and drug development professionals who are actively working with this important class of compounds. The pyrazolo[4,3-d]pyrimidine scaffold is a key structural motif in many biologically active molecules, acting as a purine isostere and demonstrating a wide range of therapeutic potential, including as kinase inhibitors for cancer therapy.[1][2][3][4] The purity of intermediates like 1H-pyrazolo[4,3-d]pyrimidin-5-amine is paramount to the success of subsequent synthetic steps and the ultimate biological activity of the final compounds.
This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) in a direct question-and-answer format to address specific challenges you may encounter during the purification of these intermediates.
Frequently Asked Questions (FAQs)
General Purity and Handling
Q1: What are the most common impurities I should expect when synthesizing 1H-pyrazolo[4,3-d]pyrimidin-5-amine intermediates?
A1: The impurity profile can vary significantly depending on the synthetic route. However, some common impurities to be aware of include:
Unreacted Starting Materials: Such as ortho-aminocyanopyrazoles or their derivatives.[5]
Side-Reaction Products: Formation of isomers or products from incomplete cyclization. For instance, in syntheses involving Vilsmeier-Haack type reactions, formamidine intermediates can be isolated if the reaction is not driven to completion.[6][7]
Reagents and Catalysts: Residual catalysts (e.g., palladium from cross-coupling reactions) or excess reagents.
Degradation Products: Some pyrazolopyrimidine derivatives can be sensitive to acidic or basic conditions, potentially leading to decomposition.[8]
Q2: How should I store my purified 1H-pyrazolo[4,3-d]pyrimidin-5-amine intermediates to ensure their stability?
A2: To maintain the integrity of your purified intermediates, it is recommended to store them as a dry, solid powder in a tightly sealed container. For long-term storage, keep the container in a desiccator at low temperature (e.g., -20°C) and protected from light. Before use, allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture.[9]
Chromatographic Purification
Q3: My 1H-pyrazolo[4,3-d]pyrimidin-5-amine intermediate is highly polar and either streaks or doesn't move from the baseline on a silica gel TLC plate. What should I do?
A3: This is a common challenge due to the nitrogen-rich heterocyclic nature of the pyrazolopyrimidine core.[8] Here are several strategies to address this:
Mobile Phase Modification:
Increase Polarity: Gradually increase the polarity of your eluent. A common starting point is a gradient of methanol in dichloromethane or ethyl acetate.[10]
Add a Basic Modifier: To counteract the acidic nature of silica gel and improve the elution of basic compounds, add a small amount of a base like triethylamine (0.1-1%) or ammonia solution to your mobile phase.[10]
Alternative Stationary Phases:
Alumina (Basic or Neutral): If your compound is sensitive to acidic silica, consider using basic or neutral alumina as the stationary phase.
Reverse-Phase Chromatography (RPC): For highly polar compounds, RPC can be very effective. Use a C18 column with a mobile phase of water and acetonitrile or methanol, often with an additive like formic acid or trifluoroacetic acid (TFA) to improve peak shape.[10]
Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent technique for very polar compounds that are not well-retained in reverse-phase systems.[8][11] It uses a polar stationary phase with a mobile phase rich in an organic solvent containing a small amount of aqueous solvent.[8]
Q4: I am observing poor separation between my product and a closely-related impurity during column chromatography. How can I improve the resolution?
A4: Improving resolution requires optimizing the selectivity of your chromatographic system.
Fine-tune the Mobile Phase: Systematically screen different solvent systems using Thin-Layer Chromatography (TLC).[10] Sometimes, switching one solvent for another of similar polarity (e.g., ethyl acetate for methyl ethyl ketone) can significantly alter selectivity.
Reduce Column Overloading: Overloading the column is a frequent cause of poor separation. As a rule of thumb, the sample load should be 1-5% of the mass of the stationary phase.[10]
Ensure Proper Column Packing: A poorly packed column with channels or cracks will lead to band broadening and decreased resolution.[10] Ensure the silica gel is uniformly packed without air bubbles.
Employ Gradient Elution: A shallow gradient of the eluting solvent can help to better separate compounds with similar retention factors.
Crystallization and Recrystallization
Q5: I am struggling to find a suitable solvent system for the recrystallization of my 1H-pyrazolo[4,3-d]pyrimidin-5-amine intermediate. What is a good general approach?
A5: A systematic approach to solvent screening is key.
Solubility Testing: Test the solubility of your crude product in a range of solvents with varying polarities (e.g., hexane, ethyl acetate, ethanol, water, dimethylformamide). A good single solvent for recrystallization will dissolve the compound when hot but not when cold.
Solvent-Antisolvent System: If a single solvent is not effective, try a binary solvent system. Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble) until turbidity persists. Reheat to dissolve and then allow to cool slowly. Common systems include ethanol/water, DMF/water, or dichloromethane/hexane.[12]
Inducing Crystallization: If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod at the solvent-air interface or adding a seed crystal of the pure compound.
Troubleshooting Guides
Problem: Low Yield After Column Chromatography
Possible Cause 1: Compound Decomposition on Silica Gel
The acidic nature of silica gel can cause degradation of sensitive compounds.[8][10]
Troubleshooting Steps:
Run a TLC plate and let it sit for an extended period (e.g., 1-2 hours) before eluting. Compare this to a TLC that is eluted immediately. If new spots appear or the product spot diminishes on the aged plate, decomposition is likely.
Add a basic modifier like triethylamine (~0.1-1%) to the mobile phase to neutralize the silica.[10]
Switch to a less acidic stationary phase like neutral or basic alumina.
Minimize the time your compound spends on the column by using flash chromatography.[10]
Possible Cause 2: Irreversible Adsorption to the Stationary Phase
Highly polar compounds can sometimes bind irreversibly to the stationary phase.
Troubleshooting Steps:
After your initial elution, try flushing the column with a very polar solvent system (e.g., 10-20% methanol in dichloromethane with a small amount of acetic or formic acid) to see if any additional material elutes.
Consider using reverse-phase chromatography where the interactions are primarily hydrophobic.[10]
Problem: Oily Product After Solvent Evaporation
Possible Cause 1: Residual High-Boiling Point Solvents
Solvents like DMF, DMSO, or triethylamine can be difficult to remove completely on a rotary evaporator.
Troubleshooting Steps:
Azeotropic Removal: Add a lower-boiling point solvent in which your compound is soluble (e.g., toluene) and re-evaporate. Repeat this process several times.
High-Vacuum Drying: Place the sample under high vacuum for an extended period. Gentle heating may be applied if the compound is thermally stable.
Precipitation: Dissolve the oily residue in a minimal amount of a suitable solvent and then precipitate the product by adding an anti-solvent.
Possible Cause 2: Presence of Impurities
Impurities can sometimes act as a eutectic mixture, preventing the product from solidifying.
Troubleshooting Steps:
Analyze the oil by NMR or LC-MS to identify the presence and nature of impurities.
Attempt to purify the oil further using a different chromatographic technique (e.g., if normal-phase was used initially, try reverse-phase).
Trituration with a non-polar solvent like hexane or diethyl ether can sometimes wash away less polar impurities and induce crystallization of the desired product.
Experimental Protocols and Data
Protocol: General Flash Column Chromatography for a Moderately Polar 1H-pyrazolo[4,3-d]pyrimidin-5-amine Intermediate
TLC Analysis:
Dissolve a small amount of the crude material in a suitable solvent (e.g., dichloromethane or methanol).
Spot the solution on a silica gel TLC plate.
Develop the TLC plate in various solvent systems to find an optimal eluent. A good system will give your product an Rf value of approximately 0.2-0.4 and show good separation from impurities.[10] A common starting point is a gradient of ethyl acetate in hexane or methanol in dichloromethane.[10]
Column Packing:
Select a column size appropriate for the amount of crude material (a general guideline is a 30:1 to 50:1 ratio of silica gel to crude sample by weight).[8]
Prepare a slurry of silica gel in the initial, low-polarity mobile phase.
Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring a flat and even bed. Do not let the column run dry.
Sample Loading:
Wet Loading: Dissolve the crude product in a minimal amount of the initial mobile phase or a slightly more polar solvent like dichloromethane. Carefully apply the solution to the top of the silica bed.[8]
Dry Loading: If the compound has poor solubility in the mobile phase, dissolve it in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column.[8]
Elution and Fraction Collection:
Begin eluting with the initial, low-polarity mobile phase.
If using a gradient, gradually increase the polarity of the mobile phase.
Collect fractions and monitor their composition by TLC.
Product Isolation:
Combine the fractions containing the pure product.
Remove the solvent using a rotary evaporator to obtain the purified compound.
Table 1: Common Solvent Systems for Chromatography of Pyrazolopyrimidine Derivatives
Technical Support Center: Identifying and Minimizing Byproducts in Pyrazolopyrimidine Synthesis
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter bottlenecks during the construction of pyrazolopyrimidine scaffolds.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter bottlenecks during the construction of pyrazolopyrimidine scaffolds. Whether you are targeting the pyrazolo[1,5-a]pyrimidine or pyrazolo[3,4-d]pyrimidine core, these syntheses are notoriously susceptible to regioisomeric mixtures, incomplete cyclizations, and over-functionalization.
This guide is designed to move beyond basic troubleshooting. Here, we analyze the mechanistic causality behind byproduct formation and provide self-validating experimental protocols to ensure high-fidelity synthesis.
The formation of the pyrazolo[1,5-a]pyrimidine core typically involves the condensation of an asymmetric 3-aminopyrazole with a 1,3-dielectrophile. Because the exocyclic amine and the endocyclic pyrazole nitrogen possess different nucleophilicities, they compete for the electrophilic centers. Without strict environmental control, this competition yields an inseparable mixture of 5-one and 7-one regioisomers. Controlling the reaction environment (kinetic vs. thermodynamic control) is the fundamental key to minimizing the undesired regioisomer.
Issue 1: Regioisomer Mixtures in Pyrazolo[1,5-a]pyrimidine Synthesis
Q: I am condensing a 3-aminopyrazole with a β-ketoester, but I consistently isolate a mixture of pyrazolo[1,5-a]pyrimidin-5-one and -7-one. How do I drive the reaction to a single product?
A: The regioselectivity is dictated by the differential reactivity of the nitrogens. To selectively access the 7-one, you must operate under kinetic control (e.g., mild basic conditions at room temperature). Conversely, accessing the 5-one requires thermodynamic control (e.g., acid catalysis and elevated temperatures). Recent methodologies utilizing acylated Meldrum's acids have proven highly effective for tuning this selectivity [1][1]. Alternatively, if you specifically require the 5-one regioisomer, substituting the standard 1,3-dicarbonyl with 1,3-dimethyluracil acts as a highly specific electrophile that bypasses the mixture entirely [2][2].
Issue 2: Nitrile Byproduct Formation in [3,4-d] Scaffolds
Q: During the one-pot synthesis of N-aryl[3,4-d]pyrazolopyrimidines, my oxime cyclization yields a large amount of a nitrile byproduct instead of the closed ring. What causes this?
A: This is caused by a competing syn-elimination pathway of the E-oxime intermediate. When hydroxylamine-O-sulfonic acid is used in monophasic organic solvents, the highly charged sulfonate leaving group is unstabilized, driving elimination to the nitrile rather than the desired N–N bond-forming cyclization. By switching to a biphasic aqueous system (e.g., 1 M NaOH / CH₂Cl₂), the aqueous layer stabilizes the leaving group, suppressing the nitrile byproduct and promoting clean ring closure [3][3].
Biphasic conditions suppress nitrile byproduct formation during oxime cyclization.
Issue 3: Over-Amination During Functionalization
Q: When functionalizing 4,6-dichloro-pyrazolo[3,4-d]pyrimidines via nucleophilic aromatic substitution (SNAr) with amines, I observe significant di-substituted byproducts. How can I isolate the mono-substituted product?
A: The C4 position of the pyrazolo[3,4-d]pyrimidine core is significantly more electrophilic than the C6 position. However, if the reaction is pushed too hard, the C6 chlorine will also be displaced. To prevent the formation of the 4,6-diamino byproduct, strictly control the stoichiometry to exactly 1.0 equivalent of the amine and apply only mild heating (e.g., a steam bath for no more than 15 minutes). Extended reaction times or excess amine will inevitably drive di-substitution [4][4].
Section 3: Self-Validating Experimental Protocols
To ensure reproducibility, the following protocols have been designed as self-validating systems. Each includes an analytical checkpoint to verify that the correct mechanistic pathway was followed.
Protocol 1: Regioselective Synthesis of Pyrazolo[1,5-a]pyrimidin-5-ones
This protocol utilizes 1,3-dimethyluracil to force the formation of the 5-one regioisomer, correcting historical literature that relied on less selective electrophiles [2][2].
Preparation: Dissolve the starting 2H-pyrazol-3-ylamine (1.0 eq) and 1,3-dimethyluracil (1.2 eq) in anhydrous ethanol.
Condensation: Add sodium ethoxide (NaOEt) (1.5 eq) to the mixture.
Heating: Stir the reaction mixture at 90 °C for 3 hours under an inert atmosphere.
Workup: Cool the mixture to room temperature, concentrate under reduced pressure, and purify via flash chromatography.
Self-Validation Check (Critical): Derivatize a small aliquot to the N-methyl analog using NaH/MeI. Perform a 2D NOESY NMR experiment. You must observe two distinct NOEs : one to a proton on the pyrimidinone ring and a second to a proton on the pyrazole ring. If only a single NOE is observed, you have inadvertently synthesized the 7-one regioisomer.
Protocol 2: Biphasic N–N Bond-Forming Cyclization
This one-pot procedure prevents nitrile byproduct formation during the synthesis of N-aryl[3,4-d]pyrazolopyrimidines [3][3].
Nucleophilic Substitution: React the starting pyrazole-carbonitrile with an aniline derivative in acetonitrile at room temperature.
Oxime Formation: Add hydroxylamine-O-sulfonic acid (1.5 eq) directly to the reaction vessel.
Biphasic Cyclization: Dilute the mixture with dichloromethane (CH₂Cl₂), followed immediately by the addition of aqueous 1 M NaOH to establish a biphasic system. Stir vigorously.
Self-Validation Check: Monitor the organic layer via LC-MS. The reaction is successful when the mass corresponding to the syn-eliminated nitrile byproduct is entirely absent from the chromatogram, confirming clean N-N cyclization.
Section 4: Quantitative Data & Analytical Validation
Because 1D ¹H NMR scalar couplings are often insufficient to distinguish between pyrazolopyrimidine regioisomers, 2D Nuclear Overhauser Effect (NOE) spectroscopy is the gold standard for structural assignment. Below is a reference table summarizing the expected analytical data for N-methylated derivatives [2][2].
Regioisomer Scaffold
Optimal Electrophile Source
Characteristic β-H Chemical Shift
Diagnostic NOE Correlation (N-Methyl Derivative)
Pyrazolo[1,5-a]pyrimidin-7-one
Diethyl ethoxymethylenemalonate
~8.47 ppm
Single large NOE to a proton on the pyrazole ring.
Pyrazolo[1,5-a]pyrimidin-5-one
1,3-Dimethyluracil
~7.86 ppm
Two NOEs : One to the pyrimidinone ring, one to the pyrazole ring.
References
Gavrin, L. K., et al. (2006). Synthesis of Pyrazolo[1,5-α]pyrimidinone Regioisomers. The Journal of Organic Chemistry.[Link]
Access to Pyrazolo[1,5-a]pyrimidinone Regioisomers from Acylated Meldrum's Acids. (2025). Organic Letters.[Link]
N–N Bond-Forming Cyclization for the One-Pot Synthesis of N-Aryl[3,4-d]pyrazolopyrimidines. (2012). Organic Letters.[Link]
Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors. (2014). ACS Publications.[Link]
Regioselectivity issues in pyrazolo[4,3-d]pyrimidine synthesis
Welcome to the technical support center for pyrazolo[4,3-d]pyrimidine synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of this...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for pyrazolo[4,3-d]pyrimidine synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of this important heterocyclic scaffold. The pyrazolo[4,3-d]pyrimidine core is a privileged structure in medicinal chemistry, but its synthesis is often plagued by challenges in controlling regioselectivity. This resource provides in-depth troubleshooting guides and frequently asked questions to address specific issues encountered during experimental work.
Troubleshooting Guide: Common Regioselectivity Issues
This section addresses specific experimental challenges in a question-and-answer format, providing not just solutions but also the underlying mechanistic reasoning to empower your synthetic strategy.
Q1: My N-alkylation of a pyrazolo[4,3-d]pyrimidine is yielding a mixture of N1 and N2 isomers. How can I control the regioselectivity?
This is one of the most common post-synthesis modification challenges. The pyrazole moiety contains two nucleophilic nitrogen atoms (N1 and N2), and their relative reactivity is subtly influenced by a range of factors. Achieving selective alkylation requires careful control over the reaction environment.
Underlying Principles: The regiochemical outcome of N-alkylation is a classic example of kinetic versus thermodynamic control, heavily influenced by the nature of the ion pair formed between the deprotonated pyrazolopyrimidine and the cation of the base, as well as solvent interactions.[1][2][3]
In non-coordinating solvents like THF , a close or tight ion pair (CIP/TIP) often forms. The cation (e.g., Na+) may coordinate with both N1 and the adjacent N7 of the pyrimidine ring, sterically hindering the N1 position and directing the alkylating agent to the more accessible N2 position.[1][2]
In highly polar, coordinating solvents like DMSO or DMF , the cation is effectively solvated, leading to a solvent-separated ion pair (SIP).[1][2] In this scenario, the inherent electronic properties of the anion dominate. The N1 position is generally more electron-rich and nucleophilic, making it the preferred site of alkylation.[4][5]
Troubleshooting Strategies:
Solvent and Base Selection is Critical: The choice of solvent and base is the most powerful tool for directing regioselectivity. As a primary strategy, modifying these two parameters will have the most significant impact. Alkylations in aqueous base often yield predominantly N1-alkylated products.[4] In contrast, using a strong base like sodium hydride (NaH) or sodium bis(trimethylsilyl)amide (NaHMDS) in different solvents can completely reverse the selectivity.[1][2][3]
Condition
Predominant Isomer
Rationale
Source(s)
NaHMDS in THF
N2-Alkylation
Forms a tight ion pair (TIP) where the cation coordinates with N1 and N7, sterically directing attack to N2.
Employ Orthogonal Protecting Group Strategy: When solvent and base screening is insufficient, a protecting group strategy offers definitive control.
For N2-Alkylation: Protect the N1 position first. A removable group like a p-methoxybenzyl (PMB) or a tetrahydropyranyl (THP) group can be installed. Subsequent alkylation will be directed to the N2 position.[4][6]
For N1-Alkylation: It is sometimes possible to selectively protect the N2 position. For example, reaction with dihydropyran under acid catalysis can yield the N2-THP protected isomer, leaving N1 available for functionalization.[4]
Consider the Alkylating Agent: The nature of the electrophile can play a role. Bulkier alkylating agents may exhibit a greater preference for the less sterically hindered nitrogen, which can vary depending on the substitution pattern of your specific pyrazolo[4,3-d]pyrimidine.
Experimental Protocol: Solvent-Controlled Regioselective Methylation of 4-methoxy-1H-pyrazolo[3,4-d]pyrimidine
This protocol, adapted from the literature, demonstrates the dramatic effect of solvent choice.[2][3]
For N2-Selective Methylation:
To a solution of 4-methoxy-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq) in anhydrous THF at 0 °C under an inert atmosphere (N₂ or Ar), add sodium bis(trimethylsilyl)amide (NaHMDS, 1.1 eq, as a 1M solution in THF) dropwise.
Stir the resulting solution at 0 °C for 30 minutes.
Add iodomethane (1.2 eq) dropwise.
Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC or LC-MS.
Upon completion, quench the reaction carefully with saturated aqueous NH₄Cl solution.
Extract the product with ethyl acetate, dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography to separate the major N2-methylated product from the minor N1 isomer.
For N1-Selective Methylation:
Follow the same procedure as above, but substitute anhydrous DMSO for THF as the solvent.
The reaction will predominantly yield the N1-methylated product.
Caption: Decision workflow for achieving regioselective N-alkylation.
Q2: During the initial cyclocondensation to form the pyrazole ring, I'm getting an undesired regioisomer of the aminopyrazole precursor. How can I control this step?
The construction of the pyrazolo[4,3-d]pyrimidine scaffold typically begins with the synthesis of a substituted aminopyrazole, which is then cyclized to form the fused pyrimidine ring.[7][8] A common route involves the reaction of a substituted hydrazine with an unsymmetrical three-carbon synthons like a β-ketonitrile or an (ethoxymethylene)malononitrile derivative. The regioselectivity here determines the final substitution pattern.
Underlying Principles: The reaction of a substituted hydrazine (R-NH-NH₂) with an unsymmetrical β-dicarbonyl or equivalent (R¹-CO-CH₂-CO-R²) can proceed via two pathways. The outcome depends on which carbonyl is initially attacked by the substituted (-NHR) or unsubstituted (-NH₂) nitrogen of the hydrazine. This is governed by a delicate balance of steric and electronic factors, as well as the reaction conditions.[9]
Electronic Effects: An electron-withdrawing group near one carbonyl will increase its electrophilicity, making it a more likely target for nucleophilic attack.[9]
Steric Effects: A bulky substituent on the hydrazine or near one of the carbonyls will direct the initial attack to the less sterically hindered position.[9]
Reaction Conditions (pH): The pH is often the most critical factor.[9]
Under neutral or basic conditions , the more nucleophilic -NH₂ group of the hydrazine typically attacks the more electrophilic carbonyl carbon first.
Under acidic conditions , the -NH₂ group can be protonated, reducing its nucleophilicity. This can change the mechanism, sometimes favoring initial attack by the less basic -NHR group or altering the reactivity of the dicarbonyl component, potentially reversing the regioselectivity.[9]
Troubleshooting Strategies:
Systematic pH Screening: Run the cyclocondensation reaction under acidic (e.g., acetic acid, catalytic HCl), neutral, and basic (e.g., sodium acetate, piperidine) conditions to determine the optimal pH for forming your desired isomer.[9]
Modify Precursor Design: If possible, alter the electronic or steric properties of your starting materials. For example, replacing a methyl group with a trifluoromethyl group on the β-dicarbonyl component will strongly activate the adjacent carbonyl, providing powerful electronic steering.
Temperature Control: Perform the reaction at different temperatures (e.g., 0 °C, room temperature, reflux) to investigate whether the reaction is under kinetic or thermodynamic control. Lower temperatures often favor the kinetically controlled product.[9]
Microwave Irradiation: Microwave-assisted synthesis has been shown to modulate regioselectivity in some pyrazole formations, potentially by favoring a specific reaction pathway due to rapid heating.[10]
Technical Support Center: Handling and Stabilizing 1H-Pyrazolo[4,3-d]pyrimidin-5-amine
Welcome to the Technical Support Center for 1H-pyrazolo[4,3-d]pyrimidin-5-amine and its derivatives. This privileged bicyclic heterocyclic scaffold is a cornerstone in the development of cyclin-dependent kinase (CDK) inh...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for 1H-pyrazolo[4,3-d]pyrimidin-5-amine and its derivatives. This privileged bicyclic heterocyclic scaffold is a cornerstone in the development of cyclin-dependent kinase (CDK) inhibitors, PI3K inhibitors, and microtubule-targeting agents (MTAs)[1]. However, researchers frequently encounter significant handling bottlenecks. Due to its rigid, planar structure and multiple hydrogen-bond donors/acceptors, the scaffold is prone to hydrolytic degradation at extreme pH, oxidative vulnerability at the exocyclic amine, and rapid precipitation in aqueous media[2][3].
This guide is designed for drug development professionals and provides field-proven, self-validating protocols to ensure the structural integrity and solubility of your compounds during in vitro and in vivo assays.
Part 1: Troubleshooting Guide – Common Instability Modes
Understanding the causality behind compound degradation is critical. The table below summarizes the quantitative thresholds and interventions for the three primary modes of instability encountered with this scaffold.
Instability Mode
Primary Catalyst
Critical Threshold
Recommended Intervention
Validation Metric
Aqueous Precipitation
Solvent shift (DMSO to Water)
< 5% Co-solvent ratio
Stepwise dilution with 10–20% PEG400 or cyclodextrins
OD₆₀₀ < 0.05 (Absence of colloidal aggregates)
Hydrolytic Cleavage
Extreme pH environments
pH < 4.0 or pH > 8.0
Buffer strictly to pH 6.5–7.0 (e.g., HEPES, PBS)
HPLC purity > 98% over 48 hours
Amine Oxidation
Dissolved O₂ and UV Light
> 2 hours ambient exposure
Addition of 1 mM DTT; use of amber/opaque vials
LC-MS (Absence of M+16 Da oxidation peak)
Part 2: Step-by-Step Methodologies
Protocol A: Preparation of High-Stability Aqueous Stock Solutions
When diluting from a DMSO stock into aqueous media, the rapid decrease in the dielectric constant forces the highly lipophilic pyrazolo[4,3-d]pyrimidine core to undergo nucleation and micro-precipitation. This protocol utilizes a co-solvent transition to prevent supersaturation[3].
Step 1: Primary Solubilization. Dissolve the lyophilized 1H-pyrazolo[4,3-d]pyrimidin-5-amine hydrochloride in 100% anhydrous DMSO to create a 10 mM master stock. Causality: Anhydrous DMSO prevents premature hydrolysis.
Step 2: Co-solvent Transition. In a separate amber vial, prepare a transition buffer consisting of 20% PEG400 and 80% HEPES buffer (50 mM, pH 6.8). Causality: PEG400 acts as a surfactant-like intermediate, shielding the hydrophobic core from immediate water exposure, while pH 6.8 maintains the pyrazole nitrogen in its stable, neutral tautomeric state.
Step 3: Antioxidant Fortification. Add 1 mM Dithiothreitol (DTT) to the transition buffer and purge the vial with Argon gas for 30 seconds. Causality: The exocyclic amine at position 5 is susceptible to N-oxidation; DTT acts as a sacrificial reductant.
Step 4: Stepwise Dilution. Slowly vortex the transition buffer while adding the 10 mM DMSO stock dropwise to achieve your final working concentration (e.g., 100 µM).
Step 5: Self-Validation. Measure the optical density of the final solution at 600 nm. An OD₆₀₀ > 0.05 indicates micro-precipitation. If this occurs, increase the PEG400 ratio by 5% increments.
Protocol B: Nanocarrier Encapsulation for In Vivo Studies
For animal models, high concentrations of DMSO/PEG are toxic. Literature demonstrates that encapsulating pyrazolo-pyrimidines in carrier systems like Halloysite nanotubes (HNTs) or cyclodextrins significantly enhances bioavailability and prevents enzymatic degradation[2].
Step 1: Prepare a 5% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in sterile saline (0.9% NaCl).
Step 2: Add the 1H-pyrazolo[4,3-d]pyrimidin-5-amine powder directly to the HP-β-CD solution.
Step 3: Sonicate the mixture in a water bath at 37°C for 30 minutes until the solution is optically clear. Causality: Acoustic cavitation forces the hydrophobic bicyclic core into the lipophilic cavity of the cyclodextrin, leaving the hydrophilic exterior to interact with the saline.
Step 4: Filter sterilize through a 0.22 µm PTFE membrane. Self-Validation: Analyze the pre- and post-filtration concentrations via HPLC. A concentration drop >5% indicates incomplete complexation.
Part 3: Degradation and Stabilization Workflow
The following diagram illustrates the logical relationship between the environmental stressors acting on the molecule and the corresponding formulation interventions.
Degradation pathways and stabilization strategies for pyrazolo[4,3-d]pyrimidines.
Part 4: Frequently Asked Questions (FAQs)
Q: Why does my compound degrade significantly faster in basic solutions (pH > 8.5)?A: The 1H-pyrazole ring possesses a weakly acidic proton (pKa ~8.0 depending on substitutions). At high pH, this proton is lost, generating an anionic species. This electron-rich state disrupts the aromatic stability of the fused pyrimidine ring, making the carbon centers highly susceptible to nucleophilic attack by hydroxide ions, leading to rapid ring-opening hydrolysis.
Q: Can I subject my DMSO master stocks to repeated freeze-thaw cycles?A: No. DMSO is highly hygroscopic. Repeated freeze-thaw cycles cause atmospheric moisture to condense inside the vial. Because 1H-pyrazolo[4,3-d]pyrimidin-5-amine has exceptionally low aqueous solubility, these localized micro-pockets of water will cause the compound to irreversibly crystallize out of solution. Always aliquot your master stocks for single-use applications.
Q: I am seeing a +16 Da mass shift in my LC-MS analysis after 24 hours in cell media. What is happening?A: A +16 Da shift is the hallmark of oxidation (addition of an oxygen atom). In standard cell culture media (which is oxygenated and often exposed to ambient light), the exocyclic amine at position 5, or the pyrimidine nitrogens, can undergo N-oxidation to form an N-oxide. To prevent this, prepare your dilutions fresh, use amber vials to block photo-oxidation, and consider adding a compatible antioxidant like ascorbic acid or DTT to your assay buffer.
Bioorganic & Medicinal Chemistry Letters. Novel pyrazolo[4,3-d]pyrimidine microtubule targeting agents (MTAs): Synthesis, structure−activity relationship, in Vitro and in Vivo evaluation as antitumor agents.2[2]
Journal of Medicinal Chemistry (ACS Publications). 3,5,7-Substituted Pyrazolo[4,3-d]Pyrimidine Inhibitors of Cyclin-Dependent Kinases and Cyclin K Degraders.1[1]
Google Patents. US20120202785A1 - Heterocyclic compounds and methods of use.3[3]
Troubleshooting low yield in cyclization of aminopyrazole precursors
Welcome to the Advanced Synthesis Support Center. Aminopyrazoles are highly versatile precursors essential for synthesizing complex heterocycles like pyrazolo-pyrimidines and pyrazolo-pyridines—core scaffolds in modern k...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Synthesis Support Center. Aminopyrazoles are highly versatile precursors essential for synthesizing complex heterocycles like pyrazolo-pyrimidines and pyrazolo-pyridines—core scaffolds in modern kinase inhibitors and purine analogs. However, their cyclization is notoriously prone to low yields due to competing regioselectivity, incomplete conversion, and intermediate degradation.
This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you optimize your cyclization workflows.
Diagnostic Decision Tree
Caption: Diagnostic workflow for troubleshooting aminopyrazole cyclization yields.
Q: My LC-MS shows complete consumption of the aminopyrazole, but the isolated yield of my target pyrazolopyrimidine is <30%. I see a major byproduct with the exact same mass. What is happening?
A: You are likely trapped in a regioselectivity bottleneck. Aminopyrazoles possess multiple non-equivalent nucleophilic centers (N1, N2, and the exocyclic NH₂ group). When reacting with 1,3-dielectrophiles (such as cyclic 1,3-diketones or ynones), parallel reaction pathways can lead to different regioisomers, such as pyrazolo[1,5-a]pyrimidines versus pyrazolo[5,1-b]quinazolines[1].
The Causality: This is a classic competition between kinetic and thermodynamic control. Under basic conditions at low temperatures (e.g., 0 °C), the initial Michael addition of the aminopyrazole to the electrophile is fast, and the subsequent rapid cyclization traps the kinetic regioisomer[2]. Conversely, neutral conditions and elevated temperatures allow the initial Michael adducts to equilibrate, driving the reaction toward the thermodynamically preferred substituted product[2].
Actionable Solution: If you are obtaining the wrong isomer, invert your thermal and pH conditions. Use 0 °C with a strong base to force kinetic trapping, or reflux in a neutral/mildly acidic environment (like glacial acetic acid) to allow thermodynamic equilibration.
Q: I am attempting a cyclocondensation of an ynone with 3-aminopyrazole using KOH in DMSO at 100 °C, but my yield is stuck at 12%. How can I push this reaction to completion?
A: Highly polar aprotic solvents like DMSO combined with strong bases (KOH) often lead to premature degradation of the ynone or incomplete conversion[3].
The Causality: The cyclization mechanism requires the base to abstract an acidic proton, forming an allene intermediate. This intermediate must then undergo a critical proton transfer step before the final intramolecular cyclization and dehydration can occur[4]. In an aprotic solvent, this proton transfer is kinetically hindered, leaving the reactive allene intermediate vulnerable to degradation. By switching to a protic solvent like ethanol and a milder base like K₂CO₃, the solvent actively stabilizes the allene intermediate and facilitates the necessary proton shuttling, boosting yields dramatically[4].
Module 3: Precursor Hydrolysis and Side Reactions
Q: I'm synthesizing aminopyrazoles from isoxazoles to use as precursors, but my single-step hydrazine method yields a messy mixture with low recovery. Why?
A: While single-step methods use hydrazine to simultaneously open the isoxazole ring and cyclize to the aminopyrazole, they are often slow (taking up to 15 hours) and prone to side reactions depending on the substrate's electronic nature[5]. In situ NMR studies reveal that a two-step process—first using hydroxide to deprotonate and open the ring to a ketonitrile intermediate, followed by the addition of acetic acid and hydrazine—provides much cleaner conversion. This isolates the rate-limiting enolate formation step from the cyclization step, preventing competitive degradation pathways[5].
Quantitative Data: Solvent & Base Optimization
The following table summarizes the dramatic impact of solvent and base selection on the cyclocondensation of ynones with 3-aminopyrazole, demonstrating the shift from aprotic to protic conditions[3].
Entry
Solvent
Base
Temp (°C)
Time (h)
Yield (%)
Mechanistic Observation
1
DMSO
KOH
100
12
12%
Strong base/aprotic solvent leads to incomplete conversion and degradation.
2
DMSO
K₂CO₃
100
12
18%
Milder base improves yield slightly, but aprotic solvent still hinders proton transfer.
3
DMF
K₂CO₃
100
12
<20%
Similar to DMSO; poor stabilization of the allene intermediate.
4
H₂O
K₂CO₃
80
12
~25%
Protic environment helps, but poor solubility of organic precursors limits the reaction.
5
Ethanol
K₂CO₃
80
12
85%
Optimal solubility and protic stabilization of the cyclization transition state.
Standardized Self-Validating Protocol
Transition-Metal-Free Synthesis of Pyrazolopyrimidines via Ynone Cyclocondensation [4]
This protocol is designed as a self-validating system. Do not proceed to the next step until the validation checkpoint is confirmed.
Step 1: Reaction Assembly
In an oven-dried round-bottom flask, dissolve the ynone (1.0 equiv.) and 3-aminopyrazole (1.5 equiv.) in absolute ethanol (0.2 M concentration).
Add K₂CO₃ (2.0 equiv.) to the stirring solution at room temperature.
Step 2: Thermal Cyclocondensation
Equip the flask with a reflux condenser and heat the mixture to 80 °C.
Maintain vigorous stirring for 12 hours. The protic solvent will facilitate the allene proton-transfer intermediate.
Step 3: Validation Checkpoint 1 (In-Process)
Action: Pull a 50 µL aliquot, dilute in MeCN, and analyze via LC-MS.
Validation: You must observe the complete disappearance of the ynone mass. The dominant peak should correspond to the desired pyrazolopyrimidine mass [M+H]+, which is the sum of the starting materials minus 18 Da (loss of H₂O during cyclization). If the intermediate adduct [M+H+18]+ is still present, continue heating for an additional 4 hours.
Step 4: Workup & Isolation
Cool the reaction mixture to room temperature.
Concentrate the ethanol under reduced pressure.
Dilute the crude residue with ethyl acetate and wash with distilled water (3x) to remove the K₂CO₃ and unreacted 3-aminopyrazole.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via silica gel chromatography if trace impurities remain.
Action: Perform ¹H NMR (400 MHz, DMSO-d6) on the isolated solid.
Validation: Confirm the disappearance of the broad singlet corresponding to the exocyclic -NH₂ group of the starting aminopyrazole (typically found between δ 5.0–6.5 ppm). The appearance of highly deshielded aromatic protons (δ 8.0–9.5 ppm) confirms the successful formation of the fused pyrimidine ring.
References
Rational synthesis of pyrazolopyrimidines via cyclocondensation of ynones obtained from the Sonogashira reaction. nih.gov. 4
Selective Synthesis of 3- or 5-Substituted Aminopyrazoles: A Michael Equilibration Model to Control Site Selectivity in the Condensation toward Aminopyrazoles. thieme-connect.com. 2
Regioselectivity in the multicomponent reaction of 5-aminopyrazoles, cyclic 1,3-diketones and dimethylformamide dimethylacetal under controlled microwave heating. d-nb.info. 1
Synthesis of Aminopyrazoles from Isoxazoles: Comparison of Preparative Methods by in situ NMR Analysis. organic-chemistry.org. 5
Strategies to reduce off-target effects of pyrazolo[4,3-d]pyrimidine inhibitors
Technical Support Center: Pyrazolo[4,3-d]pyrimidine Inhibitors From the Desk of a Senior Application Scientist Welcome to the technical support center for pyrazolo[4,3-d]pyrimidine inhibitors. This guide is designed for...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Pyrazolo[4,3-d]pyrimidine Inhibitors
From the Desk of a Senior Application Scientist
Welcome to the technical support center for pyrazolo[4,3-d]pyrimidine inhibitors. This guide is designed for researchers, scientists, and drug development professionals who are leveraging this versatile scaffold and wish to enhance the selectivity and minimize the off-target effects of their compounds. We will move beyond simple protocols to explore the causality behind experimental choices, empowering you to troubleshoot effectively and design more precise chemical tools and therapeutics.
Part 1: Troubleshooting Guide
This section addresses specific issues you may encounter during your experimental work. We focus on diagnosing the problem and providing actionable, step-by-step solutions.
Q1: My inhibitor is showing significant toxicity in cell-based assays, even at concentrations where the intended target is not fully inhibited. How can I determine if this is due to off-target effects?
This is a classic and critical challenge. Unexplained cytotoxicity often points towards unintended molecular interactions, or "off-targets." The key is to systematically de-risk your compound by distinguishing between on-target and off-target toxicity.
Causality: The pyrazolo[4,3-d]pyrimidine scaffold is known to bind to the ATP pocket of a wide range of kinases. If your compound's structure is not sufficiently optimized, it can inhibit kinases essential for cell survival, such as those in critical pro-survival or cell cycle pathways, leading to toxicity that is independent of your primary target.
Troubleshooting Workflow:
Confirm On-Target Engagement in Cells: First, verify that your compound engages the intended target in the cellular environment at the concentrations causing toxicity. The Cellular Thermal Shift Assay (CETSA®) is an invaluable tool for this, as it measures direct target binding in intact cells. A lack of target engagement at toxic concentrations is a strong indicator of off-target-driven cytotoxicity.
Broad-Spectrum Kinase Profiling: To identify potential off-target culprits, perform a comprehensive kinase screen. Services like the KINOMEscan™ (DiscoverX) or reaction biology's portfolio are the industry standard. Screen your compound at a concentration known to cause toxicity (e.g., 1 µM). The resulting data will reveal which kinases are potently inhibited.
Correlate Off-Targets with Known Toxicity Pathways: Analyze the list of identified off-targets. Are any of them known to be critical for cell viability? For example, inhibition of kinases like CDK2 or PLK1 can induce cell cycle arrest and apoptosis. Resources like the IUPHAR/BPS Guide to PHARMACOLOGY can help you research the function of these off-target kinases.
Rescue Experiment with a Structurally Different Inhibitor: If you identify a plausible off-target, try to "rescue" the phenotype. For instance, if your compound hits Target X and Off-Target Y, find a known, selective inhibitor for Target X that is structurally distinct from your compound. If this second inhibitor does not cause toxicity at concentrations that produce the desired on-target effect, it strongly suggests your compound's toxicity is driven by Off-Target Y.
Workflow Diagram: Diagnosing Off-Target Toxicity
Caption: A systematic workflow to determine if unexpected cytotoxicity is driven by off-target effects.
Q2: My pyrazolo[4,3-d]pyrimidine inhibitor is highly potent in a biochemical assay (e.g., IC50 < 10 nM) but shows weak activity in my cellular assay (e.g., EC50 > 1 µM). What's causing this discrepancy?
This is a frequent and frustrating issue in early-stage drug discovery. A significant drop-off in potency between a purified enzyme assay and a cell-based assay points to physicochemical or cell-specific factors that prevent the compound from reaching its target.
Causality:
Poor Cell Permeability: The compound may not be able to efficiently cross the cell membrane to reach its intracellular target.
Efflux by Transporters: The compound could be a substrate for efflux pumps like P-glycoprotein (P-gp), which actively remove it from the cell.
High Protein Binding: The compound may bind extensively to proteins in the cell culture medium (like albumin) or intracellularly, reducing the free concentration available to engage the target.
Metabolic Instability: The compound could be rapidly metabolized by the cells into an inactive form.
Modify scaffold to reduce polar surface area or increase lipophilicity (logP).
Active Efflux
Caco-2 bidirectional permeability assay; re-run cellular assay with known P-gp inhibitors (e.g., verapamil).
Modify structure to reduce recognition by efflux transporters.
High Protein Binding
Plasma protein binding (PPB) assay.
Re-design to decrease lipophilicity; test in serum-free media as a control.
Metabolic Instability
Incubate with liver microsomes or hepatocytes and measure compound degradation via LC-MS.
Modify metabolically liable sites (e.g., replace methyl groups with CF3).
Part 2: Frequently Asked Questions (FAQs)
This section provides answers to broader questions regarding the design and application of pyrazolo[4,3-d]pyrimidine inhibitors.
Q3: What are the most common off-targets for pyrazolo[4,3-d]pyrimidine inhibitors, and what is the structural basis for this?
Answer: The most common off-targets are typically other kinases that share structural homology in the ATP-binding pocket, particularly around the "hinge" region where the pyrazolo[4,3-d]pyrimidine core forms critical hydrogen bonds.
Src-Family Kinases (SFKs): Many pyrazolo[4,3-d]pyrimidines show activity against SFKs like Src, Lyn, and Fyn. This is because the overall shape and electrostatics of the ATP pocket are conserved.
Abl Kinase: The BCR-Abl fusion protein is another frequent off-target, which led to the development of inhibitors like dasatinib, which is based on a related scaffold and hits both Abl and SFKs.
VEGFR2: Kinases involved in angiogenesis are also common off-targets, which can be a desired polypharmacology or an unwanted side effect depending on the therapeutic goal.
The structural basis lies in the scaffold's ability to act as a "hinge-binder." The nitrogen atoms in the pyrazole and pyrimidine rings often form two or three hydrogen bonds with the backbone of the kinase hinge region, a highly conserved interaction motif. Selectivity is therefore achieved not by changing the core hinge-binding motif, but by optimizing substituents at other positions (like the C3 and N1 positions) to create specific interactions with non-conserved regions of the ATP pocket.
Selectivity Profile Visualization
Caption: Illustrative selectivity profile of an early-stage inhibitor hitting multiple kinase families.
Q4: How can I proactively design more selective pyrazolo[4,3-d]pyrimidine inhibitors from the start?
Answer: Proactive design, or "selectivity by design," is a cornerstone of modern medicinal chemistry. It involves leveraging structural biology and computational tools to exploit differences between your primary target and known off-targets.
Key Strategies:
Structure-Based Drug Design (SBDD):
Obtain Crystal Structures: Co-crystallize your lead compound with your primary target and, if possible, with a key off-target.
Identify Selectivity Pockets: Overlay the structures. Look for differences in amino acid residues, pocket size, or flexibility near your compound. For example, a glycine in the target versus a bulky valine in the off-target (the "gatekeeper" residue) creates a "selectivity pocket" you can exploit by adding a substituent that only fits in the target's larger pocket.
Target the "Back Pocket": Many kinases have a less-conserved "back pocket" or "allosteric site" adjacent to the ATP-binding site. Designing moieties on your scaffold that extend into this region is a highly effective strategy for achieving selectivity.
Computational Modeling:
Molecular Docking: Before synthesis, dock virtual compound libraries into the crystal structures of your target and off-targets to predict binding affinities and poses.
Free Energy Perturbation (FEP): Use FEP calculations to more accurately predict how small chemical modifications will impact binding affinity for both the on-target and off-targets. This can save significant synthetic effort.
Illustrative Data: Improving Selectivity
Compound
Primary Target IC50 (nM)
Off-Target (Src) IC50 (nM)
Selectivity Index (Src/Primary)
Key Modification
Gen 1 Lead
15
30
2x
Small methyl group at C3 position.
Gen 2 Optimized
12
>1000
>83x
Bulky cyclopropyl group at C3 designed to exploit a larger pocket in the primary target.
Part 3: Key Experimental Protocols
A robust experimental design is self-validating. Here is a detailed protocol for a foundational assay in confirming target engagement and selectivity in a cellular context.
Protocol: Cellular Thermal Shift Assay (CETSA®)
This protocol outlines the Western Blot-based CETSA workflow to assess target engagement of your pyrazolo[4,3-d]pyrimidine inhibitor in intact cells.
Objective: To determine if the inhibitor binds to and stabilizes its target protein inside the cell, leading to a higher melting temperature.
Materials:
Cultured cells expressing the target protein.
Your pyrazolo[4,3-d]pyrimidine inhibitor dissolved in DMSO.
Phosphate-buffered saline (PBS) with protease/phosphatase inhibitors.
PCR tubes or 96-well PCR plate.
Thermal cycler.
Equipment for cell lysis (e.g., sonicator, freeze-thaw cycles).
Equipment for protein quantification (e.g., BCA assay).
SDS-PAGE and Western Blotting reagents and equipment.
A validated primary antibody against your target protein.
Methodology:
Cell Treatment:
Plate cells and grow to ~80% confluency.
Treat the cells with your inhibitor at various concentrations (e.g., 0.1, 1, 10 µM) and a vehicle control (DMSO) for 1-2 hours at 37°C.
Heating Step:
Harvest the cells by trypsinization, wash with PBS, and resuspend in PBS with inhibitors.
Aliquot the cell suspension for each treatment condition into separate PCR tubes.
Place the tubes in a thermal cycler. Create a temperature gradient program (e.g., ranging from 40°C to 68°C in 2°C increments) and heat for 3 minutes. Include a non-heated (room temperature) control.
Cell Lysis and Protein Separation:
Lyse the cells by three rapid freeze-thaw cycles (liquid nitrogen and a 37°C water bath).
Separate the soluble protein fraction (containing stabilized, non-denatured protein) from the precipitated, denatured protein by centrifugation at 20,000 x g for 20 minutes at 4°C.
Analysis by Western Blot:
Carefully collect the supernatant (soluble fraction) from each sample.
Quantify the total protein concentration in each supernatant.
Normalize the protein concentration for all samples.
Perform SDS-PAGE and Western Blotting using a primary antibody specific for your target protein.
Data Interpretation:
Quantify the band intensity for each lane.
For each treatment condition, plot the percentage of soluble target protein against the temperature.
A successful inhibitor will cause a rightward shift in the melting curve, indicating that the target protein is stabilized at higher temperatures. The magnitude of this shift correlates with target engagement.
References
Zuccotto, F., et al. (2010). The versatile scaffold of pyrazolo[3,4-d]pyrimidines and pyrazolo[4,3-d]pyrimidines in medicinal chemistry. Future Medicinal Chemistry. Available at: [Link]
Wu, H., et al. (2014). Discovery of a Potent and Selective Pyrazolo[4,3-d]pyrimidine-Based ROCK-I/II Inhibitor (RKI-1313) with in Vivo Activity in a Breast Cancer Model. ACS Medicinal Chemistry Letters. Available at: [Link]
Martinez Molina, D., et al. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science. Available at: [Link]
Cicenas, J., et al. (2015). PLK1: a promising drug target for cancer therapy. Oncotarget. Available at: [Link]
Lin, J. H., & Yamazaki, M. (2003). Role of P-glycoprotein in pharmacokinetics: clinical implications. Clinical Pharmacokinetics. Available at: [Link]
Tokarski, J. S., et al. (2006). The structure of Dasatinib (BMS-354825) bound to activated ABL kinase. Cancer Research. Available at: [Link]
Roskoski, R. Jr. (2016). A historical overview of protein kinase inhibitors. Pharmacological Research. Available at: [Link]
Optimization
Technical Support Center: Prodrug Strategies for 1H-Pyrazolo[4,3-d]pyrimidin-5-amine Delivery
Welcome to the Application Support Center. As a bioisostere of purines and roscovitine, the 1H-pyrazolo[4,3-d]pyrimidine scaffold is a privileged structure for kinase inhibition[1].
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Support Center. As a bioisostere of purines and roscovitine, the 1H-pyrazolo[4,3-d]pyrimidine scaffold is a privileged structure for kinase inhibition[1]. However, the flat aromatic core and the highly conjugated exocyclic 5-amine often result in high crystal lattice energy, leading to poor aqueous solubility and suboptimal cell permeability.
This guide provides researchers and drug development professionals with field-proven prodrug strategies, mechanistic troubleshooting, and self-validating protocols to overcome these delivery barriers.
Diagnostic Decision Matrix
Selecting the correct prodrug strategy requires identifying the primary delivery barrier of your specific 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative. Use the decision tree below to map your pharmacokinetic bottleneck to the appropriate chemical modification.
Diagnostic decision tree for 1H-pyrazolo[4,3-d]pyrimidin-5-amine prodrug selection.
Frequently Asked Questions (Mechanistic Insights)
Q1: Why does direct amidation of the 5-amine fail to yield an effective, cleavable prodrug in vivo?A1: The exocyclic 5-amine is highly conjugated with the electron-deficient pyrimidine ring. This conjugation dramatically reduces the nucleophilicity of the amine and increases the chemical stability of any resulting amide bond. Consequently, direct amides are highly resistant to enzymatic cleavage by amidases.
Solution: Instead of an amide, utilize a self-immolative carbamate linker attached to an amino acid (e.g., L-valine). This strategy leverages ubiquitous esterases to cleave the ester/peptide bond, which then triggers a rapid, spontaneous decarboxylation to release the free 5-amine[2].
Enzymatic cleavage and spontaneous decarboxylation of a carbamate prodrug.
Q2: How can we restrict the release of the active kinase inhibitor strictly to the tumor microenvironment?A2: Utilize a hypoxia-activated prodrug (HAP) strategy. By functionalizing the 5-amine with a bioreducible trigger (such as a nitroimidazole moiety), the prodrug remains sterically blocked and inactive in oxygen-rich (normoxic) tissues. In the hypoxic core of solid tumors, specific reductases convert the nitro group to an amine, initiating an electron cascade that cleaves the linker. This bioreduction strategy has been proven to yield a >2-fold potency increase under hypoxic conditions while maintaining robust stability in systemic biological fluids[3].
Root Cause: Steric hindrance around the carbamate linkage prevents esterase access, or the self-immolative step is electronically deactivated.
Self-Validating Protocol: LC-MS/MS Cleavage Assay
This protocol uses a positive control to ensure that a negative result is due to the prodrug's design, not degraded assay enzymes.
Preparation: Prepare a 10 µM solution of your pyrazolo-pyrimidine prodrug in Simulated Intestinal Fluid (SIF) or human plasma at 37°C. Self-Validation Step: In a parallel control vial, incubate 10 µM of a known esterase-sensitive prodrug (e.g., oseltamivir).
Sampling: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes.
Quenching: Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).
Precipitation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet proteins.
Analysis: Analyze the supernatant via LC-MS/MS. Monitor three masses: the parent prodrug, the carbamic acid intermediate, and the free 1H-pyrazolo[4,3-d]pyrimidin-5-amine.
Diagnostic Readout: If the control cleaves but your prodrug does not, esterases cannot access your linker. If your prodrug converts to the intermediate but the free 5-amine does not appear, the spontaneous decarboxylation is the rate-limiting bottleneck.
Issue B: Poor Yield or Activity Loss During Pyrazole N-Alkylation
Root Cause: The pyrazole ring contains two nitrogens (N1 and N2). Alkylation without proper directing groups often yields an inactive N2-isomer mixture[4].
Self-Validating Protocol: Regioselective Synthesis Workflow
Regioselective synthesis workflow and validation for N-alkylated prodrugs.
Protection: Protect the 5-amine using a Boc group. Due to poor nucleophilicity, this requires a strong base (e.g., NaH)[4].
Alkylation: React the protected scaffold with the desired alkyl halide in DMF with K₂CO₃ at 30°C for 16 hours[4].
Purification: Separate the resulting N1 and N2 isomers via RP-HPLC (35–60% acetonitrile in water, 0.05% TFA)[4].
Self-Validation (Critical): Perform 2D-NMR (NOESY/ROESY) on the isolated fractions. An NOE cross-peak between the newly added alkyl protons and the pyrimidine C7 proton definitively confirms N1-alkylation. Do not proceed to biological assays without this confirmation.
Deprotection: Perform TFA-mediated Boc deprotection to yield the final prodrug.
Quantitative Data Presentation
The following table summarizes the expected pharmacokinetic improvements when applying these prodrug strategies to the 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold[5].
Prodrug Strategy
Modification Site
Linker / Trigger
Aqueous Solubility (µg/mL)
Plasma t₁/₂ (min)
Target Compartment / Mechanism
Parent Scaffold
None
N/A
< 5
120
Systemic (Poor absorption)
Amino Acid
5-Amine
Valine-Carbamate
> 500
45
Systemic (PEPT1 Transporter)
Bioreducible
5-Amine
Nitroimidazole
< 10
> 240 (Normoxia)
Hypoxic Tumor Core (Reductases)
Lipidic
N1-Pyrazole
Alkyl Chain
< 5
180
Intracellular (Passive Diffusion)
References
[5] Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms. Arabian Journal of Chemistry.
[3] Pyrazolo[4,3-d]pyrimidine Derivatives as a Novel Hypoxia-Inducible Factor Prolyl Hydroxylase Domain Inhibitor for the Treatment of Anemia. ACS Medicinal Chemistry Letters.
[2] Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies. Journal of Medicinal Chemistry (ACS Publications).
[1] Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing.
[4] Design and Optimization of Selectivity-Tunable Toll-like Receptor 7/8 Agonists as Novel Antibody–Drug Conjugate Payloads. Journal of Medicinal Chemistry (ACS Publications).
1H-pyrazolo[4,3-d]pyrimidin-5-amine vs 1H-pyrazolo[3,4-d]pyrimidin-4-amine
As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate purine bioisosteres to design highly selective Type I kinase inhibitors. The pyrazolopyrimidine core is a highly privileged scaffold...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate purine bioisosteres to design highly selective Type I kinase inhibitors. The pyrazolopyrimidine core is a highly privileged scaffold in medicinal chemistry. However, subtle isomeric shifts in the nitrogen placement within the pyrazole ring drastically alter the compound's hydrogen-bonding geometry, target selectivity, and pharmacological utility.
This guide provides an in-depth technical comparison between 1H-pyrazolo[3,4-d]pyrimidin-4-amine and 1H-pyrazolo[4,3-d]pyrimidin-5-amine , focusing on their structural causality, target profiles, and the experimental methodologies required to validate their performance.
Structural Causality & Hinge-Binding Mechanics
Both scaffolds act as ATP-competitive inhibitors, meaning they must anchor into the highly conserved hinge region of the kinase ATP-binding pocket. The selectivity between the two isomers is driven by the spatial orientation of their hydrogen bond donors and acceptors.
1H-pyrazolo[3,4-d]pyrimidin-4-amine: This scaffold perfectly mimics the N7 and N9 positions of natural adenine. The 4-amino group corresponds directly to the 6-amino group of adenine. This geometric arrangement allows the molecule to act as a bidentate hydrogen bond donor/acceptor, perfectly anchoring into the hinge region of kinases like Src, BTK, and BRK 1[1].
1H-pyrazolo[4,3-d]pyrimidin-5-amine: In this isomer, the pyrazole nitrogens are shifted, and the primary amine is located at the 5-position. This structural shift alters the vector angles of the hydrogen bonds. Consequently, this scaffold loses affinity for standard Src/BTK hinge regions but gains an exceptional complementary fit for the ATP-binding pockets of Cyclin-Dependent Kinases (CDKs), acting as a potent bioisostere for roscovitine-like CDK inhibitors 2[2].
Target Selectivity Profiles
The distinct binding mechanics of these two isomers dictate their use in different therapeutic areas. The [3,4-d] isomer is primarily utilized in immunology and targeted oncology (e.g., B-cell lymphomas), whereas the [4,3-d] isomer is heavily utilized in cell-cycle regulation and anti-proliferative oncology models.
Fig 1: Target selectivity and downstream signaling pathways of the two isomeric scaffolds.
Quantitative Performance Comparison
To objectively evaluate the performance of these scaffolds, we must look at the biochemical IC50 data of their optimized derivatives. The table below summarizes the inhibitory potency of representative compounds derived from both scaffolds against their primary kinase targets.
To objectively quantify the IC50 of these pyrazolopyrimidine derivatives, a robust, self-validating biochemical assay is required. Because both scaffolds function as Type I ATP-competitive inhibitors, assay sensitivity is highly dependent on ATP concentration. We utilize a luminescence-based ADP detection system (e.g., ADP-Glo™). This system is inherently self-validating because it measures the direct product of the reaction (ADP) rather than the disappearance of the substrate, virtually eliminating false positives caused by auto-fluorescent compounds.
Fig 2: Self-validating luminescence workflow for quantifying ATP-competitive kinase inhibition.
Step-by-Step Protocol
Reagent Preparation & Control Setup: Prepare the kinase buffer (e.g., 40 mM Tris, 20 mM MgCl2, 0.1 mg/mL BSA, pH 7.4).
Self-Validation Causality: Always include a "No Kinase" well to establish the absolute background baseline, and a "Vehicle Control" (0.1% DMSO) to define 100% uninhibited kinase activity.
Inhibitor Titration: Perform a 10-point, 3-fold serial dilution of the pyrazolopyrimidine derivative in 100% DMSO, then dilute 1:100 in buffer to maintain a constant 1% DMSO final concentration across all wells.
Causality: Maintaining uniform DMSO concentration prevents solvent-induced variations in kinase folding or activity.
Equilibration: Combine the target kinase (e.g., Src or CDK2), specific peptide substrate, and the inhibitor. Incubate at room temperature for 15 minutes.
Causality: Pre-incubation allows the inhibitor to reach binding equilibrium with the kinase hinge region before ATP competition begins.
Reaction Initiation: Add ATP at the exact
Km
concentration for the specific kinase. Incubate for 60 minutes.
Causality: Maintaining ATP at the
Km
ensures the assay is sensitive enough to detect competitive displacement while avoiding artificial potency inflation that occurs at sub-
Km
levels.
ATP Depletion: Add the ADP-Glo™ Reagent and incubate for 40 minutes.
Causality: This reagent halts the kinase reaction and enzymatically degrades all unreacted ATP. This is the critical self-validating step: it ensures that any subsequent signal is exclusively derived from the ADP generated by the kinase, not residual ATP background.
Signal Generation & Readout: Add the Kinase Detection Reagent.
Causality: This converts the generated ADP back into ATP, which immediately drives a luciferase-mediated reaction. Read the luminescence. The light output is directly proportional to kinase activity, allowing for precise IC50 calculation via non-linear regression.
References
Title: Design, Synthesis, and Structure–Activity Relationship Studies of 3-(Phenylethynyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Derivatives as a New Class of Src Inhibitors with Potent Activities in Models of Triple Negative Breast Cancer
Source: ACS Publications (Journal of Medicinal Chemistry)
URL:1
Title: Pyrazolo[4,3-d]pyrimidines as New Generation of Cyclin-Dependent Kinase Inhibitors
Source: ResearchGate
URL:2
Title: Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor
Source: Arabian Journal of Chemistry
URL:3
Title: Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors
Source: PMC (nih.gov)
URL:4
Title: Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms
Source: Arabian Journal of Chemistry
URL:5
Comparing kinase selectivity of pyrazolo[4,3-d]pyrimidine isomers
Title: Unlocking Kinase Selectivity: A Comparative Guide to Pyrazolo[4,3-d]pyrimidine Isomers in Drug Discovery As a Senior Application Scientist navigating the complex landscape of targeted therapeutics, I frequently ev...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Unlocking Kinase Selectivity: A Comparative Guide to Pyrazolo[4,3-d]pyrimidine Isomers in Drug Discovery
As a Senior Application Scientist navigating the complex landscape of targeted therapeutics, I frequently evaluate the translational potential of novel kinase inhibitors. The pyrazolo[4,3-d]pyrimidine scaffold has emerged as a highly versatile bioisostere of the purine ring. By mimicking the adenine moiety of ATP, these compounds competitively bind to the kinase domain[1]. However, achieving precise kinase selectivity—moving from pan-cyclin-dependent kinase (CDK) inhibition to isoform-specific targeting—requires a rigorous understanding of structural isomerism.
This guide objectively compares the kinase selectivity profiles of pyrazolo[4,3-d]pyrimidine derivatives, focusing on how N1/N2 tautomerism and specific C3/C5/C7 substitutions dictate target affinity. By pairing structural causality with self-validating experimental protocols, we provide a robust framework for evaluating these compounds in preclinical drug development.
Structural Causality: The Role of Isomerism in Kinase Binding
The efficacy of pyrazolo[4,3-d]pyrimidines as ATP-competitive inhibitors is rooted in their ability to anchor into the kinase hinge region. Crystallographic analyses of these compounds complexed with CDK2 reveal a highly conserved binding mode: the core is sandwiched between hydrophobic side chains (e.g., Ile10 and Leu134), while the nitrogen atoms participate in critical hydrogen bonds[2].
The N1 vs. N2 Dynamic: The N2 nitrogen typically acts as a strong hydrogen bond acceptor (interacting with Glu81 in CDK2), while the N1 nitrogen forms a weaker interaction with the backbone amide of Leu83[2]. Modifications that lock the scaffold into specific N1- or N2-alkylated isomers drastically alter the electron density and hydrogen-bonding vector, fundamentally shifting the selectivity profile.
Pan-CDK vs. Selective Targeting: Standard 3,5,7-trisubstituted derivatives (e.g., Compound 7) act as potent pan-CDK inhibitors, significantly outperforming their purine counterparts like roscovitine[1]. However, introducing steric bulk or conformational twists—such as replacing a 4-phenylbenzyl ring with a 2-phenylbenzyl group at the C7 position (as seen in the derivative LGR6768)—forces the molecule to exploit the unique plasticity of the CDK7 active site. This grants LGR6768 nanomolar selectivity for CDK7 over cell-cycle CDKs like CDK2[3]. Furthermore, specific C5 substitutions can even convert these inhibitors into molecular glues that induce targeted degradation of cyclin K[4].
Quantitative Comparison of Kinase Selectivity
To objectively evaluate these structural modifications, we must compare the biochemical IC50 values of a standard purine inhibitor against two distinct pyrazolo[4,3-d]pyrimidine profiles: a pan-CDK optimized isomer and a highly selective derivative.
Table 1: Kinase Selectivity Profile (IC50 in μM) of Pyrazolo[4,3-d]pyrimidine Derivatives
(Data synthesized from biochemical profiling assays of recombinant human protein kinases[1],[3])
Mechanistic Pathway Visualization
Understanding the downstream consequences of these selectivity profiles is critical. Pan-CDK inhibitors primarily arrest the cell cycle via CDK2/Rb pathways, whereas CDK7-selective isomers disrupt gene transcription by preventing RNA Polymerase II phosphorylation[3].
Mechanistic divergence of pyrazolo[4,3-d]pyrimidine isomers on CDK pathways.
Self-Validating Experimental Protocols
To confidently establish the selectivity of a novel pyrazolo[4,3-d]pyrimidine isomer, researchers must deploy a self-validating workflow. The protocols below are designed so that the intrinsic biochemical affinity (Protocol A) is orthogonally verified by functional cellular readouts (Protocol B).
Objective: Determine intrinsic IC50 values across a CDK panel.
Enzyme-Substrate Master Mix: Prepare recombinant CDKs (e.g., CDK2/CycE, CDK7/CycH) with their respective peptide substrates in a standard kinase buffer.
Causality: Using full-length, fully active recombinant complexes ensures the active site conformation mimics physiological states, which is critical for accurate isomer binding.
Compound Titration: Dispense pyrazolo[4,3-d]pyrimidine isomers in a 10-point dose-response curve (0.1 nM to 10 μM) into a 384-well plate.
ATP Initiation: Add ATP to a final concentration of 1 mM to initiate the reaction.
Causality: Because these isomers are ATP-competitive[4], assaying at physiological ATP concentrations (1 mM) rather than the standard 10 μM prevents artificially inflated drug potencies, ensuring the biochemical IC50 translates accurately to cellular models.
ADP Detection: Add ADP-Glo reagent to deplete unreacted ATP, followed by Kinase Detection Reagent to convert the generated ADP to luminescence.
Causality: Measuring ADP production is a universal, non-radioactive method that normalizes readout sensitivity across different kinase/substrate pairs, allowing for an objective, apples-to-apples cross-kinase comparison.
Protocol B: Cellular Target Engagement via Phospho-Immunoblotting
Objective: Validate the biochemical selectivity profile in a complex cellular environment.
Cell Treatment: Treat leukemia cell lines (e.g., SEM or MOLM-13)[3] with the isomers at 0.1x, 1x, and 10x their biochemical IC50 for 4, 8, and 24 hours.
Lysis and Extraction: Lyse cells in RIPA buffer heavily supplemented with phosphatase inhibitors (e.g., sodium orthovanadate, NaF).
Causality: Phosphatase inhibitors are absolutely critical; without them, endogenous phosphatases will rapidly erase the phosphorylation signatures during extraction, leading to false-positive target engagement signals.
Western Blotting: Resolve proteins via SDS-PAGE and transfer to PVDF membranes.
Dual-Probe Detection: Probe simultaneously for p-Rb (Ser807/811) and p-RNA Pol II CTD (Ser5/Ser7).
Causality: This is the core of the self-validating system. Rb phosphorylation is a direct readout of CDK2/4/6 (cell cycle) activity, whereas RNA Pol II CTD phosphorylation is a specific readout of CDK7 (transcription) activity[3]. A truly CDK7-selective isomer (like LGR6768) must deplete p-RNA Pol II at early time points without affecting p-Rb. If both are depleted simultaneously, the isomer lacks cellular selectivity, invalidating the biochemical claim.
References
Pyrazolo[4,3-d]pyrimidine Bioisostere of Roscovitine: Evaluation of a Novel Selective Inhibitor of Cyclin-Dependent Kinases with Antiproliferative Activity
Source: ACS Publications
URL:[Link]
Characterization of new highly selective pyrazolo[4,3-d]pyrimidine inhibitor of CDK7
Source: ResearchGate / bioRxiv
URL:[Link]
3,5,7-Substituted Pyrazolo[4,3-d]Pyrimidine Inhibitors of Cyclin-Dependent Kinases and Cyclin K Degraders
Source: ACS Publications
URL:[Link]
3,5,7-Substituted Pyrazolo[4,3-d]pyrimidine Inhibitors of Cyclin-Dependent Kinases and Their Evaluation in Lymphoma Models
Source: ACS Publications
URL:[Link]
A Researcher's Guide to the Cross-Reactivity Profile of 1H-pyrazolo[4,3-d]pyrimidin-5-amine Derivatives
Introduction: The Promise and Peril of a Privileged Scaffold The 1H-pyrazolo[4,3-d]pyrimidin-5-amine core belongs to the pyrazolopyrimidine family, a class of heterocyclic compounds that has garnered immense interest in...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Promise and Peril of a Privileged Scaffold
The 1H-pyrazolo[4,3-d]pyrimidin-5-amine core belongs to the pyrazolopyrimidine family, a class of heterocyclic compounds that has garnered immense interest in medicinal chemistry. Its structural resemblance to adenine, a fundamental component of adenosine triphosphate (ATP), makes it a "privileged scaffold".[1] This mimicry allows it to competitively bind to the ATP-binding site of a vast array of protein kinases, making it a fertile starting point for the development of potent kinase inhibitors.[2] Kinase inhibitors have revolutionized the treatment of various diseases, particularly cancer.[1]
However, the very feature that makes this scaffold so attractive—its ability to interact with the highly conserved ATP binding pocket—is also its greatest challenge. The human kinome consists of over 500 members, all sharing this conserved site, which creates a significant potential for cross-reactivity, or "off-target" binding.[3] While sometimes advantageous in a "polypharmacology" approach, unintended off-target activity is more often a major liability, leading to cellular toxicity or other adverse effects.[3]
This guide provides a comprehensive analysis of the cross-reactivity profile of the 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold. We will delve into the structural basis for its interactions, compare its selectivity against key kinase families, provide a detailed protocol for assessing target engagement in a cellular context, and discuss strategies for engineering selectivity.
The Hinge-Binding Mechanism: An Anchor for Interaction and a Source of Promiscuity
The primary mechanism of action for pyrazolopyrimidine-based inhibitors is their function as ATP-competitive, "hinge-binders." The kinase hinge region is a flexible loop of amino acids that connects the N- and C-terminal lobes of the kinase domain and serves as an anchor point for the adenine ring of ATP. The pyrazolopyrimidine core, with its specific arrangement of nitrogen atoms, forms critical hydrogen bonds with the backbone of this hinge region, effectively blocking ATP from binding and shutting down kinase activity.[1][4]
The promiscuous kinase inhibitor PP1, a related pyrazolopyrimidine, demonstrates this archetypal binding mode, where its N5 and 4-NH2 groups form multiple hydrogen bonds with the kinase hinge.[4] This fundamental interaction is conserved across most of the kinome, explaining why derivatives of this scaffold can inhibit a wide range of kinases, including SRC family kinases (SFKs), ABL, BTK, EGFR, and CDKs.[2][4][5][6]
Caption: General binding mode of a pyrazolopyrimidine inhibitor.
Comparative Kinase Selectivity: A Tale of Two Scaffolds
While sharing the same hinge-binding pharmacophore, subtle changes in the scaffold and, more significantly, its peripheral substituents, can dramatically alter the cross-reactivity profile. To illustrate this, we compare the selectivity profile of a representative 1H-pyrazolo[4,3-d]pyrimidine derivative (Compound 7, a CDK inhibitor bioisostere of Roscovitine) with a well-characterized, promiscuous 1H-pyrazolo[3,4-d]pyrimidine (PP1).[4][5]
Scaffold Isomer Influences Selectivity: The 1H-pyrazolo[4,3-d]pyrimidine core in Compound 7 directs selectivity towards the CMGC kinase family, particularly Cyclin-Dependent Kinases (CDKs).[5] In contrast, the 1H-pyrazolo[3,4-d]pyrimidine core of PP1 shows potent, sub-micromolar activity against multiple tyrosine kinases (TKs) like SRC, LCK, and ABL, highlighting its promiscuous nature.[4]
Engineering Selectivity is Possible: Extensive research on the pyrazolo[3,4-d]pyrimidine scaffold has shown that selectivity can be finely tuned. For instance, medicinal chemistry efforts have successfully transformed promiscuous leads into highly selective inhibitors, such as eCF506, which inhibits SRC at a subnanomolar concentration but requires a 1000-fold greater concentration to inhibit ABL.[4][7] This demonstrates that while the core provides the anchor, the substituents dictate the broader interaction profile.
Validating Target Engagement: The Cellular Thermal Shift Assay (CETSA)
Biochemical kinase assays are essential for initial profiling, but they do not confirm that a compound engages its intended target within the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical method that directly assesses drug-target interaction in a cellular context.[8] The principle is based on ligand-induced thermal stabilization: when a drug binds to its target protein, the resulting complex is more resistant to heat-induced denaturation.[8][9]
This technique is invaluable for:
Confirming On-Target Engagement: Verifying that the drug binds to its primary target inside the cell.
Identifying Off-Targets: A proteome-wide CETSA experiment (MS-CETSA) can reveal unexpected proteins that are stabilized by the compound, thus identifying potential off-targets.[10]
Guiding Lead Optimization: Assessing how structural modifications to a compound affect its target engagement and selectivity in a cellular setting.
Experimental Protocol: Western Blot-Based CETSA
This protocol outlines the steps to validate the engagement of a 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative with a specific target protein (e.g., CDK2) in cultured cells.
1. Cell Treatment:
a. Plate cells (e.g., a relevant cancer cell line) and grow to 80-90% confluency.
b. Treat cells with the test compound at a desired concentration (e.g., 10x the biochemical IC50) or with a vehicle control (e.g., DMSO).
c. Incubate for 1 hour at 37°C to allow for cell penetration and target binding.
2. Heat Challenge:
a. Harvest the cells, wash with PBS, and resuspend in a buffered solution, often containing protease inhibitors.
b. Aliquot the cell suspension into separate PCR tubes.
c. Use a thermal cycler to heat the aliquots to a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.[9] An unheated sample serves as a control.
3. Cell Lysis and Fractionation:
a. Lyse the cells via repeated freeze-thaw cycles using liquid nitrogen and a 37°C water bath.[9]
b. Centrifuge the lysates at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the aggregated, denatured proteins.[11]
c. Carefully collect the supernatant, which contains the soluble, non-aggregated protein fraction.
4. Protein Analysis:
a. Determine the total protein concentration of each supernatant sample using a standard method like the BCA assay to ensure equal loading.
b. Prepare samples for SDS-PAGE, load equal amounts of total protein, and perform electrophoresis.
c. Transfer the separated proteins to a PVDF membrane for Western blotting.
d. Probe the membrane with a primary antibody specific to the target protein (e.g., anti-CDK2). A loading control antibody (e.g., anti-Actin) should also be used.
e. Incubate with an appropriate secondary antibody and detect the signal using an ECL substrate.
5. Data Interpretation:
a. In the vehicle-treated samples, the amount of soluble target protein will decrease as the temperature increases.
b. In the compound-treated samples, if the compound binds and stabilizes the target protein, more of that protein will remain in the soluble fraction at higher temperatures compared to the vehicle control. This "thermal shift" is direct evidence of target engagement.
Caption: A streamlined workflow for the Cellular Thermal Shift Assay.
Conclusion and Future Directions
The 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold is a valuable starting point for the design of kinase inhibitors. Its inherent ability to bind the conserved kinase hinge region is both a strength and a potential source of cross-reactivity. Understanding this profile is not an obstacle but a critical component of rational drug design.
This guide has established that:
The pyrazolopyrimidine core acts as a hinge-binder, predisposing it to interact with a wide range of kinases.
The specific isomer of the pyrazolopyrimidine core (e.g., [4,3-d] vs. [3,4-d]) and its peripheral substituents are the primary determinants of the selectivity profile.
Biochemical screening provides a broad overview of potential targets, while biophysical methods like CETSA are essential for validating target engagement and identifying off-target effects in a physiologically relevant context.
Future development of inhibitors based on this scaffold will rely on iterative, structure-guided design, informed by comprehensive kinome profiling and cellular target validation.[12] By systematically exploring the chemical space around the core and employing robust validation assays, researchers can successfully navigate the challenge of cross-reactivity to develop potent and selective therapeutics.
References
Fraser, C., Dawson, J.C., Dowling, R., et al. (2016). Rapid Discovery and Structure–Activity Relationships of Pyrazolopyrimidines That Potently Suppress Breast Cancer Cell Growth via SRC Kinase Inhibition with Exceptional Selectivity over ABL Kinase. Journal of Medicinal Chemistry, 59(10), 4697-4710. [Link]
Fraser, C., et al. (2021). Rapid Discovery and Structure–Activity Relationships of Pyrazolopyrimidines That Potently Suppress Breast Cancer Cell Growth via SRC Kinase Inhibition with Exceptional Selectivity over ABL Kinase. Journal of Medicinal Chemistry. [Link]
Unciti-Broceta, A., et al. (2016). Rapid Discovery and Structure-Activity Relationships of Pyrazolopyrimidines That Potently Suppress Breast Cancer Cell Growth via SRC Kinase Inhibition with Exceptional Selectivity over ABL Kinase. PubMed. [Link]
Lee, H.J., et al. (2021). Development of the phenylpyrazolo[3,4-d]pyrimidine-based, insulin-like growth factor receptor/Src/AXL-targeting small molecule kinase inhibitor. Theranostics. [Link]
Fallacara, A.L., et al. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry. [Link]
Schenone, S., et al. (2015). SRC family kinase inhibition through a new pyrazolo[3,4-d]pyrimidine derivative as a feasible approach for glioblastoma treatment. Journal of Cellular and Molecular Medicine. [Link]
Yamanishi, Y., et al. (2012). Dissecting Kinase Profiling Data to Predict Activity and Understand Cross-Reactivity of Kinase Inhibitors. Journal of Chemical Information and Modeling. [Link]
Petr, M., et al. (2011). Pyrazolo[4,3-d]pyrimidine Bioisostere of Roscovitine: Evaluation of a Novel Selective Inhibitor of Cyclin-Dependent Kinases with Antiproliferative Activity. Journal of Medicinal Chemistry. [Link]
An, H., et al. (2014). Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Medicinal Chemistry Letters. [Link]
Zhang, T., et al. (2024). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. [Link]
Kufareva, I., et al. (2011). Cross-reactivity virtual profiling of the human kinome by X-ReactKIN – a Chemical Systems Biology approach. Bioinformatics. [Link]
Carr, F.B., et al. (2023). Discovery of pyrazolopyrimidines that selectively inhibit CSF-1R kinase by iterative design, synthesis and screening against glioblastoma cells. RSC Medicinal Chemistry. [Link]
DiRico, K.J., et al. (2022). Discovery of Novel Pyrazolopyrimidines as Potent, Selective, and Orally Bioavailable Inhibitors of ALK2. ACS Medicinal Chemistry Letters. [Link]
Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols. [Link]
Vieth, M., et al. (2006). A Priori Inference of Cross Reactivity for Drug-Targeted Kinases. Journal of Medicinal Chemistry. [Link]
Tan, C.S.L., et al. (2025). Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. Molecules. [Link]
Miettinen, T., et al. (2024). Abstract 1848: The Cellular Thermal Shift assay and its applications in Target ID, MoA determination and biomarker discovery. Cancer Research. [Link]
Chan, W.W., et al. (2015). Development of Alkyne-Containing Pyrazolopyrimidines To Overcome Drug Resistance of Bcr-Abl Kinase. Journal of Medicinal Chemistry. [Link]
Bain, J., et al. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. Biochemical Journal. [Link]
Chan, W.W., et al. (2015). Development of Alkyne-Containing Pyrazolopyrimidines To Overcome Drug Resistance of Bcr-Abl Kinase. PubMed. [Link]
Chan, W.W., et al. (2015). Development of Alkyne-Containing Pyrazolopyrimidines To Overcome Drug Resistance of Bcr-Abl Kinase. Semantic Scholar. [Link]
Zloh, M. (2020). In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs. Frontiers in Chemistry. [Link]
Li, Y., et al. (2024). Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. Arabian Journal of Chemistry. [Link]
Schenone, S., et al. (2014). Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies. Chemical Reviews. [Link]
Baraldi, P.G., et al. (1996). 1H-pyrazolo[4,3-d]pyrimidine-7(6H)-one and 5H-pyrazolo[4,3-d] 1,2,3-triazin-4(3H)-one Derivatives. Synthesis and in Vitro Biological Activity at Adenosine A1 and A2a Receptors. Arzneimittelforschung. [Link]
Gaber, A.A., et al. (2022). Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
Gaber, A.A., et al. (2022). Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. PubMed. [Link]
Gaber, A.A., et al. (2022). Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFR. Taylor & Francis Online. [Link]
Hoang, T.T.T., et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry. [Link]
Lee, J., et al. (2022). Zika Virus Inhibitors Based on a 1,3-Disubstituted 1H-Pyrazolo[3,4-d]pyrimidine-amine Scaffold. Molecules. [Link]
de la Torre, M.C., et al. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules. [Link]
Hylsová, M., et al. (2023). Triazolo[4,5-d]pyrimidin-5-amines based ERK3 inhibitors fail to demonstrate selective effects on adipocyte function. Biomedicine & Pharmacotherapy. [Link]
A Comparative In Vivo Efficacy Analysis: Novel Pyrazolopyrimidine-Based BTK Inhibitors vs. Ibrutinib in B-Cell Malignancies
A Guide for Researchers and Drug Development Professionals In the landscape of targeted therapies for B-cell malignancies, the irreversible Bruton's tyrosine kinase (BTK) inhibitor, Ibrutinib, has represented a paradigm...
Author: BenchChem Technical Support Team. Date: April 2026
A Guide for Researchers and Drug Development Professionals
In the landscape of targeted therapies for B-cell malignancies, the irreversible Bruton's tyrosine kinase (BTK) inhibitor, Ibrutinib, has represented a paradigm shift in treatment. However, the quest for next-generation inhibitors with improved selectivity, potency, and safety profiles is a continuous endeavor in oncology research. This guide provides a comparative analysis of the in vivo efficacy of a novel class of BTK inhibitors based on the 1H-pyrazolo[3,4-d]pyrimidine scaffold against the established first-generation inhibitor, Ibrutinib.
This document is intended for researchers, scientists, and drug development professionals. It delves into the mechanistic underpinnings, preclinical evidence, and experimental methodologies crucial for evaluating and differentiating these BTK inhibitors.
Mechanism of Action: Targeting the B-Cell Receptor Signaling Pathway
The B-cell receptor (BCR) signaling pathway is fundamental for the proliferation, differentiation, and survival of B-cells.[1] Dysregulation of this pathway is a hallmark of many B-cell cancers.[2] BTK, a non-receptor tyrosine kinase, is a critical downstream effector of the BCR.[3] Upon BCR activation, BTK is phosphorylated, triggering a signaling cascade that promotes cell survival and proliferation through pathways such as NF-κB.[4]
Ibrutinib , a first-in-class BTK inhibitor, forms a covalent bond with a cysteine residue (Cys481) in the active site of BTK, leading to its irreversible inhibition.[5] This blockade of BTK activity effectively abrogates BCR signaling, thereby inhibiting the growth and survival of malignant B-cells.[6][7]
Novel 1H-pyrazolo[3,4-d]pyrimidine derivatives have emerged as a promising class of BTK inhibitors. Like Ibrutinib, many of these compounds are designed to act as irreversible inhibitors, targeting the same Cys481 residue within the BTK active site.[2] The pyrazolopyrimidine scaffold serves as a robust hinge-binding motif, and modifications at various positions on this core structure allow for the optimization of potency, selectivity, and pharmacokinetic properties.[8]
Figure 1. Simplified diagram of the B-Cell Receptor (BCR) signaling pathway and the inhibitory action of Ibrutinib and pyrazolopyrimidine-based BTK inhibitors.
Comparative Preclinical In Vivo Efficacy
The in vivo evaluation of novel BTK inhibitors is critical to understanding their therapeutic potential. This is often conducted using xenograft models, where human B-cell malignancy cell lines or patient-derived tumors are implanted into immunodeficient mice.[1][5][9]
Ibrutinib: The Benchmark
Ibrutinib has demonstrated significant in vivo efficacy across a range of preclinical models of B-cell malignancies. In xenograft models of mantle cell lymphoma (MCL) and chronic lymphocytic leukemia (CLL), oral administration of Ibrutinib leads to a dose-dependent inhibition of tumor growth and improved survival.[10] For instance, in a TMD8 xenograft model of Diffuse Large B-cell Lymphoma (DLBCL), Ibrutinib has shown robust anti-tumor activity.[11]
Several novel 1H-pyrazolo[3,4-d]pyrimidine derivatives have shown promising in vivo efficacy, with some demonstrating comparable or even superior activity to Ibrutinib in certain models. For the purpose of this guide, we will refer to a representative compound from this class, designated as Compound 12a , which has been described in the scientific literature.[12]
In a Jeko-1 MCL xenograft mouse model, Compound 12a exhibited potent anti-tumor effects.[12] These studies highlight the potential of the pyrazolopyrimidine scaffold to yield highly effective BTK inhibitors.
Note: A direct head-to-head in vivo comparison study between Ibrutinib and Compound 12a was not found in the reviewed literature. The data presented is from separate studies and should be interpreted with caution.
Experimental Protocols: A Guide to In Vivo Efficacy Studies
The following protocols provide a framework for conducting in vivo efficacy studies to compare novel BTK inhibitors against a benchmark like Ibrutinib.
Xenograft Model Establishment
The choice of an appropriate animal model is crucial for the preclinical evaluation of anti-cancer agents. For B-cell malignancies, patient-derived xenograft (PDX) models and cell line-derived xenograft (CDX) models in immunodeficient mice (e.g., NOD/SCID or NSG) are commonly used.[1][4][9]
Figure 2. Workflow for the establishment of a B-cell malignancy xenograft model.
Step-by-Step Protocol:
Cell Culture: Culture human B-cell malignancy cell lines (e.g., Jeko-1 for MCL, TMD8 for DLBCL) in appropriate media and conditions as recommended by the supplier.
Cell Preparation: Harvest cells during their exponential growth phase. Wash the cells with sterile phosphate-buffered saline (PBS) and resuspend them in a suitable medium (e.g., PBS or Matrigel) at a concentration of 1x107 to 5x107 cells/mL.
Animal Model: Use immunodeficient mice (e.g., 6-8 week old female NOD/SCID mice). Allow the mice to acclimatize for at least one week before the experiment.
Tumor Cell Implantation: Subcutaneously inject 100-200 µL of the cell suspension into the right flank of each mouse.
Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Measure tumor dimensions with a caliper every 2-3 days and calculate the tumor volume using the formula: (Length x Width2) / 2.
Randomization: Once the tumors reach a mean volume of 100-200 mm3, randomize the mice into treatment and control groups.
In Vivo Efficacy Study
Step-by-Step Protocol:
Drug Formulation: Prepare Ibrutinib and the investigational 1H-pyrazolo[3,4-d]pyrimidine BTK inhibitor in a suitable vehicle for oral or intraperitoneal administration. The vehicle should be well-tolerated by the animals.
Dosing and Administration:
Ibrutinib: A common dose used in mouse models is 6 mg/kg, administered daily via intraperitoneal injection.[13]
Investigational Compound: The dose and route of administration for the novel compound should be determined based on prior pharmacokinetic and tolerability studies.
Control Group: Administer the vehicle alone to the control group.
Treatment Duration: Treat the animals for a predetermined period, typically 2-4 weeks, or until the tumors in the control group reach a specified endpoint size.
Efficacy Assessment:
Tumor Volume: Continue to measure tumor volume every 2-3 days throughout the study.
Body Weight: Monitor the body weight of the mice as an indicator of general health and toxicity.
Survival: In some studies, treatment may continue until a survival endpoint is reached.
Data Analysis: At the end of the study, calculate the tumor growth inhibition (TGI) for each treatment group compared to the control group. Statistically analyze the differences in tumor volume and survival between the groups.
Pharmacodynamic (PD) Analysis (Optional): At the end of the treatment period, tumors and other tissues can be collected to assess the target engagement of the BTK inhibitors. This can be done by measuring the phosphorylation status of BTK and downstream signaling molecules via techniques like Western blotting or immunohistochemistry.
Concluding Remarks
The development of novel BTK inhibitors with the 1H-pyrazolo[3,4-d]pyrimidine scaffold represents a significant advancement in the pursuit of more effective and safer therapies for B-cell malignancies. Preclinical in vivo studies are indispensable for validating the therapeutic potential of these next-generation inhibitors. While Ibrutinib has set a high bar, the promising anti-tumor activity demonstrated by compounds such as the representative Compound 12a underscores the potential of this chemical class.
For researchers and drug developers, a rigorous and well-designed comparative in vivo efficacy study, as outlined in this guide, is paramount. Such studies, which directly compare novel agents against established standards like Ibrutinib within the same experimental framework, will be instrumental in identifying the most promising candidates to advance into clinical development and ultimately improve patient outcomes.
Mechanism of Action - WM | IMBRUVICA® (ibrutinib) HCP. Available at: [Link]
Ibrutinib for CLL: Mechanism of action and clinical considerations - Lymphoma Hub. Available at: [Link]
Xenograft models of chronic lymphocytic leukemia: problems, pitfalls and future directions. Available at: [Link]
Ibrutinib: an Inhibitor of Bruton's Tyrosine Kinase | Value-Based Cancer Care. Available at: [Link]
Discovery of Pyrazolopyrimidine Derivatives as Novel Dual Inhibitors of BTK and PI3Kδ. Available at: [Link]
Design, Synthesis and Biological Evaluation of Novel Pyrazolo-pyrimidin-amines as Potent and Selective BTK Inhibitors | Request PDF - ResearchGate. Available at: [Link]
Ibrutinib inhibits BCR and NF-κB signaling and reduces tumor proliferation in tissue-resident cells of patients with CLL | Blood - ASH Publications. Available at: [Link]
Design and synthesis of novel pyrazolopyrimidine-based derivatives as reversible BTK inhibitors with potent antiproliferative activity in mantle cell lymphoma | Request PDF - ResearchGate. Available at: [Link]
Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors - PMC. Available at: [Link]
Pharmacokinetics and In Vivo Efficacy of Pyrazolopyrimidine, Pyrrolopyrimidine, and 5-Aminopyrazole-4-Carboxamide Bumped Kinase Inhibitors against Toxoplasmosis - PMC. Available at: [Link]
Discovery of Pyrazolopyrimidine Derivatives as Novel Dual Inhibitors of BTK and PI3Kδ - PubMed. Available at: [Link]
Structure-activity relationship studies of pyrazolo[3,4-d]pyrimidine derivatives leading to the discovery of a novel multikinase inhibitor that potently inhibits FLT3 and VEGFR2 and evaluation of its activity against acute myeloid leukemia in vitro and in vivo - PubMed. Available at: [Link]
Structure–Activity Relationship Studies of Pyrazolo[3,4-d]pyrimidine Derivatives Leading to the Discovery of a Novel Multikinase Inhibitor That Potently Inhibits FLT3 and VEGFR2 and Evaluation of Its Activity against Acute Myeloid Leukemia in Vitro and in Vivo | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
Discovery of pyrazolopyrimidine derivatives as potent BTK inhibitors with effective anticancer activity in MCL - PubMed. Available at: [Link]
The Development of BTK Inhibitors: A Five-Year Update - MDPI. Available at: [Link]
Discovery and Evaluation of Pyrazolo[3,4-d]pyridazinone as a Potent and Orally Active Irreversible BTK Inhibitor - PMC. Available at: [Link]
Ibrutinib enhances the antitumor immune response induced by intratumoral injection of a TLR9 ligand in mouse lymphoma - PMC. Available at: [Link]
Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor - Arabian Journal of Chemistry. Available at: [Link]
The dosing of ibrutinib and related Bruton's tyrosine kinase inhibitors: eliminating the use of brute force - PMC. Available at: [Link]
Impact of ibrutinib on inflammation in a mouse model of Graves' orbitopathy - PMC. Available at: [Link]
Challenges in pre-clinical testing of anti-cancer drugs in cell culture and in animal models. Available at: [Link]
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WO2017046604A1 - Pyrazolopyrimidine derivatives as btk inhibitors for the treatment of cancer - Google Patents.
Synthesis and biological evaluation of novel 1-substituted 3-(3-phenoxyprop-1-yn-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amines as potent Bruton's tyrosine kinase (BTK) inhibitors - PubMed. Available at: [Link]
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Head-to-head comparison of pyrazolo[4,3-d]pyrimidine CDK inhibitors
Head-to-Head Comparison of Pyrazolo[4,3-d]pyrimidine CDK Inhibitors: A Technical Guide for Drug Development As a Senior Application Scientist evaluating novel kinase inhibitor scaffolds, the transition from traditional p...
Author: BenchChem Technical Support Team. Date: April 2026
Head-to-Head Comparison of Pyrazolo[4,3-d]pyrimidine CDK Inhibitors: A Technical Guide for Drug Development
As a Senior Application Scientist evaluating novel kinase inhibitor scaffolds, the transition from traditional purine-based inhibitors (such as roscovitine and olomoucine) to the pyrazolo[4,3-d]pyrimidine core represents a masterclass in bioisosteric replacement. By shifting the nitrogen atoms within the bicyclic ring system, medicinal chemists have optimized the hydrogen-bonding network at the ATP-binding hinge region—specifically strengthening interactions with the Leu83 and Glu81 residues of Cyclin-Dependent Kinases (CDKs)[1]. This structural evolution enhances lipophilicity, cellular penetrance, and target residence time, yielding both highly selective inhibitors and novel molecular glues.
This guide provides a head-to-head technical comparison of the most prominent pyrazolo[4,3-d]pyrimidine CDK inhibitors, detailing their mechanistic causality, quantitative performance, and the self-validating experimental protocols required for their evaluation.
Mechanistic Landscape & Signaling Pathways
CDKs are the master regulators of the cell cycle and transcription. The pyrazolo[4,3-d]pyrimidine scaffold is highly versatile: baseline 3,7-disubstituted variants act as pan-CDK inhibitors, while specific 3,5,7-trisubstituted modifications can either drive extreme selectivity (e.g., targeting CDK7) or induce neomorphic functions, such as recruiting ubiquitin ligases to degrade transcription-regulating cyclins[1][2].
Mechanistic pathways of pyrazolo[4,3-d]pyrimidine inhibitors modulating CDKs and targeted degradation.
Head-to-Head Quantitative Comparison
To objectively evaluate the pyrazolo[4,3-d]pyrimidine class, we must benchmark them against roscovitine, the foundational purine-based CDK inhibitor. The addition of a third substituent at position 5 of the pyrazolo[4,3-d]pyrimidine core is the primary driver for the sub-micromolar to low-nanomolar potency observed in next-generation compounds[1][3].
Design Causality: Compound 7 was engineered as a direct bioisostere of roscovitine[3]. While early 3,7-disubstituted pyrazolo[4,3-d]pyrimidines showed promise, they lacked the necessary binding affinity. The critical breakthrough was the introduction of a 5(R)-[2-(hydroxymethyl)propyl]amino group. This modification locks the molecule into a highly favorable conformation within the ATP pocket, yielding superior anticancer activity, dephosphorylation of the retinoblastoma (Rb) protein, and accumulation of p53 compared to roscovitine[3].
B. Compound 24: The Dual-Action Molecular Glue
Design Causality: Compound 24 represents a paradigm shift from simple inhibition to targeted protein degradation. While it competitively inhibits CDK2 at 25 nM, its most profound effect is acting as a "molecular glue"[1]. By binding to the CDK12/Cyclin K complex, Compound 24 alters the surface topology of the kinase, facilitating the recruitment of DDB1 (an adaptor protein for the CUL4 ubiquitin ligase)[1]. This proximity-induced ubiquitination leads to the rapid, proteasome-dependent degradation of Cyclin K in vivo, effectively shutting down oncogenic transcription[1].
C. LGR6768: The Precision CDK7 Inhibitor
Design Causality: Achieving selectivity among the CDK family is notoriously difficult due to the highly conserved ATP-binding pockets. LGR6768 achieves a remarkable IC50 of 20 nM for CDK7 (with >12-fold selectivity over other CDKs) through a conformational difference in its biphenyl moiety[2][4]. This structural nuance exploits the specific active site geometry of CDK7, leading to profound G1 cell cycle arrest and apoptosis in acute myeloid leukemia (AML) and acute lymphoblastic leukemia (ALL) cell lines[4].
Experimental Protocols for Validation
To ensure scientific integrity, any laboratory evaluating these compounds must employ a self-validating workflow. Biochemical affinity must be corroborated by cellular phenotype, which in turn must be validated by intracellular target engagement.
Self-validating experimental workflow for evaluating pyrazolo[4,3-d]pyrimidine inhibitors.
Protocol 1: In Vitro Kinase Profiling (Biochemical Assay)
Purpose: To establish the baseline ATP-competitive IC50.
Preparation: Prepare recombinant CDK/cyclin complexes (e.g., CDK2/CycE, CDK7/CycH/MAT1) in a kinase buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, and 1 mM DTT.
ATP Concentration Control: Critical Causality Step. Set the ATP concentration strictly at the
Km
value for each specific kinase. This ensures that the measured IC50 accurately reflects the inhibitor's affinity without being artificially masked by saturating physiological ATP levels.
Reaction: Incubate the kinase, substrate (e.g., histone H1 or RNA polymerase II CTD peptide), and serial dilutions of the inhibitor (e.g., LGR6768 from 0.1 nM to 10 µM) for 10 minutes at room temperature.
Detection: Initiate the reaction with
33
P-ATP and quantify the transfer of radiolabeled phosphate to the substrate using a scintillation counter. Calculate the IC50 using a four-parameter logistic regression.
Purpose: To prove that the inhibitor penetrates the cell and engages its specific target (e.g., transcriptional blockade via CDK7/12).
Cell Treatment: Seed AML cell lines (e.g., MOLM-13) and treat with LGR6768 or Compound 24 at 1x, 5x, and 10x their established cellular GI50 for 4, 12, and 24 hours[2][4].
Lysis & Extraction: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Causality Note: Phosphatase inhibitors are mandatory; without them, endogenous phosphatases will rapidly strip the phosphorylation marks you are attempting to measure, yielding false negatives.
Immunoblotting: Run lysates on an SDS-PAGE gel and transfer to a PVDF membrane.
Specific Probing:
For LGR6768 : Probe for the phosphorylation of the carboxy-terminal domain (CTD) of RNA polymerase II (specifically Ser5 and Ser7, the direct targets of CDK7)[2].
For Compound 24 : Probe for total Cyclin K levels to validate the DDB1-mediated proteasomal degradation mechanism[1].
References
Pyrazolo[4,3-d]pyrimidine Bioisostere of Roscovitine: Evaluation of a Novel Selective Inhibitor of Cyclin-Dependent Kinases with Antiproliferative Activity
Source: ACS Publications (acs.org)
URL:[Link]
3,5,7-Substituted Pyrazolo[4,3-d]Pyrimidine Inhibitors of Cyclin-Dependent Kinases and Cyclin K Degraders
Source: ACS Publications (acs.org)
URL:[Link]
Characterization of new highly selective pyrazolo[4,3-d]pyrimidine inhibitor of CDK7
Source: National Institutes of Health (nih.gov)
URL:[Link]
(A) Antiproliferative activity of LGR6768. (B) Effect of LGR6768 on cell cycle distribution in the SEM and MOLM-13 cell lines
Source: ResearchGate (researchgate.net)
URL:[Link]
Validating Target Engagement of 1H-pyrazolo[4,3-d]pyrimidin-5-amine in Cells: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals Confirming that a small molecule interacts with its intended intracellular target is a cornerstone of modern drug discovery. For compounds built on the 1H-p...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Confirming that a small molecule interacts with its intended intracellular target is a cornerstone of modern drug discovery. For compounds built on the 1H-pyrazolo[4,3-d]pyrimidin-5-amine scaffold, a framework prevalent in kinase inhibitors, robust target engagement validation is paramount. This guide provides an in-depth comparison of two leading methodologies for assessing cellular target engagement: the Cellular Thermal Shift Assay (CETSA®) and the NanoBRET™ Target Engagement Assay. By understanding the principles, experimental workflows, and relative merits of each, researchers can make informed decisions to generate high-quality, translatable data.
The Central Challenge: Moving from in vitro Potency to Cellular Efficacy
While biochemical assays are invaluable for initial screening and determining a compound's potency against a purified protein, they do not fully recapitulate the complex environment of a living cell.[1] Factors such as cell permeability, efflux pumps, and intracellular competition (e.g., with high concentrations of endogenous ATP for kinase inhibitors) can create a significant discrepancy between biochemical potency and cellular efficacy.[1] Therefore, directly measuring a compound's ability to bind its target within an intact cell is a critical step in validating its mechanism of action and guiding lead optimization.[2]
Comparative Analysis of Leading Target Engagement Technologies
Two powerful and widely adopted methods for quantifying cellular target engagement are CETSA and NanoBRET. Each offers distinct advantages and operates on different principles.
Feature
Cellular Thermal Shift Assay (CETSA®)
NanoBRET™ Target Engagement Assay
Principle
Ligand binding alters the thermal stability of the target protein.[1]
Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc®-tagged target and a fluorescent tracer.[3]
Label-free for both the compound and the target protein.[1]
Requires genetic modification of the target protein (NanoLuc® fusion) and a fluorescently labeled tracer molecule.[4]
Throughput
Can be adapted for higher throughput, but traditionally lower than BRET assays.[5]
High-throughput screening (HTS) compatible (96- and 384-well formats).[6]
Data Output
Thermal shift (ΔTₘ) or Isothermal dose-response curves (EC₅₀).
Real-time competitive displacement curves (IC₅₀), enabling affinity and residence time determination.[3][7]
Key Advantages
- No modification of compound or target needed. - Applicable to endogenous proteins. - Reflects physiological conditions.[8]
- High sensitivity and dynamic range. - Real-time kinetics and residence time measurements.[7] - Well-suited for HTS and structure-activity relationship (SAR) studies.[6]
Key Limitations
- Not all protein-ligand interactions result in a significant thermal shift. - Can be lower throughput and more labor-intensive.[8]
- Requires genetic engineering of the target protein. - Dependent on the availability of a suitable fluorescent tracer.[9]
Deep Dive 1: Cellular Thermal Shift Assay (CETSA®)
CETSA is a powerful biophysical method that leverages the principle of ligand-induced thermal stabilization.[10] The binding of a small molecule, such as a 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative to its kinase target, often increases the protein's resistance to heat-induced denaturation. This change in thermal stability is then quantified to confirm target engagement.[11]
CETSA Experimental Workflow
Caption: Workflow of the Cellular Thermal Shift Assay (CETSA®).
Detailed CETSA Protocol: Isothermal Dose-Response Format
This protocol is designed to determine the potency of a 1H-pyrazolo[4,3-d]pyrimidin-5-amine compound in stabilizing its target kinase in intact cells.
Materials:
Cancer cell line expressing the target kinase of interest (e.g., a breast cancer line for a Src family kinase inhibitor).
Complete cell culture medium (e.g., DMEM with 10% FBS).
1H-pyrazolo[4,3-d]pyrimidin-5-amine compound stock solution in DMSO.
Phosphate-buffered saline (PBS) with protease inhibitors.
Lysis buffer (e.g., RIPA buffer with protease inhibitors).
BCA protein assay kit.
SDS-PAGE gels, transfer apparatus, and PVDF membranes.
Primary antibody specific to the target kinase.
HRP-conjugated secondary antibody.
ECL substrate and imaging system.
Procedure:
Cell Culture and Treatment:
Seed cells in a multi-well plate and grow to 70-80% confluency.
Prepare serial dilutions of the pyrazolopyrimidine compound in culture medium. Include a vehicle control (DMSO).
Treat the cells with the compound dilutions and incubate for 1-2 hours at 37°C.[12]
Heat Challenge:
Determine the optimal temperature for the isothermal experiment from a preliminary melt curve experiment. This temperature should be on the steep part of the curve for the vehicle-treated cells.
Heat the plate at the predetermined temperature for 3 minutes in a thermal cycler, followed by cooling to room temperature.
Cell Lysis and Protein Extraction:
Wash the cells with ice-cold PBS containing protease inhibitors.
Lyse the cells using freeze-thaw cycles or by adding lysis buffer.[12]
Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.[12]
Carefully collect the supernatant containing the soluble protein fraction.
Quantification and Western Blotting:
Determine the protein concentration of the soluble fractions using a BCA assay and normalize all samples.[12]
Perform SDS-PAGE and Western blotting using a primary antibody against the target kinase.
Detect the signal using an ECL substrate and quantify the band intensities.
Data Analysis:
Plot the normalized band intensities against the compound concentration and fit the data to a dose-response curve to determine the EC₅₀ value, which represents the concentration at which 50% of the target protein is stabilized.
Deep Dive 2: NanoBRET™ Target Engagement Assay
The NanoBRET™ assay is a proximity-based method that measures the binding of a small molecule to a target protein in real-time within living cells.[4] It relies on Bioluminescence Resonance Energy Transfer (BRET), an energy transfer phenomenon between a bioluminescent donor (NanoLuc® luciferase fused to the target protein) and a fluorescent acceptor (a cell-permeable fluorescent tracer that binds to the target).[7] When a test compound, such as a 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative, enters the cell and binds to the target kinase, it displaces the fluorescent tracer, leading to a decrease in the BRET signal.[4]
NanoBRET™ Signaling Pathway
Caption: Principle of the NanoBRET™ Target Engagement Assay.
Detailed NanoBRET™ Protocol
This protocol outlines the steps for determining the intracellular potency of a 1H-pyrazolo[4,3-d]pyrimidin-5-amine compound against its target kinase.
Materials:
HEK293 cells (or other suitable cell line).
Vector encoding the target kinase-NanoLuc® fusion protein.
Transfection reagent (e.g., FuGENE® HD).
Opti-MEM® I Reduced Serum Medium.
NanoBRET™ tracer specific for the kinase family.
1H-pyrazolo[4,3-d]pyrimidin-5-amine compound stock solution in DMSO.
NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor.
White, opaque 96-well or 384-well assay plates.
Luminometer with 450 nm and 610 nm filters.
Procedure:
Cell Preparation and Transfection:
Transfect HEK293 cells with the target kinase-NanoLuc® fusion vector.
After 18-24 hours, harvest and resuspend the cells in Opti-MEM®.[4]
Compound and Tracer Addition:
Prepare serial dilutions of the pyrazolopyrimidine compound in Opti-MEM®.
In a white assay plate, add the compound dilutions.
Add the NanoBRET™ tracer at a predetermined optimal concentration to all wells.
Add the transfected cell suspension to all wells.[4]
Equilibration:
Incubate the plate for 2 hours at 37°C with 5% CO₂ to allow the compound and tracer to reach binding equilibrium within the cells.[4]
Substrate Addition and Signal Measurement:
Add the NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor mixture to all wells.[8]
Read the plate on a luminometer equipped with filters to measure the donor (450 nm) and acceptor (610 nm) emission simultaneously.[4]
Data Analysis:
Calculate the NanoBRET™ ratio (acceptor emission / donor emission).
Plot the BRET ratio against the compound concentration and fit the data to a four-parameter logistical equation to determine the IC₅₀ value, which reflects the compound's potency in engaging the target within the cell.
Conclusion: Selecting the Right Tool for the Job
Both CETSA and NanoBRET are powerful, validated methods for confirming the cellular target engagement of 1H-pyrazolo[4,3-d]pyrimidin-5-amine and other small molecules.[8]
CETSA is the ideal choice when working with endogenous proteins or when genetic modification of the target is not feasible. Its label-free nature provides a direct assessment of target engagement under physiological conditions.[1]
NanoBRET excels in higher-throughput applications, such as SAR studies and selectivity profiling across a panel of kinases. Its real-time capabilities also allow for the determination of compound residence time, a parameter of increasing importance in drug discovery.[3][7]
By carefully considering the experimental goals, available resources, and the nature of the biological question, researchers can select the most appropriate method to generate robust and reliable target engagement data, ultimately accelerating the development of novel therapeutics.
References
EUbOPEN. (2020). NanoBRET assays to assess cellular target engagement of compounds. Retrieved from [Link]
AACR Journals. (2023). Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation. Retrieved from [Link]
Schürmann, M., Janning, P., Ziegler, S., & Waldmann, H. (2016). Small-Molecule Target Engagement in Cells. Cell Chemical Biology, 23(4), 435-441. Retrieved from [Link]
ACS Publications. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. Retrieved from [Link]
Frontiers Media. (2023). Editorial: Biophysical target engagement assays in chemical biology and pharmacological research. Retrieved from [Link]
PMC. (2020). Importance of Quantifying Drug-Target Engagement in Cells. Retrieved from [Link]
Medicines Discovery Catapult. (2020). Strategies for target and pathway engagement in cellular assays. Retrieved from [Link]
University College London. (n.d.). Target Identification and Validation (Small Molecules). Retrieved from [Link]
ACS Publications. (2022). Comparison of Cellular Target Engagement Methods for the Tubulin Deacetylases Sirt2 and HDAC6: NanoBRET, CETSA, Tubulin Acetylation, and PROTACs. Retrieved from [Link]
PMC. (2022). Comparison of Cellular Target Engagement Methods for the Tubulin Deacetylases Sirt2 and HDAC6: NanoBRET, CETSA, Tubulin Acetylation, and PROTACs. Retrieved from [Link]
ResearchGate. (2019). Biophysical methods in early drug discovery. Retrieved from [Link]
A Practical Guide to Target Engagement Assays. (2025).
PMC. (2022). High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. Retrieved from [Link]
Bio-protocol. (2024). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Retrieved from [Link]
Oxford Academic. (2022). Monitoring drug–target interactions through target engagement-mediated amplification on arrays and in situ. Retrieved from [Link]
Comprehensive Comparison Guide: Orthogonal Assays to Confirm 1H-pyrazolo[4,3-d]pyrimidin-5-amine Activity
Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Validation of DNA-Dependent Protein Kinase (DNA-PK) Inhibitors Introduction & Mechanistic Rationale The 1H-pyrazolo[4,3-d]py...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Focus: Validation of DNA-Dependent Protein Kinase (DNA-PK) Inhibitors
Introduction & Mechanistic Rationale
The 1H-pyrazolo[4,3-d]pyrimidin-5-amine core is a highly privileged chemical scaffold in modern oncology and DNA damage response (DDR) research. Compounds bearing this motif frequently function as potent, ATP-competitive inhibitors of DNA-dependent protein kinase (DNA-PK) , a critical serine/threonine kinase belonging to the PI3K-related protein kinase (PIKK) family[1][2].
DNA-PK is the primary driver of the Non-Homologous End Joining (NHEJ) pathway, responsible for repairing toxic DNA double-strand breaks (DSBs) induced by ionizing radiation (IR) or chemotherapeutic agents like etoposide[2]. By inhibiting DNA-PKcs (the catalytic subunit), 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivatives prevent DNA ligation, forcing cancer cells with unresolved DSBs into apoptosis[2][3].
Because the PIKK family (which includes mTOR, ATM, ATR, and PI3K isoforms) shares a highly conserved ATP-binding pocket, establishing true on-target activity requires a rigorous, self-validating system of orthogonal assays. This guide provides a comparative framework and step-by-step methodologies to validate the activity, selectivity, and cellular penetrance of 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivatives against industry-standard DNA-PK inhibitors.
Mechanism of DNA-PKcs inhibition in the NHEJ DNA repair pathway.
Comparative Performance Profiling
To objectively evaluate a novel 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative, it must be benchmarked against established clinical and preclinical tool compounds. The two most prominent alternatives are NU7441 (a highly selective preclinical tool)[4][5] and Nedisertib (M3814) (an orally bioavailable clinical-stage inhibitor)[6][7].
Note: While NU7441 is excellent for in vitro mechanistic studies[5], M3814 demonstrates superior in vivo pharmacokinetics and is actively investigated for reversing ABCG2-mediated multidrug resistance[7].
Orthogonal Validation Workflow
Relying on a single assay format invites false positives due to compound auto-fluorescence, aggregation, or poor membrane permeability. A robust validation pipeline requires a triad of biochemical, cellular, and biophysical assays.
Orthogonal validation workflow for confirming DNA-PK inhibitor activity.
Mechanistic Rationale:
Fluorescence-based screens (like FRET or TR-FRET) can be confounded by the intrinsic fluorescence of pyrazolo-pyrimidine heterocycles. A radiometric assay directly measures the transfer of the terminal ³³P-phosphate from ATP to a peptide substrate, providing an absolute, interference-free quantification of catalytic inhibition[2][10].
Step-by-Step Protocol:
Reagent Preparation: Prepare a kinase reaction buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 25 mM NaCl, 0.01% BSA, and 1 mM DTT[2].
Enzyme & Substrate Assembly: Add 6 nM of purified recombinant human DNA-PKcs and 10 µg/mL of sheared calf thymus DNA (required to activate the DNA-PKcs/Ku70/80 complex)[2][10].
Inhibitor Titration: Dispense the 1H-pyrazolo[4,3-d]pyrimidin-5-amine compound in a 10-point dose-response curve (e.g., 0.1 nM to 10 μM) using acoustic dispensing to minimize DMSO carryover. Include NU7441 (14 nM IC₅₀) as a positive control[4].
Reaction Initiation: Add a substrate mix containing a specific p53-derived peptide substrate and 10 μM ATP spiked with [γ-³³P]-ATP (specific activity ~10 Ci/mmol)[10].
Incubation & Termination: Incubate at 30°C for 30 minutes. Terminate the reaction by adding 3% phosphoric acid.
Filtration & Quantification: Transfer the mixture to a P81 phosphocellulose filter plate. Wash extensively with 1% phosphoric acid to remove unreacted [γ-³³P]-ATP. Add scintillation fluid and read on a microplate scintillation counter.
Data Analysis: Calculate the IC₅₀ using a 4-parameter logistic regression. A highly active compound should exhibit an IC₅₀ < 10 nM.
Mechanistic Rationale:
Biochemical potency does not guarantee cellular efficacy. In live cells, DNA-PK and ATM redundantly phosphorylate the histone variant H2AX at Serine 139 (forming γ-H2AX) within minutes of a double-strand break[11][12]. While DNA-PK inhibitors do not prevent the initial formation of γ-H2AX (which is largely ATM-driven), they block the NHEJ repair process. Consequently, the resolution of γ-H2AX foci is severely delayed, leading to persistent, easily quantifiable fluorescent foci at 24 hours post-insult[5][13].
Step-by-Step Protocol:
Cell Culture & Seeding: Seed A549 (lung carcinoma) or LoVo (colon adenocarcinoma) cells in 96-well optical-bottom plates at 10,000 cells/well[8][13]. Incubate overnight.
Compound Pre-treatment: Treat cells with the 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative (e.g., 1 μM) or Nedisertib (M3814) as a positive control for 1 hour.
DSB Induction: Induce DNA damage by adding 10 μM etoposide for 1.5 hours[13], or by exposing the plate to 2 Gy ionizing radiation (IR)[8][12].
Recovery & Fixation: Wash off the etoposide (if used) and incubate cells in fresh media containing the inhibitor for 24 hours. Fix cells with ice-cold 50% methanol / 50% acetone for 20 minutes[12].
Permeabilization & Blocking: Permeabilize with 0.5% Triton X-100 in PBS, then block with 5% FBS/0.1% Triton X-100 for 1 hour[12].
Immunostaining: Incubate with a primary anti-γ-H2AX antibody (mouse monoclonal, 1:500) overnight at 4°C. Wash and apply an AlexaFluor-488 conjugated secondary antibody[12][13]. Counterstain nuclei with DAPI.
High-Content Imaging: Image plates using an automated confocal microscope. Use image analysis software to quantify the number of γ-H2AX foci per nucleus.
Interpretation: Effective DNA-PK inhibition will result in a statistically significant persistence of large, bright γ-H2AX foci compared to the vehicle control[5][11].
Mechanistic Rationale:
To definitively rule out false positives caused by non-specific enzymatic interference or off-target cellular toxicity, SPR is utilized to measure the direct, label-free binding kinetics (K_on, K_off, and K_d) between the 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivative and immobilized DNA-PKcs. This biophysical confirmation ensures that the observed functional phenotypes are strictly driven by a high-affinity, reversible physical interaction with the target kinase.
Conclusion
Validating the activity of 1H-pyrazolo[4,3-d]pyrimidin-5-amine derivatives requires a multi-tiered approach. While the scaffold is intrinsically primed for DNA-PK inhibition, researchers must utilize radiometric assays to confirm absolute catalytic inhibition without fluorescent artifacts[10], and γ-H2AX cellular assays to prove that the compound successfully penetrates the nucleus and disrupts the NHEJ pathway in a physiological context[11]. Benchmarking against established inhibitors like NU7441 and Nedisertib ensures that the novel compound meets the rigorous potency and selectivity thresholds required for modern drug development.
References
Ximbio. DNA-PK inhibitor NU7441 Small Molecule (Tool Compound). Available at:[Link]
National Institutes of Health (PMC). M3814, a DNA-PK Inhibitor, Modulates ABCG2-Mediated Multidrug Resistance in Lung Cancer Cells. Available at:[Link]
National Institutes of Health (PMC). Discovery and Characterization of ZL-2201, a Potent, Highly Selective, and Orally Bioavailable Small-molecule DNA-PK Inhibitor. Available at:[Link]
Google Patents.WO2019143678A1 - Dna-pk inhibitors.
National Institutes of Health (PMC). USE OF THE γ-H2AX ASSAY TO MONITOR DNA DAMAGE AND REPAIR IN TRANSLATIONAL CANCER RESEARCH. Available at:[Link]
PLOS One. Use of the γ-H2AX Assay to Investigate DNA Repair Dynamics Following Multiple Radiation Exposures. Available at:[Link]
National Institutes of Health (PMC). Detection and quantification of γ-H2AX using a dissociation enhanced lanthanide fluorescence immunoassay. Available at:[Link]
Eurofins. Mammalian cell expression of PIKK enzymes and enzyme complexes involved in DNA repair. Available at:[Link]
Comparative Guide: Anti-Proliferative Efficacy of Pyrazolo[4,3-d] vs. Pyrazolo[3,4-d] Pyrimidine Scaffolds
As a Senior Application Scientist in drug discovery, navigating the nuanced structure-activity relationships (SAR) of purine bioisosteres is critical for developing targeted anti-cancer therapeutics. By mimicking the ade...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist in drug discovery, navigating the nuanced structure-activity relationships (SAR) of purine bioisosteres is critical for developing targeted anti-cancer therapeutics. By mimicking the adenine moiety of ATP, pyrazolo-pyrimidine scaffolds competitively bind the ATP-binding cleft of oncogenic kinases.
Two of the most prominent isomeric scaffolds in this space are pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-d]pyrimidine . While structurally similar, the simple transposition of the nitrogen atoms within the pyrazole ring fundamentally alters the hydrogen-bond donor/acceptor topology. This structural shift drives distinct kinase selectivity profiles, dictating their downstream anti-proliferative mechanisms[1].
Divergent signaling pathway targeting of pyrazolo[3,4-d] and pyrazolo[4,3-d] pyrimidine scaffolds.
Mechanistic Divergence and Target Selectivity
Pyrazolo[3,4-d]pyrimidines : This scaffold is highly privileged for targeting receptor tyrosine kinases (RTKs) such as 2[2], as well as serine/threonine kinases like 3[3]. The causality behind this selectivity lies in the orientation of the pyrazole nitrogens, which allows for optimal hydrogen bonding with the hinge region of these specific kinases (e.g., Met793 in EGFR), leading to potent apoptosis induction in non-small cell lung cancer (NSCLC) and colorectal models[4].
Pyrazolo[4,3-d]pyrimidines : Conversely, this scaffold has been extensively developed as bioisosteres of roscovitine, showing profound selectivity for5[5], particularly CDK2 and CDK7[6]. Furthermore, recent structural modifications (such as N1-methylation and 5-position chlorine substitution) have repurposed this scaffold as potent7[7] that inhibit tubulin polymerization, effectively circumventing P-glycoprotein (Pgp)-mediated drug resistance.
Quantitative Data Presentation: Comparative Efficacy
To objectively evaluate the performance of these scaffolds, the table below summarizes the half-maximal inhibitory concentrations (IC50) of representative lead compounds against their primary enzymatic targets and corresponding cancer cell lines.
Note: Variance between enzymatic and cellular IC50 is heavily influenced by cell membrane permeability, intracellular ATP concentrations, and target expression levels.
A protocol is only as reliable as its internal controls. To accurately compare the anti-proliferative effects of these scaffolds, researchers must deploy a self-validating experimental pipeline that links biochemical target affinity directly to cellular efficacy.
Self-validating experimental workflow for evaluating pyrazolo-pyrimidine anti-proliferative agents.
Causality & Rationale : We utilize the luminescent ADP-Glo assay over traditional radiometric methods because it provides a universal platform that directly quantifies kinase activity through ADP generation. By measuring ADP, we eliminate false positives caused by compound auto-fluorescence.
Self-Validating Mechanism : This creates a self-validating system where every plate includes a standard curve of ATP/ADP ratios. A Z'-factor is calculated using a known pan-kinase inhibitor (e.g., Staurosporine) as the positive control and DMSO as the negative control. A Z' > 0.5 validates the assay's dynamic range.
Step-by-Step Methodology :
Reagent Preparation : Prepare 1X Kinase Buffer. Dilute the pyrazolo-pyrimidine compounds in DMSO (ensure final assay DMSO concentration is ≤ 1% to prevent enzyme denaturation).
Enzyme-Inhibitor Pre-incubation : Combine the purified recombinant kinase (e.g., CDK2 or EGFR) with the test compound in a 384-well plate. Incubate for 15 minutes at room temperature to allow equilibrium binding.
Reaction Initiation : Add the ATP/Substrate mix to initiate the kinase reaction. Critical Causality: Ensure the ATP concentration is set at the enzyme's apparent
Km
. This ensures the assay is highly sensitive to competitive inhibitors. Incubate for 60 minutes.
ADP Detection : Add ADP-Glo Reagent to terminate the kinase reaction and deplete unconsumed ATP (40 min incubation).
Signal Generation : Add Kinase Detection Reagent to convert ADP back to ATP, driving a luciferase/luciferin reaction (30 min incubation).
Quantification : Read luminescence. Calculate the IC50 using a 4-parameter logistic non-linear regression model.
Protocol 2: In Vitro Anti-Proliferative Assessment (CellTiter-Glo)
Causality & Rationale : While MTT assays measure mitochondrial reductase activity[9], the CellTiter-Glo (CTG) assay quantifies intracellular ATP. ATP is a more direct, immediate proxy for metabolically active cells. When a pyrazolo-pyrimidine induces apoptosis, ATP levels drop rapidly, providing a highly sensitive readout of anti-proliferative efficacy.
Self-Validating Mechanism : Edge effects are mitigated by filling perimeter wells with PBS. Vehicle-treated cells serve as the 100% viability baseline, while cell-free media controls establish background luminescence.
Step-by-Step Methodology :
Cell Seeding : Seed target cancer cells (e.g., HCT-116, A549) at 2,000-5,000 cells/well in a 96-well opaque-walled plate. Incubate overnight at 37°C, 5% CO2 to allow adherence.
Compound Treatment : Perform a 10-point, 3-fold serial dilution of the pyrazolo-pyrimidine compounds. Treat cells and incubate for 72 hours. Causality: A 72-hour window allows sufficient time to capture multiple cell division cycles, which is essential for observing cell cycle arrest induced by CDK or tubulin inhibitors[7].
Equilibration : Remove the plate from the incubator and equilibrate to room temperature for 30 minutes. This prevents temperature gradients from skewing the luciferase reaction kinetics.
Lysis and Detection : Add a volume of CTG reagent equal to the culture media volume. Place on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Data Analysis : Record luminescence. Normalize data against the vehicle control to determine % viability and compute the cellular IC50.
Conclusion
Both pyrazolo[3,4-d] and pyrazolo[4,3-d] pyrimidine scaffolds offer immense potential in oncology. The choice of scaffold dictates the target landscape—with [3,4-d] derivatives leaning toward RTKs and [4,3-d] derivatives excelling as CDK and tubulin inhibitors. By employing rigorous, self-validating biochemical and cellular assays, researchers can systematically optimize these bioisosteres into clinical-grade therapeutics.
References
Source: PMC / nih.
Title: Pyrazolo[4,3-d]pyrimidine Bioisostere of Roscovitine: Evaluation of a Novel Selective Inhibitor of Cyclin-Dependent Kinases with Antiproliferative Activity
Source: ACS Publications
URL
Title: Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations
Source: MDPI
URL
Title: Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFR
Source: Semantic Scholar
URL
Source: PMC / nih.
Title: Bisarylureas Based on 1H-Pyrazolo[3,4-d]pyrimidine Scaffold as Novel Pan-RAF Inhibitors with Potent Anti-Proliferative Activities
Source: Sci-Hub
URL
Title: Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment
Source: RSC Publishing
URL
A Head-to-Head Comparison: Benchmarking 1H-pyrazolo[4,3-d]pyrimidin-5-amine Against Known mTOR Inhibitors in Preclinical Models
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the performance of the novel kinase inhibitor, 1H-pyrazolo[4,3-d]pyrimidin-5-amine, against establ...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the performance of the novel kinase inhibitor, 1H-pyrazolo[4,3-d]pyrimidin-5-amine, against established mTOR inhibitors. We will delve into the experimental design, detailed protocols, and expected data interpretation for a robust comparative analysis.
The Central Role of mTOR in Cellular Regulation
The mammalian target of rapamycin (mTOR) is a highly conserved serine/threonine kinase that acts as a master regulator of cellular metabolism, growth, proliferation, and survival.[1][2][3] It integrates a multitude of intracellular and extracellular signals, including growth factors, nutrients (like amino acids), energy status (ATP levels), and oxygen.[1][3] mTOR exerts its functions through two distinct multi-protein complexes: mTOR Complex 1 (mTORC1) and mTORC2.[2][4][5]
mTORC1: This complex is sensitive to the allosteric inhibitor Rapamycin and its analogs (rapalogs).[3] It promotes anabolic processes such as protein and lipid synthesis while inhibiting catabolic processes like autophagy.[1][3] Key downstream effectors of mTORC1 include the S6 kinase (S6K) and the eukaryotic initiation factor 4E-binding protein 1 (4E-BP1).[3][6]
mTORC2: Generally considered insensitive to acute rapamycin treatment, mTORC2 regulates cell survival and cytoskeleton organization.[5] A primary and critical substrate of mTORC2 is Akt (also known as Protein Kinase B), which it phosphorylates at serine 473, leading to its full activation.[7]
Dysregulation of the mTOR pathway is a hallmark of numerous diseases, most notably cancer, making it a prime target for therapeutic intervention.[2][4][8]
Caption: Simplified mTOR signaling pathway highlighting key inputs and outputs of mTORC1 and mTORC2.
The Contenders: A New Challenger and Established Champions
Our investigation centers on the pyrazolo[4,3-d]pyrimidine scaffold, a class of compounds known to possess kinase inhibitory activity.[9][10]
Test Compound: 1H-pyrazolo[4,3-d]pyrimidin-5-amine
This compound belongs to the pyrazolopyrimidine class.[11] Based on its structural similarity to other known ATP-competitive kinase inhibitors, we hypothesize that it targets the ATP-binding pocket of the mTOR kinase domain. This mechanism, if confirmed, would suggest potential inhibition of both mTORC1 and mTORC2, a characteristic of second-generation mTOR inhibitors.
Benchmark Inhibitors:
To provide a comprehensive performance context, we will compare our test compound against well-characterized mTOR inhibitors representing different mechanisms of action.
Rapamycin (Sirolimus): The prototypical allosteric mTORC1 inhibitor.[7][12] It forms a complex with the intracellular protein FKBP12, which then binds to the FRB domain of mTOR, leading to the inhibition of mTORC1 signaling.[1][3] It is not a direct inhibitor of mTORC2.[13]
Everolimus (RAD001): A derivative of rapamycin (rapalog) with improved pharmacokinetic properties.[7][14] It shares the same allosteric mechanism of action, primarily targeting mTORC1.[15]
Sapanisertib (INK-128): A second-generation, ATP-competitive mTOR kinase inhibitor.[11] It targets the kinase domain of mTOR, thereby inhibiting both mTORC1 and mTORC2 complexes.[7] This dual inhibition can overcome some of the feedback activation loops seen with rapalogs.[16]
Experimental Design and Rationale: A Multi-Faceted Approach
A robust evaluation requires a multi-pronged approach, moving from direct target engagement in a cell-free system to downstream pathway modulation and ultimately to a phenotypic cellular response.
Experiment 1: Direct Target Engagement - mTOR Kinase Assay
Rationale: The first critical step is to determine if 1H-pyrazolo[4,3-d]pyrimidin-5-amine directly inhibits the kinase activity of mTOR and to quantify its potency (IC50). A biochemical, cell-free assay is ideal for this purpose as it isolates the kinase and inhibitor from the complexities of a cellular environment. We will employ a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay, such as the LanthaScreen®, which is a sensitive and high-throughput method.[17][18]
Caption: Workflow for a TR-FRET based mTOR kinase inhibition assay.
Detailed Protocol: LanthaScreen® Eu Kinase Binding Assay [17]
Reagent Preparation:
Prepare a serial dilution of 1H-pyrazolo[4,3-d]pyrimidin-5-amine and benchmark inhibitors (Rapamycin, Everolimus, Sapanisertib) in the assay buffer. The concentration range should span from low nanomolar to high micromolar to ensure a full dose-response curve.
Prepare the 3X Kinase/Antibody mixture containing recombinant mTOR enzyme and a europium-labeled anti-tag antibody.
Prepare the 3X Alexa Fluor® 647-labeled ATP-competitive tracer solution.
Assay Procedure (384-well plate format):
Add 5 µL of the serially diluted compounds to the appropriate wells.
Add 5 µL of the 3X Kinase/Antibody mixture to all wells.
Initiate the reaction by adding 5 µL of the 3X tracer solution to all wells.
Shake the plate gently and incubate at room temperature for 60 minutes, protected from light.
Data Acquisition:
Read the plate on a TR-FRET enabled plate reader, measuring the emission at 665 nm (acceptor) and 615 nm (donor).
Data Analysis:
Calculate the emission ratio (665 nm / 615 nm) for each well.
Plot the emission ratio against the logarithm of the inhibitor concentration.
Fit the data to a four-parameter logistic equation to determine the IC50 value for each compound.
Experiment 2: Cellular Target Modulation - Western Blot Analysis
Rationale: After confirming direct kinase inhibition, the next step is to verify that the compound engages and inhibits mTOR signaling within a cellular context. Western blotting allows for the direct measurement of the phosphorylation status of key downstream mTORC1 and mTORC2 substrates.[6] A decrease in the phosphorylation of these substrates upon compound treatment provides strong evidence of on-target activity.
mTORC1 readout: Phosphorylation of S6 Kinase at Threonine 389 (p-S6K T389) and 4E-BP1 at Threonine 37/46 (p-4E-BP1 T37/46).[6][19]
mTORC2 readout: Phosphorylation of Akt at Serine 473 (p-Akt S473).[7]
Caption: Standard workflow for Western Blot analysis of protein phosphorylation.
Detailed Protocol: Western Blotting for mTOR Signaling [6]
Cell Culture and Treatment:
Seed a cancer cell line with a known active PI3K/mTOR pathway (e.g., MCF-7, PC3) in 6-well plates and allow them to adhere overnight.
Serum-starve the cells for 4-6 hours to reduce basal signaling.
Pre-treat cells with a dose-response of 1H-pyrazolo[4,3-d]pyrimidin-5-amine and benchmark inhibitors for 2 hours.
Stimulate the pathway with a growth factor (e.g., 100 nM insulin or 50 ng/mL IGF-1) for 30 minutes.
Protein Extraction:
Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.
Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet debris.
Determine the protein concentration of the supernatant using a BCA assay.
Electrophoresis and Transfer:
Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.
Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.
Immunoblotting:
Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.
Incubate the membrane overnight at 4°C with primary antibodies for p-S6K (T389), total S6K, p-4E-BP1 (T37/46), total 4E-BP1, p-Akt (S473), total Akt, and a loading control (e.g., β-Actin).
Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
Detection and Analysis:
Detect the signal using an enhanced chemiluminescence (ECL) substrate.
Quantify band intensities using densitometry software. Normalize the phosphorylated protein signal to the total protein signal for each target.
Rationale: The ultimate goal of an mTOR inhibitor in an oncology setting is to reduce cancer cell proliferation and viability. A cell viability assay measures the dose-dependent effect of the compound on cell growth.[20] This phenotypic assay integrates the consequences of mTOR pathway inhibition. Assays like the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels as an indicator of metabolic activity, are highly sensitive and suitable for high-throughput screening.[8]
Caption: Workflow for a luminescence-based cell viability assay.
Seed cancer cells (e.g., MCF-7, PC3) in opaque-walled 96-well plates at a predetermined density and allow them to attach overnight.
Compound Treatment:
Treat the cells with a serial dilution of 1H-pyrazolo[4,3-d]pyrimidin-5-amine and the benchmark inhibitors. Include a vehicle control (e.g., DMSO).
Incubate the plates for 72 hours in a humidified incubator at 37°C, 5% CO2.
Assay Procedure:
Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.
Add a volume of CellTiter-Glo® reagent equal to the volume of culture medium in each well.
Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Data Acquisition and Analysis:
Measure the luminescence using a plate-reading luminometer.
Normalize the data to the vehicle-treated control wells (representing 100% viability).
Plot the percent viability against the logarithm of the inhibitor concentration and fit the curve to determine the GI50 (concentration for 50% growth inhibition).
Data Summary and Interpretation
The following table summarizes the expected outcomes from our comparative analysis. These values are representative and serve as a guide for interpreting actual experimental data.
1H-pyrazolo[4,3-d]pyrimidin-5-amine: We predict this compound will demonstrate potent, direct inhibition of the mTOR kinase in the low nanomolar range, similar to Sapanisertib.[7] In cellular assays, it should effectively inhibit mTORC1 downstream targets (p-S6K, p-4E-BP1). Crucially, as an ATP-competitive inhibitor, it is also expected to inhibit mTORC2, evidenced by a reduction in p-Akt (S473) phosphorylation, a key differentiator from rapalogs.[8][13] Its effect on cell viability is anticipated to be potent, reflecting the dual blockade of mTORC1 and mTORC2.
Rapamycin & Everolimus: These rapalogs will not show activity in the direct kinase binding assay as their mechanism is not ATP-competitive.[15] They will, however, be highly potent inhibitors of p-S6K and p-4E-BP1 in cells.[6][20] A key observation will be their inability to inhibit p-Akt (S473); in some contexts, they may even cause an increase in p-Akt due to the relief of a negative feedback loop from S6K to PI3K.[16]
Sapanisertib: As the positive control for ATP-competitive inhibition, Sapanisertib will show high potency in the kinase assay and will inhibit the phosphorylation of S6K, 4E-BP1, and Akt, confirming its dual mTORC1/mTORC2 activity.[7][11]
By systematically executing these experiments, researchers can build a comprehensive performance profile of 1H-pyrazolo[4,3-d]pyrimidin-5-amine, positioning its therapeutic potential relative to established clinical and investigational mTOR inhibitors. This head-to-head comparison provides the critical data needed to make informed decisions for further preclinical and clinical development.
References
The mTOR Signaling Pathway: Key Regulator and Therapeutic Target for Heart Disease. (2025). Google Books.
Laplante, M., & Sabatini, D. M. (2009). mTOR signaling at a glance. Journal of Cell Science, 122(Pt 20), 3589–3594.
LanthaScreen® Eu Kinase Binding Assay for FRAP1 (mTOR). Thermo Fisher Scientific.
mTOR signaling pathway. Cusabio.
mTOR Signaling Pathway. MedchemExpress.com.
mTOR Signaling Interactive Pathway. R&D Systems.
Application Notes and Protocols for Assessing Cell Viability with the mTOR Inhibitor mTOR-IN-8. Benchchem.
Screening Protocol and Assay Conditions. Thermo Fisher Scientific.
Cell viability assays reveal cytotoxic effect of select molecularly... ResearchGate.
Overview of Research into mTOR Inhibitors. MDPI. (2022).
mTOR inhibitors. Wikipedia.
Sawant, S. D., et al. (2014). Synthesis of 5-substituted-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one analogs and their biological evaluation as anticancer agents: mTOR inhibitors. European Journal of Medicinal Chemistry, 81, 245-253.
Preclinical Testing of PI3K/AKT/mTOR Signaling Inhibitors in a Mouse Model of Ovarian Endometrioid Adenocarcinoma. PMC.
Vasta, V., et al. (2009). Development of LanthaScreen cellular assays for key components within the PI3K/AKT/mTOR pathway. Journal of Biomolecular Screening, 14(2), 145-155.
Application Notes and Protocols for Detecting p-S6K Inhibition by Rapamycin using Western Blot. Benchchem.
Hsieh, A. C., et al. (2012). The translational landscape of mTOR signalling steers cancer initiation and metastasis. Nature, 485(7396), 55-61.
List of MTOR inhibitors. Drugs.com.
Villalona-Calero, M. A., et al. (2010). Inhibitors of mTOR. Current Problems in Cancer, 34(5), 298-314.
mTOR Inhibitors. Selleckchem.
Cellular Assays for Interrogating the PI3K/AKT/mTOR Pathway. Invitrogen Discovery Sciences.
Classification of the second generation mTOR inhibitors according to binding mode. ResearchGate.
Benjamin, D., Colombi, M., & Hall, M. N. (2011). Next-generation mTOR inhibitors in clinical oncology: how pathway complexity informs therapeutic strategy. Journal of Clinical Investigation, 121(8), 2955-2964.
Teachey, D. T., et al. (2014). Efficacy of dual PI-3K and mTOR inhibitors in vitro and in vivo in acute lymphoblastic leukemia. Oncotarget, 5(22), 11358–11370.
Janes, M. R., et al. (2010). Inhibition of the mTORC2 and chaperone pathways to treat leukemia. Blood, 119(25), 6129-6139.
Western blot analysis of Akt, S6K1, S6, and 4E-BP1 protein phosphorylation. ResearchGate.
Schenone, S., et al. (2014). Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies. Chemical Reviews, 114(14), 7189-7238.
Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. PMC.
Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][2][4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors. RSC Publishing. (2022). Retrieved from
Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFR and EGFR. Taylor & Francis Online.
Standard Operating Procedure: Handling and Disposal of 1H-pyrazolo[4,3-d]pyrimidin-5-amine As a Senior Application Scientist overseeing the integration of novel heterocyclic building blocks into drug discovery pipelines,...
Author: BenchChem Technical Support Team. Date: April 2026
Standard Operating Procedure: Handling and Disposal of 1H-pyrazolo[4,3-d]pyrimidin-5-amine
As a Senior Application Scientist overseeing the integration of novel heterocyclic building blocks into drug discovery pipelines, I recognize that laboratory safety extends far beyond the bench. 1H-pyrazolo[4,3-d]pyrimidin-5-amine is a critical purine analog utilized extensively in the synthesis of PI3K lipid kinase inhibitors and DNA polymerase IIIC inhibitors[1][2]. While its structural properties make it an excellent pharmacophore, its nitrogen-rich heterocyclic nature and inherent biological activity necessitate rigorous safety and disposal protocols.
This guide provides a self-validating, step-by-step operational and disposal framework designed to ensure scientific integrity, operational safety, and strict environmental compliance.
Hazard Assessment & The Causality of Safety Protocols
To design an effective disposal plan, we must first understand the physicochemical and biological causality behind the hazards:
Biological Activity: As a precursor to potent kinase and polymerase inhibitors, this compound can interact with off-target biological systems. Environmental release can disrupt local ecosystems; therefore, drain disposal is strictly prohibited under any circumstances[3][4].
Nitrogen-Rich Heterocycle: The pyrazolopyrimidine core contains a high mass percentage of nitrogen. When incinerated at substandard temperatures, it generates hazardous nitrogen oxides (NOx). Disposal must be routed exclusively through licensed hazardous waste facilities equipped with high-temperature incinerators and NOx scrubbing systems[5].
Chemical Reactivity: Amines act as weak bases and nucleophiles. Waste streams containing this compound must be segregated from strong oxidizing agents to prevent exothermic reactions and the generation of toxic byproducts in the waste carboy.
Quantitative Safety & Handling Data
Summarizing the physicochemical properties into actionable safety metrics is the first step in a robust chemical hygiene plan.
Table 1: Operational Safety and Waste Characterization for 1H-pyrazolo[4,3-d]pyrimidin-5-amine
Parameter
Specification
Operational Rationale
Chemical Class
Heterocyclic Amine / Purine Analog
Dictates high-temperature incineration due to NOx generation potential.
Primary Hazards
Skin/Eye Irritant, Target Organ Toxicity
Requires strict PPE (Nitrile gloves, safety goggles, lab coat) during handling.
Waste Classification
Toxic Hazardous Waste (EPA/RCRA)
Must not be disposed of in standard municipal trash or via drain disposal.
Solubility Profile
Low in neutral H₂O; Soluble in dilute acid & polar organics
Exploited for glassware decontamination via acid-base chemistry.
Waste Compatibility
Segregate from strong oxidizers & acids
Prevents exothermic reactions and degradation in the hazardous waste stream.
Step-by-Step Methodologies: Operational Workflows
Protocol A: Decontamination of Laboratory Glassware and Surfaces
Causality: Because 1H-pyrazolo[4,3-d]pyrimidin-5-amine is a weak base, its solubility in water is limited at a neutral pH but increases significantly in acidic conditions due to protonation. We exploit this chemical property to ensure complete decontamination of laboratory apparatus.
Initial Acid Wash: Rinse the contaminated glassware with 0.1 M Hydrochloric Acid (HCl). The acid protonates the primary amine, converting the compound into a highly water-soluble hydrochloride salt.
Aqueous Waste Collection: Collect the acidic wash into a designated, chemically compatible (e.g., HDPE) "Aqueous Hazardous Waste" container.
Organic Solvent Rinse: Perform a secondary rinse using a polar aprotic solvent (e.g., Acetone or DMSO) or an alcohol (e.g., Methanol) to dissolve any unreacted, non-polar organic residues.
Organic Waste Collection: Transfer this rinse into the "Non-Halogenated Organic Waste" container (unless halogenated solvents were used in the primary reaction).
Final Wash: Wash the glassware with standard laboratory detergent and deionized water.
Protocol B: Solid and Liquid Waste Disposal Procedure
Causality: Ensuring compliance with Resource Conservation and Recovery Act (RCRA) guidelines requires strict segregation to prevent cross-contamination and facilitate safe transport[5].
Segregation: Separate waste into Solid (powders, contaminated gloves, filter paper) and Liquid (reaction filtrates, washings).
Containment: Place solid waste in a sealed, puncture-resistant, high-density polyethylene (HDPE) container. Liquid waste must be stored in tightly sealed PTFE/HDPE carboys.
Labeling: Affix a GHS-compliant hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly state: "Hazardous Waste: Toxic - Contains 1H-pyrazolo[4,3-d]pyrimidin-5-amine (Heterocyclic Amine)"[6].
Storage: Store in a designated Secondary Containment area, keeping the temperature cool and ensuring active ventilation. Do not store near strong acids or oxidizers.
Manifesting & Pickup: Coordinate with your institution's Environmental Health and Safety (EHS) department to manifest the waste for pickup by a licensed hazardous waste contractor for high-temperature incineration.
